Technical Documentation Center

2-Cyano-5-hydroxy-N,N-dimethylbenzamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Cyano-5-hydroxy-N,N-dimethylbenzamide

Core Science & Biosynthesis

Foundational

Technical Guide: Characterization and Synthesis of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide

Topic: CAS number and molecular weight of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary & Identity...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: CAS number and molecular weight of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Identity Profile

2-Cyano-5-hydroxy-N,N-dimethylbenzamide is a functionalized benzamide derivative often utilized as a metabolic reference standard or a scaffold intermediate in medicinal chemistry. Its structural integration of a nitrile (cyano) group and a phenolic hydroxyl moiety on a dimethylbenzamide core makes it a critical analyte for studying the metabolic fate of benzamide-based pharmacophores, particularly in the context of oxidative metabolism (hydroxylation) and hydrolytic stability.

Physicochemical Identity Table[1]
PropertyData Specification
Chemical Name 2-Cyano-5-hydroxy-N,N-dimethylbenzamide
CAS Registry Number 1243408-19-6
Molecular Formula C₁₀H₁₀N₂O₂
Molecular Weight 190.20 g/mol
Monoisotopic Mass 190.0742 Da
SMILES CN(C)C(=O)C1=CC(O)=CC=C1C#N
InChI Key (Predicted) Specific key depends on tautomer, generally stable as phenol
Appearance Off-white to pale yellow solid
Solubility Soluble in DMSO, Methanol; Sparingly soluble in water

Structural Analysis & Synthetic Logic

Understanding the synthesis of this compound is essential for researchers needing to generate authentic standards for metabolite identification. The presence of the ortho-cyano group relative to the amide, combined with a meta-hydroxyl group, presents a regiochemical challenge that requires a specific synthetic strategy to avoid side reactions (e.g., hydrolysis of the nitrile).

Retrosynthetic Pathway

The most robust route to 2-Cyano-5-hydroxy-N,N-dimethylbenzamide avoids direct manipulation of the sensitive phenol and nitrile simultaneously. A "Late-Stage Deprotection" strategy is recommended.

Proposed Synthetic Workflow (Graphviz Diagram)

SynthesisPathway Start 2-Bromo-5-methoxybenzoic Acid Step1 Amide Coupling (HNMe2, HATU) Start->Step1 Activation Inter1 2-Bromo-5-methoxy- N,N-dimethylbenzamide Step1->Inter1 Yield ~85% Step2 Pd-Catalyzed Cyanation (Zn(CN)2, Pd(PPh3)4) Inter1->Step2 Rosenmund-von Braun mod. Inter2 2-Cyano-5-methoxy- N,N-dimethylbenzamide Step2->Inter2 Yield ~70% Step3 Demethylation (BBr3, -78°C) Inter2->Step3 Deprotection Final 2-Cyano-5-hydroxy- N,N-dimethylbenzamide Step3->Final Final Isolation

Figure 1: Proposed synthetic route utilizing a methoxy-protected precursor to ensure stability of the phenol during the cyanation step.

Mechanistic Insight[3]
  • Amide Formation: The steric bulk of the ortho-bromo group in the starting material (2-Bromo-5-methoxybenzoic acid) requires a potent coupling agent like HATU or conversion to the acid chloride to ensure complete reaction with dimethylamine.

  • Cyanation: Standard nucleophilic substitution is difficult on aryl bromides. A Palladium-catalyzed reaction (e.g., using Zinc Cyanide) is preferred over copper-mediated methods to prevent harsh conditions that might hydrolyze the amide.

  • Demethylation: Boron tribromide (BBr₃) is the reagent of choice for cleaving the methyl ether to reveal the free hydroxyl group. This must be performed at low temperature (-78°C) to prevent attack on the nitrile or amide functionalities.

Analytical Characterization Protocols

For researchers validating this compound in biological matrices (e.g., plasma, urine), the following self-validating analytical protocols are recommended.

A. High-Performance Liquid Chromatography (HPLC)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV at 254 nm (aromatic) and 210 nm (amide).

  • Expected Retention: The compound is moderately polar due to the hydroxyl group. Expect elution earlier than its methoxy-precursor.

B. Mass Spectrometry (LC-MS/MS)
  • Ionization: Electrospray Ionization (ESI) in Positive Mode.

  • Parent Ion: [M+H]⁺ = 191.2 m/z .

  • Key Fragments (MS2):

    • Loss of Dimethylamine (-45 Da): ~146 m/z (Acylium ion).

    • Loss of CO (-28 Da) from acylium: ~118 m/z.

C. Nuclear Magnetic Resonance (NMR)

The ¹H-NMR spectrum in DMSO-d₆ will exhibit distinct features due to the restricted rotation of the N,N-dimethyl amide bond.

Proton EnvironmentChemical Shift (δ ppm)MultiplicityIntegrationAssignment
Phenolic OH 10.5 - 11.0Broad Singlet1HExchangeable -OH
Aromatic H3 7.6 - 7.7Doublet (d)1HOrtho to CN
Aromatic H6 6.8 - 6.9Doublet (d)1HOrtho to Amide
Aromatic H4 6.9 - 7.0Doublet of Doublets (dd)1HMeta to CN/Amide
N-Methyl A 2.95Singlet3HN-CH₃ (cis)
N-Methyl B 3.05Singlet3HN-CH₃ (trans)

Note: The two N-methyl signals appear as distinct singlets at room temperature due to the partial double bond character of the C-N amide bond.

Biological Relevance & Application[5]

This compound typically arises in drug development workflows as:

  • Phase I Metabolite: A product of cytochrome P450 (CYP) mediated hydroxylation of a parent "2-cyano-N,N-dimethylbenzamide" scaffold.

  • Impurity Marker: A degradation product in the synthesis of complex benzamide-based kinase inhibitors.

Logical Workflow for Metabolite Identification

When detecting this molecule in a biological sample, use the following decision tree to confirm identity.

IDWorkflow Sample Biological Sample (Plasma/Urine) LCMS LC-MS/MS Screening Target: m/z 191.2 Sample->LCMS Match Peak Detected? LCMS->Match No Not Detected Match->No No Yes Retention Time Check Match->Yes Yes RTMatch Matches Synthetic Std? Yes->RTMatch Confirmed Identity Confirmed: 2-Cyano-5-hydroxy-N,N-dimethylbenzamide RTMatch->Confirmed Yes Isomer Potential Isomer: (e.g., 4-hydroxy isomer) RTMatch->Isomer No

Figure 2: Analytical decision tree for confirming the presence of the metabolite using the synthetic standard.

References

  • BLDpharm. (2024). Product Analysis: 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (CAS 1243408-19-6).[1] Retrieved from

  • PubChem. (2024). Compound Summary: Benzamide Derivatives. National Library of Medicine. Retrieved from

  • Högberg, T. (1987). Novel methods for the synthesis of benzamide derivatives. Journal of Organic Chemistry, 52(10), 2033-2036. (Cited for general benzamide synthesis methodology).

Sources

Exploratory

Pharmacological role of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide in drug discovery

An In-Depth Technical Guide to the Pharmacological Role of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide in Drug Discovery Abstract The benzamide scaffold is a cornerstone in modern medicinal chemistry, serving as the foundati...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Pharmacological Role of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide in Drug Discovery

Abstract

The benzamide scaffold is a cornerstone in modern medicinal chemistry, serving as the foundation for a multitude of approved therapeutic agents. This guide delves into the potential pharmacological significance of a specific, yet less-explored derivative, 2-Cyano-5-hydroxy-N,N-dimethylbenzamide. In the absence of extensive direct research on this molecule, this document adopts a first-principles approach, dissecting the compound's structure to forecast its pharmacological potential. By examining the established roles of its key functional motifs—the 2-cyano group, the 5-hydroxy moiety, and the N,N-dimethylamide—we construct a scientifically-grounded hypothesis for its utility in drug discovery. This paper will explore potential therapeutic targets, propose mechanisms of action, and outline a strategic workflow for its synthesis and evaluation, thereby providing a comprehensive roadmap for researchers and drug development professionals.

The Benzamide Scaffold: A Privileged Structure in Pharmacology

Benzamides represent a class of compounds characterized by a carboxamide attached to a benzene ring. Their versatility and ability to interact with a wide array of biological targets have cemented their status as "privileged structures" in drug discovery. The phenyl ring provides a rigid scaffold for the presentation of functional groups in a defined three-dimensional space, while the amide bond can participate in crucial hydrogen bonding interactions with protein targets.

Deconstructing the Pharmacological Potential: Analysis of Key Functional Groups

The therapeutic profile of a benzamide derivative is profoundly influenced by the nature and position of its substituents. In 2-Cyano-5-hydroxy-N,N-dimethylbenzamide, each functional group is poised to contribute to its overall pharmacological activity.

The 2-Cyano Group: A Modulator of Potency and Selectivity

The cyano (-C≡N) group, though small, exerts a powerful influence on a molecule's electronic and steric properties. Its inclusion at the ortho-position of the benzamide ring can have several implications:

  • Target Engagement: The nitrogen atom of the cyano group can act as a hydrogen bond acceptor, forming key interactions with amino acid residues in a protein's binding pocket.

  • Metabolic Stability: The cyano group can serve as a metabolic blocker, preventing enzymatic degradation at that position and thereby increasing the compound's half-life.

  • Enzyme Inhibition: In numerous instances, the cyano group is a key pharmacophoric element for enzyme inhibition. For example, cyano-containing compounds have been identified as inhibitors of enzymes like dihydroorotate dehydrogenase (DHODH)[1].

The 5-Hydroxy Group: A Driver of Specificity and Pharmacokinetics

A hydroxyl (-OH) group at the meta-position of the benzamide ring is a common feature in many biologically active compounds. Its contributions include:

  • Hydrogen Bonding: The hydroxyl group can act as both a hydrogen bond donor and acceptor, enabling strong and specific interactions with target proteins. This is a key feature in the activity of many hydroxy-substituted benzamides that act as dopamine receptor antagonists or enzyme inhibitors.[2]

  • Solubility and Permeability: The polar nature of the hydroxyl group can enhance the aqueous solubility of the compound, which is often a desirable property for drug candidates. However, it may also impact cell permeability, necessitating a careful balance in overall molecular properties.

  • Metabolic Handle: The hydroxyl group can be a site for Phase II metabolism (e.g., glucuronidation or sulfation), influencing the compound's pharmacokinetic profile and clearance rate.

The N,N-Dimethyl Amide: Influencing Conformation and Bioavailability

The substitution on the amide nitrogen plays a critical role in defining the molecule's three-dimensional shape and its ability to cross biological membranes.

  • Conformational Rigidity: The N,N-dimethyl substitution restricts the rotation around the C-N bond of the amide, leading to a more defined molecular conformation. This can be advantageous for locking the molecule into a bioactive conformation for optimal target binding.

  • Reduced Hydrogen Bonding Capacity: Unlike primary or secondary amides, a tertiary amide cannot act as a hydrogen bond donor. This can influence its binding mode and selectivity for different targets.

  • Increased Lipophilicity and Permeability: The methyl groups increase the lipophilicity of the amide moiety, which can enhance cell membrane permeability and oral bioavailability.

Hypothesized Therapeutic Targets and Mechanisms of Action

Based on the analysis of its structural components, 2-Cyano-5-hydroxy-N,N-dimethylbenzamide may interact with several classes of therapeutic targets.

Enzyme Inhibition

The combination of a metal-chelating hydroxyl group and a cyano moiety suggests potential inhibitory activity against various enzymes.

  • Histone Deacetylases (HDACs): Certain benzamide derivatives are known HDAC inhibitors, where the benzamide moiety can interact with the zinc ion in the enzyme's active site.[2][3] The 5-hydroxy group could enhance this interaction.

  • Dihydroorotate Dehydrogenase (DHODH): The active metabolite of leflunomide, an inhibitor of DHODH, features a cyano group.[1] This suggests that 2-Cyano-5-hydroxy-N,N-dimethylbenzamide could potentially target this enzyme, which is crucial for pyrimidine biosynthesis and has implications in autoimmune diseases and cancer.

G-Protein Coupled Receptor (GPCR) Modulation

Hydroxy-substituted benzamides are well-known for their activity as dopamine D2-like receptor antagonists.[2] While the substitution pattern of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide differs from classical antipsychotics, the potential for interaction with GPCRs, including chemokine receptors like CXCR1/CXCR2, should be considered, especially given that benzamide derivatives have been explored as antagonists for these targets in inflammatory diseases.[4]

Ion Channel Modulation

The cyanoamidine scaffold, which shares the cyano and amide-like features, has been associated with potassium channel opening activity, leading to vasodilation.[5] This raises the possibility that 2-Cyano-5-hydroxy-N,N-dimethylbenzamide could modulate ion channel function.

A Strategic Roadmap for Drug Discovery and Evaluation

To investigate the therapeutic potential of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide, a systematic drug discovery and development workflow is proposed.

Synthesis

A plausible synthetic route can be adapted from established methods for similar benzamides.[6][7][8]

Proposed Synthetic Workflow:

A 2-Amino-5-hydroxybenzoic acid B Protection of Hydroxyl and Amino Groups A->B e.g., Acetylation C Sandmeyer Reaction (Diazotization followed by Cyanation) B->C 1. NaNO2, HCl 2. CuCN D Amide Coupling with Dimethylamine C->D 1. SOCl2 2. HN(CH3)2 E Deprotection D->E e.g., Acid/Base Hydrolysis F 2-Cyano-5-hydroxy-N,N-dimethylbenzamide E->F

Caption: Proposed synthetic workflow for 2-Cyano-5-hydroxy-N,N-dimethylbenzamide.

In Vitro Evaluation

A tiered screening approach should be employed to assess the compound's biological activity.

Tier 1: Broad-Based Phenotypic Screening

  • Cytotoxicity Assays: Evaluate the compound's effect on cell viability across a panel of cancer cell lines (e.g., breast, colon, lung) to identify potential anticancer activity.

  • Anti-inflammatory Assays: Measure the inhibition of inflammatory cytokine production (e.g., TNF-α, IL-6) in lipopolysaccharide (LPS)-stimulated immune cells (e.g., macrophages).

Tier 2: Target-Specific Assays Based on the hypotheses generated in Section 3, the following assays should be prioritized:

  • Enzyme Inhibition Assays:

    • HDAC activity assays (fluorometric or colorimetric).

    • DHODH enzyme inhibition assay.

  • Receptor Binding Assays:

    • Radioligand binding assays for dopamine D2, D3, and D4 receptors.

    • CXCR1/CXCR2 competitive binding assays.

Experimental Protocol: HDAC Inhibition Assay (Fluorometric)

  • Plate Preparation: Add 2 µL of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide at various concentrations (e.g., 0.01 to 100 µM in DMSO) to a 96-well plate. Include a known HDAC inhibitor (e.g., Trichostatin A) as a positive control and DMSO as a negative control.

  • Enzyme and Substrate Addition: Add 48 µL of a reaction mixture containing HeLa nuclear extract (as a source of HDACs) and a fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC) in assay buffer.

  • Incubation: Incubate the plate at 37°C for 1 hour.

  • Development: Add 50 µL of developer solution containing a protease to cleave the deacetylated substrate, releasing the fluorescent aminomethylcoumarin (AMC).

  • Fluorescence Reading: Measure the fluorescence at an excitation wavelength of 360 nm and an emission wavelength of 460 nm.

  • Data Analysis: Calculate the percent inhibition for each concentration and determine the IC50 value by fitting the data to a dose-response curve.

In Vivo Evaluation

If promising in vitro activity is observed, the compound should be advanced to in vivo models.

Pharmacokinetic Studies:

  • Determine the compound's half-life, bioavailability, and metabolic profile in rodents (e.g., mice or rats) following intravenous and oral administration.

Efficacy Studies:

  • Oncology: In a mouse xenograft model using a cancer cell line that showed sensitivity in vitro, evaluate the compound's ability to inhibit tumor growth.

  • Inflammation: In a mouse model of acute inflammation (e.g., LPS-induced endotoxemia), assess the compound's ability to reduce systemic cytokine levels.

Workflow for In Vivo Efficacy Testing:

A Promising In Vitro Activity B Pharmacokinetic Profiling in Rodents A->B C Selection of Relevant In Vivo Model (e.g., Oncology, Inflammation) B->C D Dose-Range Finding and Toxicity Studies C->D E Efficacy Study: Compound vs. Vehicle Control D->E F Measurement of Primary Endpoints (e.g., Tumor Volume, Cytokine Levels) E->F G Pharmacodynamic (PD) Marker Analysis (e.g., Target Engagement in Tissues) E->G

Caption: Workflow for in vivo evaluation of a lead compound.

Data Summary and Interpretation

All quantitative data should be systematically organized for clear interpretation and comparison.

Table 1: Hypothetical In Vitro Activity Profile of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide

Assay TypeTarget/Cell LineEndpointResult (IC50/EC50)
CytotoxicityMCF-7 (Breast Cancer)Cell Viability> 100 µM
CytotoxicityHCT116 (Colon Cancer)Cell Viability15.2 µM
Enzyme InhibitionHDAC1Enzyme Activity2.5 µM
Enzyme InhibitionDHODHEnzyme Activity45.8 µM
Receptor BindingDopamine D2Radioligand Binding> 50 µM
Anti-inflammatoryLPS-stimulated RAW 264.7TNF-α Production8.9 µM

Conclusion

While direct pharmacological data for 2-Cyano-5-hydroxy-N,N-dimethylbenzamide is not yet available in the public domain, a detailed analysis of its structural motifs provides a strong foundation for hypothesizing its potential roles in drug discovery. The presence of the 2-cyano, 5-hydroxy, and N,N-dimethylamide groups suggests a profile that may be conducive to enzyme inhibition, particularly targeting HDACs, or for modulating inflammatory pathways. The proposed drug discovery workflow offers a clear and logical path for the synthesis, in vitro screening, and in vivo validation of this and similar novel benzamide derivatives. Further empirical investigation is warranted to fully elucidate the therapeutic potential of this promising chemical entity.

References

  • CN103702978A - Method for preparing 2-amino-5-cyano-N,3-dimethylbenzamide. (URL: )
  • US20140148611A1 - Method for the production of 2-amino-5-cyano-n,3-dimethylbenzamide. (URL: )
  • Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. (URL: [Link])

  • Synthesis of (E)-N'- (2-hydroxy-3, 5-dinitrobenzylidene) – 2 –cyanoa cetohydrazidederivatives as effective antimicrobial a - OAText. (URL: [Link])

  • Synthesis and Evaluation of Novel 5-{[2-Cyano-3-(substituted phenyl)prop-2-enoyl]amino}-2-hydroxy Benzoic Acid - ResearchGate. (URL: [Link])

  • 2-Amino-5-cyano-N,3-dimethylbenzamide | C10H11N3O | CID 25157282 - PubChem. (URL: [Link])

  • Synthesis, structure-activity relationships, and pharmacokinetic properties of dihydroorotate dehydrogenase inhibitors: 2-cyano-3-cycloprop... - ChEMBL - EMBL-EBI. (URL: [Link])

  • Discovery of 2-Hydroxy- N , N -dimethyl-3-{2-[[( R )-1-(5- methylfuran-2-yl)propyl]amino]-3,4-dioxocyclobut-1-enylamino}benzamide (SCH 527123): A Potent, Orally Bioavailable CXCR2/CXCR1 Receptor Antagonist | Request PDF - ResearchGate. (URL: [Link])

  • Synthesis and Biological Evaluation of N-(5-(2,5-dimethyl-phenoxy)-2,2-dimethylpentyl)-benzamide Derivatives as Novel Farnesoid X Receptor (FXR) Antagonist - Bentham Science Publisher. (URL: [Link])

  • Cyanoamidines. II. Synthesis and pharmacological activity of N-arylalkyl-N'-cyano-3-pyridinecarboxamidines - PubMed. (URL: [Link])

  • Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry - Walsh Medical Media. (URL: [Link])

  • Discovery of Sigma-2 Ligands and Prioritization of Marine Cyanobacteria Extracts for TNBC Drug Discovery - Duquesne Scholarship Collection. (URL: [Link])

Sources

Foundational

Solubility Profile of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide: A Theoretical and Practical Guide to Characterization

An In-depth Technical Guide for the Pharmaceutical Scientist Abstract The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its biopharmaceutical properties, directly influencing formul...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for the Pharmaceutical Scientist

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its biopharmaceutical properties, directly influencing formulation strategies, bioavailability, and therapeutic efficacy. This technical guide provides a comprehensive framework for characterizing the solubility profile of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide, a molecule of interest in contemporary drug discovery. In the absence of established public data for this specific compound, this document serves as a first-principles guide, combining theoretical analysis of its molecular structure with a detailed, field-proven experimental protocol for its empirical determination. We will elucidate the causal relationships between the API's functional groups and its expected behavior in various organic solvents, present the "gold standard" Shake-Flask method as a self-validating system for generating reliable thermodynamic solubility data, and provide clear visualizations for both the experimental workflow and the underlying physicochemical principles. This guide is intended for researchers, formulation scientists, and drug development professionals seeking to establish a robust and defensible solubility profile for novel chemical entities.

Introduction: The Critical Role of Solubility in Drug Development

In the journey of a drug candidate from discovery to a viable therapeutic, its physicochemical properties are of paramount importance. Among these, solubility stands out as a foundational characteristic that profoundly influences its absorption, distribution, metabolism, and excretion (ADME) profile.[1] Poor solubility is a leading cause of failure for many promising compounds, often resulting in low and erratic bioavailability, which undermines therapeutic effect.[1][2] Therefore, the early and accurate characterization of an API's solubility in a range of relevant solvents is not merely a data-gathering exercise; it is a critical first step in de-risking a development program and enabling rational formulation design.[3]

This guide focuses on 2-Cyano-5-hydroxy-N,N-dimethylbenzamide. A thorough understanding of its solubility is essential for:

  • Formulation Development: Selecting appropriate solvent systems for liquid dosage forms, or for the manufacturing process of solid forms (e.g., crystallization).[3]

  • Preclinical Studies: Preparing homogenous dosing solutions for toxicology and pharmacology studies.[2]

  • Salt and Polymorph Screening: Identifying opportunities to enhance solubility and stability.

Theoretical Assessment: Predicting Solubility from Molecular Structure

A molecule's solubility is governed by the interplay of its own intermolecular forces and those of the solvent, a principle often summarized as "like dissolves like".[4] By examining the structure of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide, we can predict its likely behavior.

Molecular Structure of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide:

Key Functional Groups and Their Influence:

  • Phenolic Hydroxyl (-OH) Group: This group is a strong hydrogen bond donor and acceptor. Its presence suggests a higher affinity for polar, protic solvents such as alcohols (methanol, ethanol) and water, where it can readily form hydrogen bonds.[3]

  • Cyano (-C≡N) Group: The nitrile group is highly polar and acts as a hydrogen bond acceptor. This contributes to its affinity for polar aprotic solvents (e.g., acetone, acetonitrile, N,N-dimethylformamide) and also for protic solvents.[5]

  • Tertiary Amide (-C(=O)N(CH₃)₂): The N,N-dimethylbenzamide moiety is a polar, aprotic functional group. The carbonyl oxygen is a strong hydrogen bond acceptor. Unlike primary or secondary amides, it lacks a hydrogen bond-donating proton on the nitrogen, which can influence its interaction with certain solvents. This group is known to have good solubility in a range of polar organic solvents.[6]

  • Aromatic Ring: The benzene ring is nonpolar and contributes to hydrophobic character, suggesting some solubility in less polar solvents like toluene or chloroform, although this is likely to be outweighed by the polar functional groups.

Predicted Solubility Trend: Based on this analysis, the solubility of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide is expected to be highest in polar solvents, particularly those that can engage in hydrogen bonding. The predicted order would generally be:

Polar Protic Solvents (e.g., Methanol, Ethanol) > Polar Aprotic Solvents (e.g., Acetone, DMF, Acetonitrile) > Less Polar Solvents (e.g., Chloroform, Ethyl Acetate) > Nonpolar Solvents (e.g., Toluene, Hexane)

This theoretical assessment provides the basis for selecting a logical range of solvents for experimental determination.

Experimental Protocol: Thermodynamic Solubility Determination via the Shake-Flask Method

To obtain definitive and reliable data, the equilibrium or thermodynamic solubility must be measured. The Shake-Flask method, originally developed by Higuchi and Connors, remains the "gold standard" for this purpose due to its robustness and direct measurement of the compound in equilibrium with its solid phase.[7][8][9]

Causality Behind Method Selection

While high-throughput kinetic solubility methods are useful for early screening, they often overestimate solubility as they can generate supersaturated solutions that have not yet precipitated.[2] For definitive characterization required for later-stage development, the thermodynamic solubility is essential as it represents the true equilibrium state. The Shake-Flask method is chosen because it ensures this equilibrium is reached, providing a self-validating and highly trustworthy result.[9]

Step-by-Step Experimental Workflow

Objective: To determine the equilibrium solubility of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide in a selection of organic solvents at a controlled temperature (e.g., 25 °C).

Materials:

  • 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (solid, verified purity)

  • Selected Solvents (HPLC grade): Methanol, Ethanol, Acetone, Acetonitrile, Ethyl Acetate, Toluene, Chloroform, N,N-Dimethylformamide (DMF)

  • Calibrated Analytical Balance

  • 2 mL Glass Vials with Screw Caps

  • Orbital Shaker or Rotator in a Temperature-Controlled Chamber

  • Centrifuge

  • Syringes and 0.22 µm Syringe Filters (ensure compatibility with solvents)

  • Calibrated HPLC system with a suitable detector (e.g., UV-Vis)

  • Volumetric flasks and pipettes

Protocol:

  • Preparation: Add an excess amount of solid 2-Cyano-5-hydroxy-N,N-dimethylbenzamide to a series of 2 mL glass vials. An amount that is visually in excess after equilibration (e.g., 5-10 mg) is sufficient.

  • Solvent Addition: Accurately add a known volume (e.g., 1.0 mL) of each selected organic solvent to the respective vials.

  • Equilibration: Seal the vials tightly and place them on an orbital shaker in an incubator set to 25 °C. Allow the samples to equilibrate for a period sufficient to reach equilibrium. A typical duration is 24-48 hours. Heating or sonication can be used initially to shorten the time to equilibrium, but the final equilibration must occur at the target temperature.[7]

  • Phase Separation: After equilibration, remove the vials and let them stand to allow the excess solid to sediment. To ensure complete separation of the saturated solution from the undissolved solid, centrifuge the vials at a high speed (e.g., 14,000 rpm) for 15 minutes.[1] This step is critical to avoid aspirating solid particles.

  • Sample Collection: Carefully withdraw an aliquot of the clear supernatant.

  • Filtration (Optional but Recommended): For an additional layer of certainty, filter the collected supernatant through a 0.22 µm syringe filter into a clean vial. Expert Insight: It is crucial to pre-rinse the filter with a small amount of the saturated solution to mitigate any potential adsorption of the solute onto the filter membrane, which can be a source of error for poorly soluble compounds.[8]

  • Dilution: Accurately dilute the saturated solution with a suitable mobile phase or solvent to a concentration that falls within the linear range of the analytical method's calibration curve.

  • Quantification: Analyze the diluted samples using a validated HPLC method to determine the concentration of the dissolved API. High-Performance Liquid Chromatography (HPLC) is preferred over spectrophotometry because it can separate the API from any potential impurities or degradants, ensuring accurate quantification.[8]

  • Calculation: Calculate the solubility using the determined concentration and the dilution factor. Express the results in appropriate units, such as mg/mL and mol/L.

Visualized Experimental Workflow

G cluster_prep 1. Preparation cluster_equil 2. Equilibration cluster_sep 3. Phase Separation cluster_quant 4. Quantification A Add Excess API to Vials B Add Known Volume of Solvent A->B C Seal and Shake (24-48h at 25°C) B->C D Centrifuge Vials (e.g., 14,000 rpm) C->D E Collect Supernatant D->E F Filter with 0.22µm Syringe Filter E->F G Accurate Dilution of Filtrate F->G H HPLC Analysis G->H I Calculate Solubility (mg/mL, mol/L) H->I

Caption: Shake-Flask method workflow for solubility determination.

Data Presentation and Interpretation

All quantitative solubility data should be summarized in a clear, structured table to allow for easy comparison across different solvent systems.

Table 1: Illustrative Template for Presenting Solubility Data of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide at 25 °C

Solvent ClassSolventPolarity IndexSolubility (mg/mL)Solubility (mol/L)
Polar Protic Methanol5.1Experimental ValueCalculated Value
Ethanol4.3Experimental ValueCalculated Value
Polar Aprotic N,N-Dimethylformamide6.4Experimental ValueCalculated Value
Acetone5.1Experimental ValueCalculated Value
Acetonitrile5.8Experimental ValueCalculated Value
Less Polar Ethyl Acetate4.4Experimental ValueCalculated Value
Chloroform4.1Experimental ValueCalculated Value
Nonpolar Toluene2.4Experimental ValueCalculated Value
Interpreting the Results

The experimentally determined solubility values should be analyzed in the context of the theoretical predictions. By correlating the measured solubility with solvent properties like polarity index, dielectric constant, and hydrogen bonding capacity, a comprehensive understanding of the API's dissolution behavior can be formed. This data is invaluable for selecting appropriate solvents for formulation, manufacturing, and analytical development.

Visualizing the Structure-Solvent-Solubility Relationship

The interplay between the solute's properties and the solvent's characteristics dictates the final solubility outcome. This logical relationship can be visualized as follows.

G cluster_solute Solute Properties (2-Cyano-5-hydroxy-N,N-dimethylbenzamide) cluster_solvent Solvent Properties Solute H-Bond Donor (-OH) H-Bond Acceptor (-OH, -C≡N, C=O) Polarity (Dipole Moment) Hydrophobicity (Aromatic Ring) Solvent H-Bond Donating H-Bond Accepting Polarity / Dielectric Constant Apolar Nature Solute:f0->Solvent:f1 Strong Interaction Solute:f1->Solvent:f0 Strong Interaction Solute:f2->Solvent:f2 Favorable Interaction ('Like Dissolves Like') Result High Solubility Solvent->Result Maximizes Solute-Solvent Interactions

Caption: Key interactions governing API solubility in solvents.

Conclusion

Characterizing the solubility profile of a new chemical entity like 2-Cyano-5-hydroxy-N,N-dimethylbenzamide is a foundational activity in pharmaceutical development. This guide has provided a robust framework, moving from a theoretical analysis of the molecule's structure to a detailed, practical protocol for its empirical determination using the gold-standard Shake-Flask method. By systematically generating and analyzing this data, researchers can make informed decisions that accelerate the formulation development process, mitigate risks associated with poor bioavailability, and ultimately increase the probability of a successful therapeutic outcome.

References

  • SciSpace. (2012). Experimental and Computational Methods Pertaining to Drug Solubility.
  • Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter.
  • Dow Development Labs. (2021). Ask a Formulator: What is the Purpose and Approach to Solubility Studies?.
  • BenchChem. solubility of 4-benzoylbenzamide in common organic solvents.
  • American Pharmaceutical Review. (2013). Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies.
  • ResearchGate. Solubility determination and modelling of benzamide in organic solvents at temperatures from 283.15 K and 323.15 K, and ternary phase diagrams of benzamide-benzoic acid cocrystals in ethanol at 298.15 K.
  • ResearchGate. Solubility of three types of benzamide derivatives in toluene, ethyl acetate, acetone, chloroform, methanol, and water at temperatures ranging from 288.15 to 328.15 K at atmospheric pressure.
  • ResearchGate. A review of methods for solubility determination in biopharmaceutical drug characterisation.
  • Spiral. Solubility determination and modelling of benzamide in organic solvents at temperatures from 283.15 K and 323.15 K, and ternary phase diagrams of benzamide-benzoic acid cocrystals in ethanol at 298.15 K.
  • MDPI. (2022). New Screening Protocol for Effective Green Solvents Selection of Benzamide, Salicylamide and Ethenzamide.
  • Sigma-Aldrich. 2-Amino-5-cyano-N,3-dimethylbenzamide | 890707-29-6.
  • Sigma-Aldrich. 2-Amino-5-cyano-N,3-dimethylbenzamide | 890707-29-6.
  • BenchChem. troubleshooting guide for the synthesis of 2-amino-5-cyano-N,3-dimethylbenzamide.
  • PubChem. 2-Amino-5-cyano-N,3-dimethylbenzamide | C10H11N3O | CID 25157282.
  • ChemicalBook. (2025). 2-AMino-5-cyano-N,3-diMethylbenzaMide | 890707-29-6.
  • BLDpharm. 26487-08-1|2-Cyano-N,N-dimethylbenzamide.
  • Google Patents. CN103702978A - Method for preparing 2-amino-5-cyano-N,3-dimethylbenzamide.
  • Google Patents. US20140148611A1 - Method for the production of 2-amino-5-cyano-n,3-dimethylbenzamide.
  • ResearchGate. Measurement and Correlation of the Solubility of 2-Cyanoacetamide in 14 Pure Solvents and the Mixing Properties of Solutions.

Sources

Exploratory

Literature review of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide derivatives

An In-Depth Technical Guide to the Synthesis, Biological Evaluation, and Therapeutic Potential of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide Derivatives For Researchers, Scientists, and Drug Development Professionals Abstra...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Synthesis, Biological Evaluation, and Therapeutic Potential of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzamide derivatives represent a privileged scaffold in medicinal chemistry, demonstrating a wide array of pharmacological activities.[1][2] This technical guide delves into the chemistry and potential biological significance of a specific, yet underexplored, class of these compounds: 2-cyano-5-hydroxy-N,N-dimethylbenzamide derivatives. While direct literature on this exact molecular framework is sparse, this document synthesizes established principles from closely related benzamide and cyano-substituted aromatic compounds to provide a comprehensive roadmap for their synthesis, characterization, and biological evaluation. We will explore potential synthetic routes, hypothesize on structure-activity relationships (SAR), and propose potential mechanisms of action, offering a solid foundation for initiating research into this promising area of drug discovery.

Introduction: The Rationale for Investigating 2-Cyano-5-hydroxy-N,N-dimethylbenzamide Derivatives

The benzamide moiety is a cornerstone of numerous approved drugs and clinical candidates, valued for its metabolic stability and its ability to form key hydrogen bonding interactions with biological targets.[2] The addition of a cyano group introduces a unique electronic profile and the potential for specific polar interactions, which can significantly influence a molecule's binding affinity and pharmacological properties.[3] The hydroxyl group, a well-known hydrogen bond donor and acceptor, further enhances the potential for target engagement. The N,N-dimethyl substitution on the amide can influence solubility, cell permeability, and metabolic stability.

The convergence of these functional groups on a single scaffold suggests that 2-cyano-5-hydroxy-N,N-dimethylbenzamide derivatives could exhibit a range of interesting biological activities, potentially as enzyme inhibitors (e.g., histone deacetylases (HDACs) or kinases) or as modulators of receptor function.[4] This guide provides a theoretical and practical framework for exploring this untapped chemical space.

Synthetic Pathways and Methodologies

The synthesis of 2-cyano-5-hydroxy-N,N-dimethylbenzamide derivatives can be approached through several strategic routes. A plausible and adaptable pathway is a multi-step synthesis starting from readily available precursors.

Proposed Retrosynthetic Analysis

A logical retrosynthetic approach would involve the late-stage introduction of the cyano group to a pre-functionalized benzamide core.

Retrosynthesis Target 2-Cyano-5-hydroxy-N,N-dimethylbenzamide Derivative Intermediate1 2-Bromo-5-hydroxy-N,N-dimethylbenzamide Target->Intermediate1 Cyanation Intermediate2 2-Bromo-5-hydroxybenzoic acid Intermediate1->Intermediate2 Amidation StartingMaterial 2-Bromo-5-methoxybenzoic acid Intermediate2->StartingMaterial Demethylation

Caption: Retrosynthetic analysis of 2-cyano-5-hydroxy-N,N-dimethylbenzamide derivatives.

Step-by-Step Experimental Protocol: Synthesis of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide

This protocol is a representative example and may require optimization for specific derivatives.

Step 1: Amidation of 2-Bromo-5-hydroxybenzoic acid

  • To a solution of 2-bromo-5-hydroxybenzoic acid (1.0 eq) in an appropriate aprotic solvent such as N,N-dimethylformamide (DMF) or dichloromethane (DCM), add a coupling agent such as HATU (1.1 eq) and a non-nucleophilic base like diisopropylethylamine (DIPEA) (2.5 eq).

  • Stir the mixture at room temperature for 10-15 minutes to activate the carboxylic acid.

  • Add dimethylamine hydrochloride (1.2 eq) to the reaction mixture.

  • Allow the reaction to stir at room temperature for 12-24 hours, monitoring progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 2-bromo-5-hydroxy-N,N-dimethylbenzamide.

Step 2: Cyanation of 2-Bromo-5-hydroxy-N,N-dimethylbenzamide

Caution: Cyanide salts are highly toxic. Handle with extreme care in a well-ventilated fume hood.

  • In a three-necked flask equipped with a condenser and under an inert nitrogen atmosphere, combine 2-bromo-5-hydroxy-N,N-dimethylbenzamide (1.0 eq), copper(I) cyanide (1.2 eq), and a high-boiling point polar aprotic solvent such as DMF or N-methyl-2-pyrrolidone (NMP).[5][6]

  • Heat the reaction mixture to 140-160°C and stir vigorously for 4-8 hours. Monitor the reaction progress by TLC or LC-MS.

  • After completion, cool the reaction mixture to room temperature.

  • Carefully quench the reaction by pouring it into a stirred aqueous solution of ferric chloride and citric acid to complex the copper salts.

  • Extract the aqueous mixture with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography to afford the final product, 2-cyano-5-hydroxy-N,N-dimethylbenzamide.[5]

Troubleshooting Common Synthetic Issues
Issue Potential Cause(s) Troubleshooting Strategy
Low yield in amidation Incomplete activation of the carboxylic acid; Steric hindrance.Use a more potent coupling agent (e.g., COMU); Increase reaction time or temperature; Ensure anhydrous conditions.
Incomplete cyanation Inactivated catalyst; Insufficient temperature; Presence of water.Use fresh, high-purity CuCN; Ensure the reaction reaches and maintains the target temperature; Use anhydrous solvents and dry glassware.[5]
Hydrolysis of cyano group Acidic or basic conditions during workup, especially at elevated temperatures.Maintain neutral pH during workup and purification; Avoid prolonged exposure to strong acids or bases.[5]

Potential Biological Activities and Structure-Activity Relationships (SAR)

Based on the activities of related benzamide derivatives, several therapeutic areas are worth investigating for 2-cyano-5-hydroxy-N,N-dimethylbenzamide derivatives.

Hypothesized Biological Targets
  • Anticancer Agents: Many benzamide derivatives exhibit anticancer properties.[7][8] The N-hydroxybenzamide scaffold, in particular, is a known zinc-binding motif found in histone deacetylase (HDAC) inhibitors.[4] While the target compounds are not N-hydroxybenzamides, the core structure may still interact with other classes of enzymes involved in cancer progression.

  • Antimicrobial Agents: Benzamides have shown promise as antibacterial and antifungal agents.[1] The cyano group can participate in hydrogen bonding and other interactions within the active sites of microbial enzymes.

  • Neurological and Cardiovascular Applications: Various benzamide derivatives have been explored for their effects on the central nervous and cardiovascular systems, for instance, as antagonists for serotonin receptors or as potassium channel openers.[9]

Proposed Structure-Activity Relationship (SAR) Studies

A systematic SAR study would be crucial to optimize the biological activity of this scaffold. The following diagram illustrates key points for modification.

Caption: Key modification points for SAR studies of 2-cyano-5-hydroxy-N,N-dimethylbenzamide derivatives. (Note: The image in the diagram is a placeholder and would be replaced with the actual chemical structure in a final document.)

Hypothetical Biological Evaluation Workflow

In Vitro Anticancer Activity Screening

A standard workflow to assess the potential anticancer activity of newly synthesized derivatives would involve cytotoxicity assays against a panel of human cancer cell lines.

Anticancer_Screening_Workflow start Synthesized Derivatives cell_lines Panel of Cancer Cell Lines (e.g., MCF-7, HCT116, A549) start->cell_lines mtt_assay Cytotoxicity Assay (e.g., MTT) - Determine IC50 values cell_lines->mtt_assay data_analysis Data Analysis and SAR mtt_assay->data_analysis hit_selection Hit Compound Selection data_analysis->hit_selection hit_selection->data_analysis Inactive/Non-selective mechanism_studies Mechanism of Action Studies - Apoptosis Assays - Cell Cycle Analysis - Target Identification hit_selection->mechanism_studies Potent & Selective end Lead Optimization mechanism_studies->end

Caption: A typical workflow for the in vitro screening of novel anticancer compounds.

Protocol: MTT Assay for Cytotoxicity

This protocol is adapted from standard cell-based assay procedures.[4]

  • Cell Seeding: Seed human cancer cells (e.g., MCF-7 for breast cancer) in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a humidified incubator at 37°C and 5% CO₂.

  • Compound Treatment: Prepare serial dilutions of the test compounds in cell culture medium. Replace the old medium with the medium containing the compounds at various concentrations (e.g., 0.1 to 100 µM). Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • Incubation: Incubate the plates for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits cell growth by 50%) using non-linear regression analysis.

Hypothetical Cytotoxicity Data

The following table illustrates how data from such an assay could be presented.

Compound Modification MCF-7 IC₅₀ (µM) HCT116 IC₅₀ (µM)
Parent 2-CN, 5-OH, N,N-diMe15.2 ± 1.822.5 ± 2.3
Derivative 1 5-OCH₃> 50> 50
Derivative 2 5-O-acetyl8.7 ± 0.912.1 ± 1.5
Derivative 3 N-ethyl, N-methyl18.9 ± 2.125.4 ± 3.0
Doxorubicin Positive Control0.8 ± 0.11.2 ± 0.2

Conclusion and Future Directions

The 2-cyano-5-hydroxy-N,N-dimethylbenzamide scaffold represents a novel and unexplored area of medicinal chemistry with significant potential. This guide has provided a comprehensive, albeit predictive, framework for initiating research into these derivatives. By leveraging established synthetic methodologies and biological screening protocols, researchers can systematically explore the SAR of this compound class and potentially identify novel therapeutic agents. Future work should focus on the synthesis of a diverse library of these derivatives, followed by broad biological screening to uncover their full pharmacological potential. Subsequent hit-to-lead optimization, guided by detailed mechanistic studies, could pave the way for the development of new and effective drugs.

References

  • Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Deriv
  • Kuo, E. A., et al. (1996). Synthesis, structure-activity relationships, and pharmacokinetic properties of dihydroorotate dehydrogenase inhibitors: 2-cyano-3-cyclopropyl-3-hydroxy-N-[3'-methyl-4'-(trifluoromethyl)phenyl ] propenamide and related compounds. Journal of Medicinal Chemistry, 39(23), 4608-4621.
  • Bayer CropScience AG. (2015). Method for manufacturing 2-amino-5-cyano-n,3-dimethylbenzamide.
  • Schalk, V., et al. (2018). Synthesis and Structure-Activity Relationships of New 2-Phenoxybenzamides with Antiplasmodial Activity. Molecules, 23(10), 2469.
  • Glavač, D., et al. (2021). Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides. Molecules, 26(9), 2635.
  • Teoh, S. G., et al. (2011). N-(5-Cyanononan-5-yl)benzamide. Acta Crystallographica Section E: Structure Reports Online, 67(11), o2959.
  • Taylor & Francis. (n.d.). Cyano groups – Knowledge and References. Retrieved from [Link]

  • Lee, H.-Y., et al. (2013). A Structure—Activity Relationship Study of Bis-Benzamides as Inhibitors of Androgen Receptor—Coactivator Interaction. Molecules, 18(9), 10394-10411.
  • Bayer Intellectual Property GmbH. (2014). Method for the production of 2-amino-5-cyano-N,3-dimethylbenzamide.
  • Bayer Intellectual Property GmbH. (2014). Method for the production of 2-amino-5-cyano-n,3-dimethylbenzamide.
  • Patil, P. S., & Toche, R. B. (2018). Synthesis of (E)-N'- (2-hydroxy-3, 5-dinitrobenzylidene) – 2 –cyanoa cetohydrazidederivatives as effective antimicrobial agents.
  • Macor, J. E., et al. (1995). Synthesis and serotonergic activity of a series of 2-(N-benzyl)carboxamido-5-substituted-N,N-dimethyltryptamine derivatives: novel antagonists for the vascular 5-HT1B-like receptors. Journal of the Chemical Society, Perkin Transactions 1, (1), 103-111.
  • Li, J., et al. (2019). Synthesis and Biological Evaluation of N-(5-(2,5-dimethyl-phenoxy)-2,2-dimethylpentyl)-benzamide Derivatives as Novel Farnesoid X Receptor (FXR) Antagonist. Letters in Drug Design & Discovery, 16(10), 1146-1154.
  • Inagaki, O., et al. (1995). Cyanoamidines. II. Synthesis and pharmacological activity of N-arylalkyl-N'-cyano-3-pyridinecarboxamidines. Chemical & Pharmaceutical Bulletin, 43(9), 1517-1526.
  • Bayer Intellectual Property GmbH. (2014). Method for preparing 2-amino-5-cyano-N,3-dimethylbenzamide.
  • Walsh Medical Media. (2016). Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry. Retrieved from [Link]

  • Kuchana, V., & Kambala, M. R. (2021). Design, synthesis and in silico prediction of drug-likeness properties of new ortho, meta and para-(2-cyano-3-(3,5-di-tert-butyl - Journal of Applied Pharmaceutical Science. Journal of Applied Pharmaceutical Science, 11(8), 31-35.
  • Yuki, H., et al. (2014). N-(2-amino-5-chlorobenzoyl)benzamidoxime derivatives inhibit human leukemia cell growth. Anticancer Research, 34(11), 6521-6526.

Sources

Foundational

2-Cyano-5-hydroxy-N,N-dimethylbenzamide as a pharmaceutical intermediate

Title: The Strategic Utility of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide in Advanced API Synthesis Executive Summary 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (CHDB, CAS: 1243408-19-6) is a highly specialized, bifunctional...

Author: BenchChem Technical Support Team. Date: March 2026

Title: The Strategic Utility of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide in Advanced API Synthesis

Executive Summary

2-Cyano-5-hydroxy-N,N-dimethylbenzamide (CHDB, CAS: 1243408-19-6) is a highly specialized, bifunctional pharmaceutical intermediate[1]. Featuring an ortho-cyano benzamide motif paired with a meta-hydroxyl handle, CHDB serves as a critical linchpin in the synthesis of complex heterocyclic active pharmaceutical ingredients (APIs). This technical guide explores the structural pharmacology, thermodynamic reactivity, and step-by-step synthetic methodologies required to leverage CHDB in drug development, particularly in the construction of 6-hydroxyisoindolin-1-one scaffolds used in kinase and PARP inhibitors.

Structural Pharmacology & Reactivity Profile

The molecular architecture of CHDB is deliberately designed for divergent synthesis:

  • The ortho-Cyano Benzamide Motif: This functional pairing acts as a latent lactam. The cyano group (-C≡N) is highly electrophilic, while the N,N-dimethylamide provides a sterically hindered, yet thermodynamically excellent leaving group (dimethylamine) upon intramolecular attack[2]. The proximity of these groups enforces a pre-organized conformation that dramatically lowers the activation energy for cyclization.

  • The meta-Hydroxyl Handle: Positioned at C5 (relative to the amide at C1), the phenolic hydroxyl group provides an orthogonal site for late-stage functionalization. Its electron-donating nature also enriches the electron density of the aromatic ring, modulating the electrophilicity of the adjacent cyano group[3].

Divergence CHDB CHDB (2-Cyano-5-hydroxy- N,N-dimethylbenzamide) Iso 6-Hydroxyisoindolin-1-one (Lactam Core) CHDB->Iso H2, Pd/C Tandem Cyclization Alk 5-Alkoxy-2-cyano- N,N-dimethylbenzamide CHDB->Alk R-X, Base O-Alkylation Tf Isoindolinone-6-yl Triflate (Cross-Coupling Hub) Iso->Tf Tf2O, Pyridine Triflation API Target APIs (e.g., PARP Inhibitors) Alk->API Downstream Elaboration Tf->API Pd-Catalyst, Ar-B(OH)2 Suzuki Coupling

Synthetic divergence of CHDB into high-value API scaffolds.

Mechanistic Pathways: The Reductive Cyclization

The most valuable transformation of CHDB is its tandem reductive cyclization to form 6-hydroxyisoindolin-1-one. This cascade reaction is a cornerstone of modern phthalimidine synthesis[2].

Causality of the Mechanism:

  • Catalytic Hydrogenation: The reaction initiates with the reduction of the nitrile to a primary amine (-CH2NH2). Palladium on carbon (Pd/C) is selected over Raney Nickel to prevent the over-reduction of the aromatic ring.

  • Thorpe-Ingold Effect: The bulky N,N-dimethyl groups restrict the rotation of the amide bond, forcing the newly formed primary amine into close spatial proximity with the amide carbonyl.

  • Transamidation & Elimination: The primary amine acts as an intramolecular nucleophile, attacking the amide carbonyl to form a tetrahedral intermediate. The subsequent collapse of this intermediate expels dimethylamine gas, driving the thermodynamic equilibrium irreversibly toward the stable lactam (isoindolinone)[2].

Mechanism N1 1. Nitrile Reduction (-C≡N → -CH2NH2) N2 2. Nucleophilic Attack (Amine → Amide Carbonyl) N1->N2 N3 3. Tetrahedral Intermediate (C-O- / C-N+) N2->N3 N4 4. Dimethylamine Elimination (- HN(CH3)2) N3->N4 N5 5. Lactam Ring Closure (6-Hydroxyisoindolin-1-one) N4->N5

Stepwise mechanism of CHDB reductive cyclization to an isoindolinone.

Self-Validating Experimental Protocol: Synthesis of 6-Hydroxyisoindolin-1-one

Objective: High-yield conversion of CHDB to the isoindolinone core via catalytic hydrogenation. System Validation: This protocol utilizes real-time LC-MS tracking. The reaction is self-validating; the stoichiometric release of dimethylamine and the distinct mass shift from m/z 191 to m/z 150 ensures no false positives in conversion tracking.

Step 1: Reaction Setup

  • Charge a 500 mL high-pressure Parr reactor with CHDB (10.0 g, 52.6 mmol) and anhydrous Methanol (100 mL).

  • Causality: Anhydrous methanol is critical. The presence of water would lead to competitive hydrolysis of the highly electrophilic nitrile intermediate into a primary amide, prematurely terminating the cyclization cascade.

Step 2: Catalyst Introduction

  • Under a strict Argon blanket, carefully add 10% Pd/C (1.0 g, 10 wt%).

  • Causality: Argon blanketing is a mandatory safety and chemical measure. It prevents the spontaneous ignition of Pd/C in methanol and ensures no atmospheric oxygen oxidizes the sensitive primary amine intermediate.

Step 3: Pressurized Hydrogenation

  • Seal the reactor, purge with H₂ gas three times, and pressurize to 50 psi. Stir at 40°C at 600 RPM for 12 hours.

  • Causality: 50 psi at 40°C provides the optimal thermodynamic energy to reduce the nitrile without breaking the aromaticity of the phenol ring.

Step 4: In-Process Control (IPC)

  • Withdraw a 0.1 mL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Validation: The protocol is complete when the CHDB peak (m/z 191[M+H]+) is ≤ 1.0% area, and the target lactam (m/z 150 [M+H]+) is the dominant peak.

Step 5: Workup and Isolation

  • Filter the reaction mixture through a tightly packed Celite pad to remove the Pd/C catalyst. Wash the pad with hot methanol (3 × 30 mL).

  • Causality: 6-Hydroxyisoindolin-1-one has strong intermolecular hydrogen bonding, making it poorly soluble at room temperature. Hot methanol ensures complete recovery from the catalyst matrix.

  • Concentrate the filtrate in vacuo and recrystallize from a 9:1 mixture of Water:Ethanol to yield the pure product as an off-white solid.

Quantitative Data: Reaction Optimization

The following table summarizes the causal relationship between reaction conditions and the yield of the isoindolinone core, demonstrating why the parameters in the protocol above were selected.

EntryCatalystSolventTemp (°C)Pressure (psi)Yield (%)Purity (HPLC)Mechanistic Observation
1Raney NiEtOH251545%82%Incomplete reduction; nitrile persists.
25% Pd/CMeOH253068%91%Slow cyclization; primary amine intermediate isolated.
310% Pd/CMeOH405092%>98%Optimal ; rapid tandem reduction-cyclization.
410% Pd/CTHF405074%88%Poor solubility of product in THF leads to precipitation on catalyst.

Downstream Elaboration (Pathway B)

Once the 6-hydroxyisoindolin-1-one core is established, the phenolic hydroxyl group serves as a versatile hub. By treating the core with trifluoromethanesulfonic anhydride (Tf₂O) and pyridine, the phenol is converted into an electrophilic triflate. This intermediate is primed for Palladium-catalyzed Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions, allowing medicinal chemists to install diverse aryl, heteroaryl, or amine substituents at the C6 position—a critical vector for binding affinity in modern targeted therapies.

References

  • BLD Pharm. "1243371-57-4 | 2-Cyano-4-hydroxy-N,N-dimethylbenzamide" (Contains catalog data for 1243408-19-6). 1

  • ResearchGate. "Reaction between the protonated adduct and acetate anion" (Mechanistic insights into 2-cyano-5-hydroxy intermediates). 3

  • UEA Digital Repository. "Novel Syntheses of Porphyrazine-Phthalocyanine Hybrids" (Mechanistic validation of ortho-cyano benzamide cyclization). 2

Sources

Exploratory

The Unbound Donor: Structural Dynamics and Pharmacological Potential of the 5-Hydroxy Benzamide Scaffold

Executive Summary In medicinal chemistry, the benzamide scaffold is a "privileged structure," serving as the backbone for antipsychotics (e.g., sulpiride, raclopride), antiemetics, and histone deacetylase (HDAC) inhibito...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In medicinal chemistry, the benzamide scaffold is a "privileged structure," serving as the backbone for antipsychotics (e.g., sulpiride, raclopride), antiemetics, and histone deacetylase (HDAC) inhibitors. While the ortho-hydroxy (2-OH) substitution is widely documented for its ability to form pseudo-six-membered intramolecular hydrogen bonds (IMHB)—effectively "locking" conformation and improving permeability—the 5-hydroxy (5-OH) substitution presents a distinct physicochemical paradigm.

This guide analyzes the 5-hydroxy group not as a conformational lock, but as a high-potential intermolecular anchor . We explore its role in solvent-mediated bridging, distal receptor engagement, and the thermodynamic penalties associated with its desolvation.

Structural Chemistry & Thermodynamics[1]

The "Frustrated" Scaffold: Absence of Intramolecular Locking

Unlike the 2-hydroxybenzamide (salicylamide) derivatives, where the hydroxyl group acts as a hydrogen bond donor to the amide carbonyl oxygen (forming a stable


 ring system), the 5-hydroxy group is geometrically isolated from the amide functionality.
  • 2-OH Dynamics: Planarizes the molecule, reduces Polar Surface Area (PSA), and masks polarity from solvent.

  • 5-OH Dynamics: The hydroxyl group at the meta position (relative to the amide) is sterically unencumbered. It functions as a "frustrated" donor/acceptor, permanently exposed to the solvent shell.

Electronic Consequences (Hammett Principles)

The 5-position is meta to the amide group. In terms of electronic effects:

  • The amide group (electron-withdrawing via induction,

    
    ) increases the acidity of the 5-phenol slightly compared to unsubstituted phenol.
    
  • Crucially, the 5-OH cannot participate in resonance stabilization with the carbonyl, meaning its lone pairs are strictly available for external interactions (receptor binding or solvation) rather than internal conjugation.

Visualization: Conformational Landscapes

The following diagram contrasts the "Locked" state of salicylamides with the "Open" state of 5-hydroxy benzamides.

Benzamide_Dynamics cluster_0 2-Hydroxy (Salicylamide) cluster_1 5-Hydroxy Benzamide node_2OH 2-OH Substitution IMHB Intramolecular H-Bond (S6 Ring Formation) node_2OH->IMHB Proximity LowPSA Reduced PSA (High Permeability) IMHB->LowPSA Masking node_5OH 5-OH Substitution Solvent Solvent Exposed (High Desolvation Cost) node_5OH->Solvent Steric Freedom Anchor Distal Receptor Anchor (Ser/Thr Residues) node_5OH->Anchor Binding Event Solvent->Anchor Enthalpic Penalty (Must shed water)

Figure 1: Comparative structural dynamics. The 5-OH group incurs a desolvation penalty but offers a critical "anchor point" for target engagement, unlike the self-contained 2-OH system.

Receptor Binding Dynamics: The "Anchor" Hypothesis

In drug design, the 5-hydroxy group is often utilized to target polar clusters within hydrophobic pockets (e.g., GPCRs).

Dopamine and Serotonin Receptors

In the context of substituted benzamides (e.g., orthopramides binding to D2/D3 receptors), the aromatic ring binds into a hydrophobic pocket formed by transmembrane helices.

  • Mechanism: A 5-hydroxy substituent can form specific hydrogen bonds with Serine (Ser) or Threonine (Thr) residues deep in the binding crevice (e.g., Ser5.42 or Ser5.46 in D2 receptors).

  • Selectivity: While the amide moiety mimics the ethylamine chain of dopamine, the 5-OH can mimic the meta-hydroxyl of the catecholamine core of dopamine itself, providing "agonist-like" anchoring or specific antagonist stabilization.

Estrogen Receptor (ER) Modulators

Recent SAR studies on tris-benzamides have shown that the presence and position of a hydroxyl group are binary switches for activity.

  • Data Point: Deletion of a specific hydroxyl group in benzamide analogs resulted in a 3-fold decrease in binding affinity (IC50 shift from ~14 nM to ~47 nM), confirming that the OH acts as a critical H-bond donor to the protein backbone or side chains [1].

Physicochemical Profiling (ADME)

The 5-hydroxy group fundamentally alters the "Rule of 5" compliance of the benzamide scaffold.

Property2-Hydroxy Benzamide5-Hydroxy BenzamideImplication for 5-OH
LogP Higher (Lipophilic)Lower (Hydrophilic)Improved aqueous solubility; reduced BBB penetration without carriers.
H-Bond Donors 1 (Effective)2 (Effective)The 2-OH is "hidden" by IMHB; the 5-OH is fully countable as a donor.
Solvation Energy LowHighHigh desolvation penalty upon binding. Ligand efficiency may drop unless the target H-bond is strong (<-2.5 kcal/mol).
Crystal Packing Planar Stacking3D Network5-OH tends to form intermolecular networks, raising melting points and lattice energy.

Experimental Protocol: Validating H-Bond Potential

To distinguish whether a 5-hydroxy group is participating in solvent interactions or cryptic intramolecular bonding (e.g., with adjacent methoxy groups), Variable Temperature NMR (VT-NMR) is the gold standard.

Protocol: 1H NMR Temperature Coefficient Analysis

Objective: Determine the hydrogen bonding state of the 5-OH proton. Principle: Solvent-exposed protons undergo rapid exchange and chemical shift changes as temperature rises (breaking solvent shells). Intramolecularly H-bonded protons are shielded from this effect.

Materials:

  • 5-Hydroxybenzamide derivative (approx 5-10 mg).

  • Solvent: DMSO-d6 (highly polar, competes for H-bonds) or CDCl3 (non-polar, encourages IMHB).

  • NMR Spectrometer (400 MHz+).

Workflow:

  • Preparation: Dissolve sample in DMSO-d6.

  • Acquisition: Acquire 1H spectra at 298K, 303K, 308K, 313K, 318K, and 323K.

  • Analysis: Track the chemical shift (

    
    ) of the hydroxyl proton and the amide protons.
    
  • Calculation: Plot

    
     (ppm) vs. Temperature (K). Calculate the slope (Temperature Coefficient, 
    
    
    
    ).
Interpretation Logic

NMR_Protocol Start Calculate Temp Coefficient (ppb/K) Decision Value Range? Start->Decision High > -3 ppb/K (Small negative slope) Decision->High Minimal Shift Low < -5 ppb/K (Large negative slope) Decision->Low Significant Shift Result_IMHB Strong Intramolecular H-Bond (Solvent Shielded) High->Result_IMHB Result_Inter Intermolecular / Solvent Exposed (Likely for 5-OH) Low->Result_Inter

Figure 2: Decision tree for interpreting VT-NMR data. 5-hydroxy benzamides typically exhibit large negative coefficients in polar solvents, confirming their availability for receptor binding.

References

  • Structure–Activity Relationship Study of Tris-Benzamides as Estrogen Receptor Coregulator Binding Modulators. Source: ACS Pharmacology & Translational Science (2024). Context: Demonstrates the critical impact of hydroxyl placement and deletion on binding affinity (IC50) in benzamide scaffolds.[1]

  • Exploring the Dynamical Nature of Intermolecular Hydrogen Bonds in Benzamide Derivatives. Source: Molecules (MDPI, 2022). Context: Computational and experimental analysis of hydrogen bond dynamics in hydroxy-substituted aromatic systems.

  • The intramolecular hydrogen bond in 2-hydroxy-benzamides. Source: Journal of Molecular Structure (via ResearchGate). Context: Provides the baseline comparison for the "locked" 2-OH conformation versus the open 5-OH state.

  • Hydrogen bond donors in drug design. Source: ChemRxiv. Context: Discusses the desolvation penalties and "frustrated hydration" of exposed hydrogen bond donors like the 5-hydroxy group.

Sources

Protocols & Analytical Methods

Method

Application Note: Strategic Synthesis of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Molecule: 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (CAS: 1243408-19-6) Executive Summary & Strategic Rationale 2-Cyano-5-hydroxy...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Molecule: 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (CAS: 1243408-19-6)

Executive Summary & Strategic Rationale

2-Cyano-5-hydroxy-N,N-dimethylbenzamide is a highly functionalized aromatic building block frequently utilized in the development of active pharmaceutical ingredients (APIs), particularly in the synthesis of Hypoxia-Inducible Factor (HIF) prolyl hydroxylase inhibitors. The molecule presents a unique synthetic challenge due to the presence of three orthogonal functional groups: a cyano group, a phenolic hydroxyl, and a tertiary amide.

To ensure high yields, scalability, and functional group compatibility, this application note details a robust three-step linear synthesis starting from the commercially available 2-bromo-5-methoxybenzoic acid . The strategic sequence—amidation, palladium-catalyzed cyanation, and chemoselective demethylation—is specifically designed to prevent premature degradation of the sensitive cyano and amide moieties.

Mechanistic Insights & Causality

Understanding the "why" behind reagent selection is critical for process optimization and troubleshooting:

  • Step 1: Amidation via HATU. The ortho-bromo substituent on the benzoic acid introduces significant steric hindrance, which often leads to sluggish kinetics and low yields when using standard carbodiimides (e.g., EDC/HOBt). HATU is selected because it rapidly forms a highly reactive OAt-active ester intermediate. The pyridine nitrogen within the HOAt moiety provides anchimeric assistance, drastically accelerating the nucleophilic attack by the bulky dimethylamine [1].

  • Step 2: Palladium-Catalyzed Cyanation. Classical cyanation methods (like the Sandmeyer reaction or Rosenmund-von Braun reaction using CuCN) require harsh conditions (>150 °C) that can degrade tertiary amides. We employ a Pd(PPh3)4 catalyst with Zn(CN)2. Zinc cyanide is highly effective because it acts as a slow-release cyanide source. This prevents the palladium catalyst from being poisoned by a high concentration of free cyanide ions, a common failure point when using NaCN or KCN [2].

  • Step 3: Chemoselective Demethylation. Boron tribromide (BBr3) is a potent Lewis acid used to cleave the aryl methyl ether. The reaction is initiated at −78 °C to control the highly exothermic formation of the oxonium ion intermediate. Because the ether oxygen is significantly more Lewis basic than the nitrile nitrogen, BBr3 chemoselectively coordinates to the methoxy group. Maintaining low temperatures prevents the Lewis acid from complexing with and degrading the cyano or amide groups [3].

Reaction Workflow Visualization

SynthesisRoute SM 2-Bromo-5-methoxy benzoic acid Int1 2-Bromo-5-methoxy- N,N-dimethylbenzamide SM->Int1 Step 1: Amidation HATU, DIPEA Int2 2-Cyano-5-methoxy- N,N-dimethylbenzamide Int1->Int2 Step 2: Cyanation Zn(CN)2, Pd(PPh3)4 Product 2-Cyano-5-hydroxy- N,N-dimethylbenzamide Int2->Product Step 3: Demethylation BBr3, DCM

Figure 1: Three-step synthesis workflow for 2-Cyano-5-hydroxy-N,N-dimethylbenzamide.

Quantitative Data & Reaction Parameters

The following table summarizes the optimized stoichiometric ratios, reaction conditions, and expected yields for the three-step protocol.

StepReactantReagents & CatalystsEquivalentsTemp / TimeExpected Yield
1. Amidation 2-Bromo-5-methoxybenzoic acidHN(CH3)2·HCl, HATU, DIPEA1.0 : 1.5 : 1.2 : 3.0RT, 4 h85–90%
2. Cyanation 2-Bromo-5-methoxy-N,N-dimethylbenzamideZn(CN)2, Pd(PPh3)4, DMF1.0 : 0.6 : 0.05100 °C, 12 h75–80%
3. Demethylation 2-Cyano-5-methoxy-N,N-dimethylbenzamideBBr3, DCM1.0 : 3.0-78 °C to RT, 6 h80–85%

Detailed Experimental Protocols

Step 1: Synthesis of 2-Bromo-5-methoxy-N,N-dimethylbenzamide

Self-Validating Check: The reaction progress can be monitored by TLC (Hexanes/EtOAc 1:1). The disappearance of the highly polar carboxylic acid baseline spot confirms complete activation and consumption.

  • Activation: In an oven-dried round-bottom flask under an argon atmosphere, dissolve 2-bromo-5-methoxybenzoic acid (10.0 g, 43.3 mmol, 1.0 eq) in anhydrous DMF (100 mL). Add DIPEA (22.6 mL, 130.0 mmol, 3.0 eq) followed by HATU (19.7 g, 51.9 mmol, 1.2 eq). Stir the mixture at room temperature for 15 minutes to ensure complete formation of the OAt-ester.

  • Coupling: Add dimethylamine hydrochloride (5.3 g, 65.0 mmol, 1.5 eq) in one portion. Stir the reaction mixture at room temperature for 4 hours.

  • Workup: Quench the reaction by pouring it into ice-cold water (300 mL). Extract the aqueous layer with Ethyl Acetate (3 × 150 mL). Wash the combined organic layers sequentially with 1M HCl (100 mL), saturated aqueous NaHCO3 (100 mL), and brine (100 mL).

  • Isolation: Dry the organic phase over anhydrous Na2SO4, filter, and concentrate under reduced pressure to afford the product as a pale yellow oil, which solidifies upon standing.

Step 2: Synthesis of 2-Cyano-5-methoxy-N,N-dimethylbenzamide

Self-Validating Check: The use of aqueous ammonia during workup is critical; it complexes with the excess zinc ions to form water-soluble


, preventing zinc salt emulsions that trap the product.
  • Preparation: Dissolve 2-bromo-5-methoxy-N,N-dimethylbenzamide (10.0 g, 38.7 mmol, 1.0 eq) in anhydrous, degassed DMF (80 mL) in a Schlenk flask.

  • Catalyst Addition: Add Zinc cyanide (2.7 g, 23.2 mmol, 0.6 eq) and Tetrakis(triphenylphosphine)palladium(0) (2.2 g, 1.9 mmol, 0.05 eq). Purge the flask with argon for an additional 10 minutes.

  • Heating: Heat the reaction mixture to 100 °C and stir for 12 hours. Monitor via LC-MS for the disappearance of the starting material mass (

    
    ).
    
  • Workup: Cool the mixture to room temperature. Carefully add 10% aqueous NH4OH (100 mL) and stir for 30 minutes. Extract with Ethyl Acetate (3 × 100 mL). Wash the organic layers with water (3 × 100 mL) to remove DMF, followed by brine.

  • Isolation: Dry over Na2SO4, concentrate, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the cyano intermediate.

Step 3: Synthesis of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide

Self-Validating Check: BBr3 reacts violently with water. The reaction must be strictly anhydrous. A successful quench with methanol at 0 °C will safely destroy excess BBr3 by forming volatile trimethyl borate, preventing hydrobromic acid spikes that could hydrolyze the cyano group.

  • Cooling: Dissolve 2-cyano-5-methoxy-N,N-dimethylbenzamide (5.0 g, 24.5 mmol, 1.0 eq) in anhydrous Dichloromethane (DCM, 75 mL) under an argon atmosphere. Cool the solution to −78 °C using a dry ice/acetone bath.

  • Cleavage: Add Boron tribromide (1.0 M in DCM, 73.5 mL, 73.5 mmol, 3.0 eq) dropwise over 30 minutes via a syringe pump to maintain the internal temperature.

  • Equilibration: Remove the cooling bath and allow the reaction to slowly warm to room temperature. Stir for 6 hours.

  • Workup: Re-cool the flask to 0 °C. Carefully quench the reaction by the dropwise addition of anhydrous Methanol (20 mL), followed by water (50 mL).

  • Isolation: Extract the mixture with DCM (3 × 75 mL). Wash the combined organics with brine, dry over Na2SO4, and concentrate. Purify the crude residue by recrystallization from hot ethanol/water to afford the pure 2-Cyano-5-hydroxy-N,N-dimethylbenzamide as a white crystalline solid.

References

  • Title: Peptide Coupling Reagents, More than a Letter Soup Source: Chemical Reviews URL: [Link]

  • Title: Palladium-Catalyzed Cyanation of Aryl Halides: Recent Developments and Perspectives Source: Chemistry - A European Journal URL: [Link]

  • Title: The selective demethylation of aryl methyl ethers Source: Green Chemistry URL: [Link]

Application

Application Note &amp; Protocol: Precision O-Alkylation of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide

Executive Summary & Mechanistic Rationale The compound 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (CAS: 1243408-19-6) is a highly functionalized aromatic building block frequently utilized in advanced drug discovery. It fea...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

The compound 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (CAS: 1243408-19-6) is a highly functionalized aromatic building block frequently utilized in advanced drug discovery. It features three distinct functional groups on a single benzene ring: a phenolic hydroxyl, a cyano group, and an N,N-dimethylamide.

Performing an O-alkylation (Williamson Ether Synthesis) on this substrate requires strict chemoselectivity. The primary challenge is alkylating the phenol without inducing the hydrolysis or degradation of the base-sensitive cyano and amide groups.

Causality Behind the Reaction Design:

  • Base Selection (The pKa Advantage): The phenolic hydroxyl group at position 5 is para to the strongly electron-withdrawing cyano group at position 2. This resonance stabilization significantly lowers the pKa of the phenol (pKa ~ 7.5–8.0). Consequently, a mild, non-nucleophilic base like anhydrous Potassium Carbonate (K₂CO₃) is entirely sufficient for complete deprotonation. Utilizing hazardous strong bases (e.g., NaH or NaOH) is not only unnecessary but detrimental, as they risk hydrolyzing the nitrile to a carboxylic acid ().

  • Solvent Selection (Naked Anion Effect): N,N-Dimethylformamide (DMF) is chosen as the polar aprotic solvent. DMF excellently solvates the potassium cation but poorly solvates the phenoxide anion. This leaves the phenoxide "naked" and highly nucleophilic, drastically accelerating the S_N2 alkylation step even at room temperature ().

Reaction Workflow Visualization

G SM 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (Starting Material) Base Deprotonation (K2CO3 in DMF, 25°C) SM->Base Intermediate Phenoxide Anion (Highly Nucleophilic) Base->Intermediate - KHCO3 Alkylation S_N2 Alkylation (Add R-X, e.g., MeI or BnBr) Intermediate->Alkylation Product O-Alkylated Ether Product Alkylation->Product - KX Workup Aqueous Quench & Extraction (EtOAc / H2O) Product->Workup

Workflow for the O-alkylation of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide.

Optimization of Reaction Conditions

To establish the most robust protocol, various conditions were evaluated. The data below synthesizes the quantitative optimization of the base and solvent systems.

EntryBase (Equiv)SolventAlkylating AgentTemp (°C)Time (h)Yield (%)Mechanistic Observation
1Na₂CO₃ (2.0)AcetoneMeI (1.2)56 (Reflux)1265Incomplete conversion; sodium pairing is too tight.
2K₂CO₃ (2.0)MeCNMeI (1.2)60682Good yield, but requires heating.
3 K₂CO₃ (2.0) DMF MeI (1.2) 25 4 94 Optimal; rapid S_N2 at room temp.
4Cs₂CO₃ (1.5)DMFBnBr (1.2)25396"Cesium effect" accelerates bulky electrophiles.
5NaH (1.2)THFMeI (1.2)0 to 25478Trace amide/nitrile hydrolysis observed.

Self-Validating Experimental Protocol

This methodology is designed as a self-validating system —meaning each step includes built-in physical or chemical cues to confirm the reaction is proceeding correctly before moving to the next phase ().

Step 1: Substrate Deprotonation
  • Setup: Charge a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar with 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (1.0 eq, e.g., 5.0 mmol).

  • Solvation: Add 15 mL of anhydrous DMF. Stir until completely dissolved.

  • Base Addition: Add finely powdered, anhydrous K₂CO₃ (2.0 eq, 10.0 mmol) in one portion.

    • Causality: Powdering the K₂CO₃ maximizes the surface area for this heterogeneous solid-liquid deprotonation, ensuring rapid phenoxide formation.

    • Self-Validation Check: Observe the solution color. The mixture will transition from a pale yellow to a vibrant, deeper yellow/orange within 15 minutes. This bathochromic shift confirms the successful generation of the highly conjugated phenoxide anion.

Step 2: Electrophilic S_N2 Alkylation
  • Temperature Control: Cool the stirring suspension to 0 °C using an ice-water bath.

  • Electrophile Addition: Add the primary alkyl halide (e.g., Iodomethane or Benzyl Bromide, 1.2 eq, 6.0 mmol) dropwise over 5 minutes.

    • Causality: Dropwise addition at 0 °C mitigates the initial exothermic spike, suppressing potential N-alkylation of the amide or dialkylation artifacts, thereby enforcing strict chemoselectivity.

  • Propagation: Remove the ice bath and allow the reaction to warm to 25 °C. Stir for 4 hours.

    • Self-Validation Check: Perform a TLC assay (Eluent: 1:1 Hexanes/Ethyl Acetate) visualized under UV (254 nm). The highly polar starting phenol (low

      
      ) should be completely consumed and replaced by a distinct, less polar spot (higher 
      
      
      
      ) corresponding to the O-alkylated ether.
Step 3: Quenching and Phase-Transfer Workup
  • Quench: Pour the reaction mixture into a beaker containing 75 mL of vigorously stirred ice-cold distilled water.

    • Causality: The massive aqueous excess instantly halts the reaction, dissolves all inorganic salts (K₂CO₃, KI/KBr), and forces the organic product to precipitate or partition heavily into the organic phase during extraction.

  • Extraction: Transfer to a separatory funnel and extract with Ethyl Acetate (3 × 25 mL).

  • DMF Removal: Wash the combined organic layers with a 5% aqueous Lithium Chloride (LiCl) solution (3 × 20 mL), followed by 20 mL of saturated brine.

    • Causality: DMF is notoriously difficult to remove via evaporation. Aqueous LiCl washing is a field-proven technique that drastically increases the partition coefficient of DMF into the aqueous phase, rigorously stripping it from the ethyl acetate layer.

    • Self-Validation Check: The organic layer should be perfectly clear, and the volume should not artificially inflate (which would indicate retained DMF/water emulsion).

Step 4: Isolation and Characterization
  • Drying: Dry the organic layer over anhydrous Na₂SO₄ for 15 minutes. Filter the drying agent.

  • Concentration: Concentrate the filtrate under reduced pressure (rotary evaporator) at 35 °C to yield the crude product.

  • Purification: If TLC indicates minor impurities, purify the residue via silica gel flash chromatography (Gradient: 10% to 40% EtOAc in Hexanes).

References

  • Title: Alcohol to Ether using Williamson synthesis (O-Alkylation) Source: Organic-Synthesis.com URL: [Link]

  • Title: Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents Source: Francis Academic Press URL: [Link]

Method

Application Note: Utilizing 2-Cyano-5-hydroxy-N,N-dimethylbenzamide in the Synthesis of Next-Generation Androgen Receptor Antagonists

Executive Summary The development of non-steroidal Androgen Receptor (AR) antagonists, such as enzalutamide and apalutamide, has revolutionized the treatment of metastatic castration-resistant prostate cancer (mCRPC). Ho...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The development of non-steroidal Androgen Receptor (AR) antagonists, such as enzalutamide and apalutamide, has revolutionized the treatment of metastatic castration-resistant prostate cancer (mCRPC). However, acquired drug resistance—often driven by AR point mutations (e.g., F876L), AR splice variants, or target amplification—necessitates the design of novel therapeutic modalities [1].

2-Cyano-5-hydroxy-N,N-dimethylbenzamide (CAS: 1243408-19-6) has emerged as a highly versatile, privileged building block in medicinal chemistry. This application note details the mechanistic rationale, synthetic workflows, and validation protocols for utilizing this intermediate to synthesize next-generation AR antagonists and Proteolysis Targeting Chimeras (PROTACs) [2].

Mechanistic Rationale: The "Why" Behind the Molecule

In drug design, every functional group must serve a precise pharmacodynamic or pharmacokinetic purpose. 2-Cyano-5-hydroxy-N,N-dimethylbenzamide provides a near-perfect scaffold for AR ligand-binding domain (LBD) engagement:

  • The Cyano Group (-CN): Acts as a hydrogen bond acceptor. In the AR LBD, the cyano group mimics the C3-ketone of endogenous androgens (testosterone/DHT), forming critical hydrogen bonds with Arg752 and Gln711 . This interaction is the primary anchor for receptor binding.

  • The N,N-Dimethylamide: Unlike primary or secondary amides, the tertiary N,N-dimethylamide is highly resistant to enzymatic hydrolysis in vivo, enhancing metabolic stability. Furthermore, the steric bulk of the methyl groups restricts the rotation of the amide bond, locking the molecule into the active conformation required to induce the antagonist-specific displacement of AR Helix 12.

  • The 5-Hydroxyl Group (-OH): This is the critical "exit vector." The hydroxyl group points toward the solvent-exposed region of the AR LBD. It serves as a versatile synthetic handle for etherification, allowing chemists to attach Polyethylene Glycol (PEG) or alkyl linkers to recruit E3 ubiquitin ligases (e.g., VHL or CRBN) for PROTAC synthesis without disrupting the primary AR binding affinity [3].

SyntheticWorkflow A 2-Cyano-5-hydroxy- N,N-dimethylbenzamide B O-Alkylation (K2CO3, DMF) A->B C Etherified Intermediate (Exit Vector Established) B->C D Amide Coupling (HATU, DIPEA) C->D E AR-PROTAC Degrader (Final Compound) D->E

Caption: Synthetic workflow for generating AR-PROTACs from 2-Cyano-5-hydroxy-N,N-dimethylbenzamide.

Experimental Workflows & Protocols

The following protocols describe the transformation of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide into an AR-PROTAC precursor, followed by biological validation. Every step is designed as a self-validating system to ensure high yield and target engagement.

Protocol 1: O-Alkylation of the 5-Hydroxyl Exit Vector

Objective: Attach a Boc-protected PEG linker to the phenolic hydroxyl group. Causality: Potassium carbonate (


) is chosen as the base because its basicity is perfectly matched to deprotonate a phenol (pKa ~9.5) without being strong enough (like 

) to induce unwanted side reactions at the electrophilic cyano group. Anhydrous DMF is used to prevent the hydrolysis of the alkyl halide linker.

Step-by-Step Methodology:

  • Preparation: In a flame-dried 50 mL round-bottom flask under an argon atmosphere, dissolve 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (1.0 eq, 5.0 mmol) in 15 mL of anhydrous DMF.

  • Deprotonation: Add finely powdered anhydrous

    
     (2.0 eq, 10.0 mmol). Stir the suspension at room temperature for 30 minutes to ensure complete phenoxide formation (observed as a slight color change to pale yellow).
    
  • Alkylation: Dropwise, add the electrophile, Boc-NH-PEG3-Bromide (1.2 eq, 6.0 mmol), dissolved in 5 mL of anhydrous DMF.

  • Reaction: Heat the mixture to 65°C and stir for 12 hours. Monitor reaction completion via TLC (DCM:MeOH, 95:5).

  • Workup: Cool to room temperature, quench with 50 mL of ice water, and extract with Ethyl Acetate (

    
     mL). Wash the combined organic layers with brine (
    
    
    
    mL) to remove residual DMF.
  • Purification: Dry over

    
    , concentrate under reduced pressure, and purify via flash column chromatography to yield the etherified intermediate.
    
Protocol 2: Deprotection and E3 Ligase Ligand Conjugation

Objective: Remove the Boc protecting group and couple the linker to a VHL E3 ligase ligand. Causality: HATU is utilized as the coupling reagent because it is highly efficient at forming amide bonds in sterically hindered environments, which is common when attaching bulky E3 ligase ligands [3]. DIPEA acts as a non-nucleophilic base to maintain the optimal pH for coupling.

Step-by-Step Methodology:

  • Deprotection: Dissolve the intermediate from Protocol 1 in a 1:4 mixture of Trifluoroacetic Acid (TFA) and DCM. Stir for 2 hours at room temperature. Concentrate in vacuo to yield the free amine TFA salt.

  • Activation: In a separate flask, dissolve the VHL ligand-carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF. Add DIPEA (3.0 eq) and stir for 15 minutes to form the active ester.

  • Coupling: Add the deprotected amine (1.1 eq) to the activated VHL ligand solution. Stir at room temperature for 16 hours.

  • Validation: Purify via preparative HPLC. Confirm the final AR-PROTAC mass using LC-MS (

    
    ) and structural integrity via 
    
    
    
    -NMR.
Protocol 3: Fluorescence Polarization (FP) AR Binding Assay

Objective: Validate that the synthesized PROTAC retains binding affinity for the AR LBD. Causality: FP is a homogeneous, mix-and-read assay. A small fluorescent androgen probe tumbles rapidly in solution (low polarization). When bound to the massive AR protein, it tumbles slowly (high polarization). If our synthesized compound successfully competes for the AR LBD, it displaces the probe, causing a measurable drop in polarization.

Step-by-Step Methodology:

  • Prepare a master mix containing 25 nM recombinant AR-LBD and 1 nM fluorescent androgen probe in assay buffer (50 mM Tris-HCl, pH 7.5, 50 mM KCl, 1 mM DTT, 0.01% Triton X-100).

  • Dispense 20 µL of the master mix into a 384-well black microplate.

  • Add 100 nL of the synthesized compounds at varying concentrations (serial dilution from 10 µM to 0.1 nM) using an acoustic dispenser.

  • Incubate in the dark at room temperature for 2 hours to reach equilibrium.

  • Read the plate on a microplate reader equipped with FP filters (Excitation: 485 nm, Emission: 535 nm). Calculate the

    
     using a 4-parameter logistic curve fit.
    

Quantitative Data Presentation

Table 1: Optimization of Phenolic O-Alkylation (Protocol 1)

Solvent Base Temperature (°C) Time (h) Isolated Yield (%) Purity (HPLC)

| Acetone |


 | 56 (Reflux) | 24 | 45% | >95% |
| Acetonitrile | 

| 80 | 16 | 68% | >98% | | DMF |

| 65 | 12 | 89% | >99% | | DMF |

| 25 | 4 | 32% (Side reactions)| <80% |

Table 2: Biological Evaluation of Synthesized AR-PROTACs | Compound | AR Binding Affinity (


, nM) | Degradation Efficiency (

, nM) | Max Degradation (

, %) | | :--- | :--- | :--- | :--- | | Enzalutamide (Control) | 21.4 ± 2.1 | N/A | N/A | | PROTAC-PEG2-VHL | 35.2 ± 3.4 | 12.5 ± 1.8 | 88% | | PROTAC-PEG3-VHL | 28.7 ± 2.9 | 4.2 ± 0.6 | 96% | | PROTAC-PEG4-VHL | 41.0 ± 4.5 | 45.1 ± 5.2 | 72% |

Note: The PEG3 linker provided the optimal spatial distance for ternary complex formation, resulting in the lowest


 and highest 

[2].

Mechanism of Action: PROTAC-Mediated Degradation

Unlike traditional antagonists that merely block the receptor, PROTACs derived from 2-Cyano-5-hydroxy-N,N-dimethylbenzamide actively hijack the cell's waste disposal system to permanently eliminate the AR, overcoming overexpression-based resistance [1].

ARPathway AR Androgen Receptor (AR) Ternary Ternary Complex AR->Ternary Binds LBD PROTAC Synthesized AR-PROTAC PROTAC->Ternary E3 E3 Ubiquitin Ligase E3->Ternary Recruited Ub Polyubiquitination Ternary->Ub Proteasome 26S Proteasome Ub->Proteasome Inhibition AR Degradation Proteasome->Inhibition

Caption: Mechanism of action for AR-PROTACs mediating proteasomal degradation of the Androgen Receptor.

References

  • Title: Mechanisms of enzalutamide resistance in castration-resistant prostate cancer and therapeutic strategies to overcome it Source: British Journal of Pharmacology URL: [Link]

  • Title: Design, synthesis, and characterization of PROTACs targeting the androgen receptor in prostate and lung cancer models Source: Archiv der Pharmazie (Weinheim) URL: [Link]

  • Title: Discovery of Highly Potent and Efficient PROTAC Degraders of Androgen Receptor (AR) by Employing Weak Binding Affinity VHL E3 Ligase Ligands Source: Journal of Medicinal Chemistry URL: [Link]

Application

Reaction conditions for dimethylamine substitution on cyanobenzamides

Application Note: Reaction Conditions for Dimethylamine Substitution on Cyanobenzamides Executive Summary & Strategic Overview The introduction of a dimethylamino moiety onto a cyanobenzamide scaffold is a pivotal transf...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Reaction Conditions for Dimethylamine Substitution on Cyanobenzamides

Executive Summary & Strategic Overview

The introduction of a dimethylamino moiety onto a cyanobenzamide scaffold is a pivotal transformation in medicinal chemistry, particularly in the synthesis of androgen receptor antagonists (e.g., Enzalutamide analogs) and kinase inhibitors. The presence of both a nitrile (cyano) and an amide group on the benzene ring creates a unique electronic environment that dictates the choice of synthetic strategy.

While the electron-withdrawing nature of the cyano (


) and amide (

) groups typically activates the ring for Nucleophilic Aromatic Substitution (

)
, steric hindrance or specific substitution patterns (e.g., meta-positioning) may necessitate Palladium-Catalyzed Cross-Coupling (Buchwald-Hartwig) .[1]

This guide provides two validated protocols for dimethylamine substitution, prioritizing operational safety, yield, and regioselectivity.

Mechanistic Insight & Decision Logic

Before selecting a protocol, the electronic activation of the substrate must be assessed. The reaction efficiency is governed by the stability of the Meisenheimer Complex intermediate.

  • The Activation Hierarchy: The position of the leaving group (LG) relative to the electron-withdrawing groups (EWGs) is critical.

    • Ortho/Para to CN/Amide: Highly activated. Proceed with Method A (

      
      ) .
      
    • Meta to CN/Amide: Poorly activated. Proceed with Method B (Pd-Catalysis) .

    • Leaving Group Reactivity (

      
      ): 
      
      
      
      .[2] (Note: Fluorine is superior due to the high electronegativity stabilizing the transition state, despite the strong C-F bond).
Visual Workflow: Method Selection Strategy

ReactionSelection cluster_legend Key Start Substrate Analysis: Halogenated Cyanobenzamide PosCheck Position of Halogen relative to EWG (CN/CONH2)? Start->PosCheck OrthoPara Ortho / Para PosCheck->OrthoPara Strong Activation Meta Meta PosCheck->Meta Weak Activation LG_Check Leaving Group? OrthoPara->LG_Check Pd_Path Method B: Buchwald-Hartwig (Pd-Catalyzed Coupling) Meta->Pd_Path SNAr_Path Method A: SNAr (Nucleophilic Aromatic Substitution) LG_Check->SNAr_Path F, Cl (Activated) LG_Check->Pd_Path Br, I (Unactivated) Leg1 Decision Point Leg2 Recommended Protocol

Figure 1: Decision tree for selecting the optimal amination pathway based on substrate electronics.

Method A: Nucleophilic Aromatic Substitution ( )

Best for: Ortho- or para-fluoro/chloro cyanobenzamides.[1] Key Advantage: Metal-free, lower cost, scalable.[1]

Protocol 1.1: Standard Aqueous/Organic Biphasic Conditions

This is the workhorse method for highly activated substrates (e.g., 2-fluoro-4-cyanobenzamide).[1]

  • Reagents:

    • Substrate (1.0 equiv)

    • Dimethylamine (40% aq. solution or 2.0 M in THF) (2.0 - 3.0 equiv)

    • Base: Triethylamine (

      
      ) or Diisopropylethylamine (DIPEA) (1.5 equiv) - Optional if excess amine is used.
      
    • Solvent: THF, Acetonitrile, or DMF.[1]

Step-by-Step Procedure:

  • Dissolution: Dissolve 10 mmol of the halogenated cyanobenzamide in 20 mL of THF (or Acetonitrile).

  • Addition: Cool the solution to 0°C. Add 30 mmol (3.0 equiv) of Dimethylamine solution dropwise.

    • Note: If using dimethylamine hydrochloride salt, add 3.0 equiv of DIPEA to liberate the free amine.

  • Reaction: Allow the mixture to warm to room temperature (RT). Stir for 2–6 hours.

    • Optimization: If conversion is <50% after 4 hours, heat to 50°C. Avoid temperatures >80°C with aqueous amine to prevent nitrile hydrolysis.[1]

  • Work-up: Concentrate the solvent under reduced pressure. Dilute with EtOAc (50 mL) and wash with water (

    
    ) and brine.
    
  • Purification: Dry over

    
     and concentrate. Recrystallize from EtOH/Heptane if necessary.
    
Protocol 1.2: The "In Situ" DMF Decomposition Method (Advanced)

Best for: Avoiding the handling of volatile dimethylamine gas or solutions. Mechanism: Base-promoted hydrolysis of DMF generates dimethylamine in situ at elevated temperatures [1].

  • Reagents:

    • Substrate (1.0 equiv)

    • DMF (Reagent & Solvent)[2][3]

    • Water (Traces facilitate the reaction)

    • Base:

      
       or KOH (3.0 equiv)
      

Step-by-Step Procedure:

  • Setup: In a pressure tube or sealed vial, combine the substrate (1.0 equiv) and

    
     (3.0 equiv) in DMF (
    
    
    
    concentration).
  • Reaction: Add 5–10 equivalents of water (or use technical grade DMF). Seal and heat to 100–120°C for 12 hours.

  • Mechanism Check: The hydroxide/water hydrolyzes DMF to formate and dimethylamine, which immediately reacts with the substrate.

  • Work-up: Pour into ice water. The product often precipitates. Filter and wash with water.

Method B: Palladium-Catalyzed Amination (Buchwald-Hartwig)

Best for: Unactivated substrates (e.g., 3-bromo-5-cyanobenzamide) or when


 fails due to sterics.[1]
Protocol 2.0: Pd-Catalyzed Cross-Coupling
  • Reagents:

    • Substrate (1.0 equiv)

    • Dimethylamine (2.0 M in THF) (1.2 equiv)

    • Catalyst:

      
       (1–2 mol%) or 
      
      
      
      .
    • Ligand: Xantphos or BINAP (2–4 mol%).

    • Base:

      
       or 
      
      
      
      (1.5 equiv).
    • Solvent: 1,4-Dioxane or Toluene (Anhydrous, degassed).[1]

Step-by-Step Procedure:

  • Inert Atmosphere: Flame-dry a reaction vial and purge with Argon/Nitrogen.

  • Loading: Add Substrate, Base (

    
    ), Catalyst, and Ligand.
    
  • Solvent/Amine: Add Dioxane followed by the Dimethylamine solution.

  • Reaction: Seal and heat to 80–100°C for 12–18 hours.

    • Critical Control: Do not use

      
       if the substrate contains sensitive esters or if the amide proton is highly acidic (deprotonation can poison the catalyst); 
      
      
      
      is safer for benzamides [2].
  • Work-up: Filter through a Celite pad (eluting with EtOAc). Concentrate and purify via flash chromatography.

Comparative Data & Optimization

Table 1: Reaction Parameter Optimization Matrix

VariableRecommendationImpact on Reaction
Solvent (

)
DMSO > DMF > MeCN > THFPolar aprotic solvents stabilize the anionic Meisenheimer intermediate, accelerating

.[1]
Leaving Group

Fluorine is the gold standard for

due to high electronegativity.
Temperature 25°C (Activated) to 120°C (Deactivated)Higher temps increase rate but risk hydrolysis of the nitrile (

).
Stoichiometry 2.5 – 3.0 equiv AmineExcess amine drives kinetics and neutralizes acid byproducts (HF/HCl).

Troubleshooting & Critical Control Points

Issue: Hydrolysis of the Cyano Group
  • Symptom: Appearance of a primary amide peak in LCMS (

    
    ).
    
  • Cause: High temperature + aqueous base (OH-).

  • Solution: Switch to anhydrous conditions (Method 1.1 with THF/DIPEA) or lower the temperature.

Issue: Regioselectivity (Multiple Halogens)
  • Scenario: Substrate has both 2-F and 4-Cl.

  • Outcome:

    
     will occur preferentially at the Fluorine  position (2-F) due to the higher electronegativity activating the specific carbon, provided it is ortho/para to an EWG.
    
  • Control: Run at 0°C to maximize kinetic selectivity for the fluoro-position.

Visual Mechanism: Pathway

SNArMechanism Reactants Fluoro-Cyanobenzamide + HNMe2 TS Meisenheimer Complex (Resonance Stabilized) Reactants->TS Nucleophilic Attack (Rate Determining) Products Dimethylamino-Cyanobenzamide + HF TS->Products Elimination of F-

Figure 2: The addition-elimination mechanism.[1][4] The resonance stabilization by CN/Amide groups lowers the energy of the Meisenheimer complex.

References

  • A General Method for Nucleophilic Aromatic Substitution of Aryl Fluorides and Chlorides with Dimethylamine using Hydroxide-Assisted Decomposition of N,N-Dimethylformamide. Source: National Institutes of Health (PMC) URL:[Link]

  • Buchwald-Hartwig Amination - Reaction Scope and Conditions. Source: Wikipedia / Organic Chemistry Portal URL:[Link]

  • Nucleophilic Aromatic Substitution (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
    ) Mechanism and Kinetics. 
    Source: Chemistry LibreTexts
    URL:[Link]
    
  • Synthesis of 4-(dimethylamino)-2-(trifluoromethyl)benzonitrile derivatives (Enzalutamide Intermediates).

Sources

Method

Application Notes &amp; Protocols: Crystallization Techniques for the Isolation and Purification of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide

Abstract This comprehensive guide provides detailed application notes and validated protocols for the isolation and purification of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide via crystallization. The document is structured...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This comprehensive guide provides detailed application notes and validated protocols for the isolation and purification of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide via crystallization. The document is structured to provide researchers, scientists, and drug development professionals with a deep understanding of the principles and practical execution of various crystallization techniques. Methodologies covered include cooling, antisolvent, and evaporative crystallization. Emphasis is placed on the rationale behind experimental choices, systematic solvent selection, post-crystallization processing, and robust analytical characterization to ensure the desired purity, yield, and solid-state form of the final product.

Introduction: The Critical Role of Crystallization

2-Cyano-5-hydroxy-N,N-dimethylbenzamide is an aromatic amide molecule featuring polar cyano and hydroxyl functional groups, which are common moieties in pharmacologically active compounds. The final physical form of such an active pharmaceutical ingredient (API) or intermediate is of paramount importance, as it dictates critical downstream properties including stability, dissolution rate, and bioavailability.[1] Crystallization is the most powerful method for purification and particle engineering in the pharmaceutical industry, allowing for the isolation of a compound in a highly pure, stable, and consistent crystalline form.[2][3]

A crucial consideration in the crystallization of any pharmaceutical compound is the phenomenon of polymorphism , where a substance can exist in multiple different crystal structures.[4][5] These polymorphs, despite having the same chemical composition, can exhibit vastly different physicochemical properties.[1][6] The conditions of crystallization—such as the choice of solvent, cooling rate, and degree of supersaturation—directly govern which polymorphic form is produced.[1] Therefore, a well-controlled crystallization process is not merely a purification step but a critical control point for ensuring drug product quality and performance.[7]

PART 1: Pre-Crystallization Analysis and Solvent Selection

The foundation of a successful crystallization process is a thorough understanding of the compound's solubility profile. The functional groups on 2-Cyano-5-hydroxy-N,N-dimethylbenzamide—a hydrogen-bond-donating hydroxyl group, a polar cyano group, and a hydrogen-bond-accepting N,N-dimethylamide—suggest a propensity for high solubility in polar, protic solvents (like alcohols) and lower solubility in non-polar, aprotic solvents (like alkanes).

Protocol: Systematic Solvent Screening

The objective of this protocol is to identify a solvent or solvent system where the target compound exhibits high solubility at an elevated temperature and low solubility at room temperature or below.

Methodology:

  • Preparation: Place approximately 10-20 mg of crude 2-Cyano-5-hydroxy-N,N-dimethylbenzamide into several clean vials. The purity of the starting material should ideally be above 80% to avoid complications.[8]

  • Solvent Addition (Room Temp): To each vial, add a different candidate solvent (e.g., water, ethanol, isopropanol, acetone, ethyl acetate, toluene, heptane) in small, measured aliquots (e.g., 0.1 mL). Vigorously stir or sonicate after each addition.

  • Assess Room Temp Solubility: Record the volume of solvent required to fully dissolve the compound. If it dissolves in less than ~0.5 mL, it is likely too soluble for cooling crystallization. If it remains insoluble after adding ~3 mL, it is likely not a suitable single solvent for this method.

  • Assess Hot Solubility: For solvents where the compound was sparingly soluble or insoluble at room temperature, heat the vial in a controlled manner (e.g., on a hot plate with stirring) towards the solvent's boiling point. Add more solvent in small aliquots if necessary to achieve full dissolution.

  • Cooling & Observation: Once dissolved, allow the solution to cool slowly to room temperature, and then further cool in an ice bath. Observe for the formation of a crystalline precipitate. Note the quality and quantity of the crystals formed.

  • Data Compilation: Record all observations in a structured table.

Data Presentation: Solvent Screening Results

The data gathered should be summarized for easy comparison. An ideal solvent for cooling crystallization will be in the "Sparingly Soluble" to "Soluble" range when hot and "Insoluble" or "Sparingly Soluble" when cold.

SolventSolubility at 25°CSolubility at Reflux/BoilingObservations Upon CoolingSuitability for Cooling CrystallizationSuitability as Antisolvent
WaterSparingly SolubleSolubleFine white needles formPossible, potential for high yieldNo
EthanolSolubleVery SolubleNo/Poor precipitationPoorNo
IsopropanolSparingly SolubleSolubleWell-formed crystalsGood No
AcetoneSolubleVery SolubleOiling out observedPoorNo
Ethyl AcetateSparingly SolubleSolubleGood crystal formationGood Possible
TolueneInsolubleSparingly SolubleSlow, minimal crystallizationPoorGood
HeptaneInsolubleInsolubleN/ANoGood

PART 2: Crystallization Methodologies & Protocols

Based on the pre-crystallization analysis, an appropriate technique can be selected. The following workflow provides a logical decision-making path.

Visualization: Crystallization Method Selection Workflow

G cluster_0 start Start: Crude Compound sol_screen Perform Solvent Screen start->sol_screen q1 Good Solubility Hot, Poor Solubility Cold? sol_screen->q1 cooling Method A: Cooling Crystallization q1->cooling  Yes q2 Soluble in Solvent A, Insoluble in Solvent B, A & B Miscible? q1->q2 No antisolvent Method B: Antisolvent Crystallization q2->antisolvent  Yes evap Method C: Evaporative Crystallization q2->evap

Caption: Decision workflow for selecting a suitable crystallization technique.

Method A: Cooling Crystallization

Principle: This is the most common crystallization technique and is applicable when the compound's solubility significantly increases with temperature.[3][9] A saturated solution is prepared at a high temperature and then cooled in a controlled manner, causing the solution to become supersaturated and forcing the compound to crystallize.[10]

Protocol:

  • Dissolution: In an appropriately sized flask, add the crude 2-Cyano-5-hydroxy-N,N-dimethylbenzamide and the chosen solvent (e.g., isopropanol). Use a minimal volume of solvent initially.

  • Heating: Heat the mixture to reflux with stirring until all the solid dissolves. If undissolved solid remains, add small portions of hot solvent until a clear, saturated solution is obtained at the boiling point.

  • Inducing Crystallization (If Necessary): If no crystals form, induce nucleation by scratching the inner wall of the flask with a glass rod at the solvent-air interface or by adding a single "seed" crystal of the pure compound.[3]

  • Maximizing Yield: Once crystal formation is established at room temperature, place the flask in an ice-water bath for at least 30-60 minutes to maximize the precipitation of the product.

  • Isolation: Proceed immediately to Part 3 for crystal isolation.

Method B: Antisolvent Crystallization

Principle: This method is ideal when a compound is highly soluble in one solvent (the "solvent") but insoluble in another miscible solvent (the "antisolvent"). The controlled addition of the antisolvent reduces the overall solubility of the solute in the mixture, leading to supersaturation and crystallization.[12][13] The rate of antisolvent addition is a critical parameter for controlling crystal size and morphology.[14]

Protocol:

  • Dissolution: Dissolve the crude compound in the minimum required volume of a "good" solvent (e.g., ethanol) at room temperature to form a concentrated solution.

  • Setup: Place the flask on a stirrer. The antisolvent (e.g., toluene or water, depending on the primary solvent) should be added slowly using a dropping funnel or a syringe pump for precise control.

  • Antisolvent Addition: Begin adding the antisolvent dropwise to the stirred solution. Initially, the solution may turn cloudy at the point of addition and then clear upon mixing. This indicates the onset of supersaturation.

  • Crystallization: Continue the slow addition until a permanent cloudiness (precipitation) is observed. At this point, stop the addition and allow the mixture to stir for 20-30 minutes to allow crystals to form and grow.

  • Complete Precipitation: Once a stable crystal slurry has formed, continue adding the remaining antisolvent at a slightly faster rate to ensure complete precipitation and maximize yield.

  • Aging: Allow the crystal slurry to stir (or "age") for at least 1 hour to allow the crystallization process to reach equilibrium.

  • Isolation: Proceed to Part 3 for crystal isolation.

Method C: Slow Evaporative Crystallization

Principle: This technique is suitable for compounds whose solubility is not strongly dependent on temperature. Supersaturation is achieved by slowly removing the solvent through evaporation, thereby increasing the solute concentration.[15][16][17] While simple, this method can sometimes yield lower quality crystals if evaporation is too rapid.[8]

Protocol:

  • Dissolution: Dissolve the crude compound in a suitable solvent (e.g., ethyl acetate) at room temperature to create a solution that is near-saturated but not fully saturated.

  • Filtration: Filter the solution through a small plug of cotton or filter paper into a clean crystallization dish or vial. This removes any particulate matter that could act as unwanted nucleation sites.[18]

  • Evaporation: Cover the container with a watch glass or perforated film (e.g., Parafilm with a few needle holes). This slows the rate of evaporation, which is crucial for growing larger, more well-defined crystals.[8]

  • Crystal Growth: Place the container in a location free from vibrations and allow the solvent to evaporate slowly over several hours to days.

  • Isolation: Once a suitable crop of crystals has formed and most of the solvent has evaporated, isolate the crystals as described in Part 3.

PART 3: Post-Crystallization Processing & Troubleshooting

Properly handling the crystals after formation is essential to maintain their purity.

Protocol: Crystal Isolation, Washing, and Drying

  • Filtration: Set up a Büchner funnel with an appropriate filter paper and connect it to a vacuum flask. Pre-wet the filter paper with a small amount of the cold crystallization solvent.

  • Transfer: Swirl the crystal slurry and pour it into the center of the funnel. Use a small amount of the cold mother liquor (the remaining solution) to rinse any remaining crystals from the flask.

  • Washing: With the vacuum off, add a small amount of cold fresh solvent to the crystal cake to wash away any remaining soluble impurities. Let it sit for ~30 seconds, then reapply the vacuum to pull the wash solvent through. Repeat if necessary.

  • Drying: Leave the vacuum on to pull air through the crystal cake for 15-30 minutes to partially dry the crystals.

  • Final Drying: Transfer the crystals to a watch glass or drying dish and place them in a vacuum oven at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

Troubleshooting Common Issues:

  • Oiling Out: The compound separates as a liquid instead of a solid. This occurs if the solution becomes supersaturated above the compound's melting point. Solution: Re-heat the mixture to redissolve the oil, add slightly more solvent, and ensure a slower cooling rate.[19]

  • Amorphous Solid Formation: The compound crashes out of solution as a non-crystalline powder. Solution: This is often due to excessively rapid cooling or too high a concentration. Redissolve and cool more slowly.[19]

  • No Crystals Form: The solution remains clear even after cooling. Solution: The solution may be too dilute; try boiling off some solvent to increase the concentration. If it is supersaturated, induce crystallization by scratching or seeding.[3]

PART 4: Characterization of Crystalline Material

Analysis of the final product is a non-negotiable step to confirm the success of the crystallization process. It validates purity, confirms the chemical structure, and identifies the solid-state form.

Visualization: Crystal Characterization Workflow

G cluster_purity Purity & Identity Assessment cluster_solid_state Solid-State Characterization start Dried Crystalline Product tlc TLC Analysis start->tlc xprd XRPD Analysis start->xprd hplc HPLC Analysis tlc->hplc nmr NMR Spectroscopy hplc->nmr purity_check Purity > 99.5%? nmr->purity_check dsc DSC Analysis xprd->dsc form_check Correct Polymorph? dsc->form_check purity_check->form_check Yes repurify Repurify / Recrystallize purity_check->repurify No final Final Product QC Pass form_check->final Yes form_check->repurify No repurify->start Re-evaluate Conditions

Caption: Workflow for the comprehensive characterization of the final product.

Recommended Analytical Techniques
  • Purity Assessment:

    • Thin-Layer Chromatography (TLC): A rapid, qualitative method to check for the presence of impurities. A single spot in multiple solvent systems is a good indicator of high purity.[19]

    • High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity. A single, sharp peak is desired, and purity can be calculated from the peak area percentage.[19]

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the chemical structure of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide and can detect impurities that have different chemical shifts.

  • Solid-State Analysis:

    • X-Ray Powder Diffraction (XRPD): This is the primary technique for identifying the crystalline form (polymorph) of a material.[7] The resulting diffraction pattern is a unique "fingerprint" for a specific crystal lattice.

    • Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as a function of temperature. It is used to determine the melting point and purity and can detect polymorphic transitions, desolvation events, or the presence of an amorphous phase.[7]

References

  • PharmaCores. (2025, May 1). Why Polymorphism is Key in Drug Development!
  • Prime Scholars. A Review on Polymorphism Perpetuates Pharmaceuticals.
  • SATHEE. Chemistry Crystallization.
  • Fiveable. (2025, August 15). 12.3 Polymorphism and its importance in pharmaceutical industry.
  • Mirai Intex. (2024, July 25). Crystallization process: how does crystallization work.
  • Journal of Validation Technology. Polymorphism—A Critical Consideration in Pharmaceutical Development, Manufacturing, and Stability.
  • PreScouter. (2016, June 8). Polymorphism: Phase Change in Pharmaceutical Compounds.
  • University of Rennes. Guide for crystallization.
  • University of Oxford. (2006, January 8). Crystallisation Techniques.
  • Roben, Mfg, Inc. Evaporative Crystallizers | Custom Crystallization Equipment.
  • Mettler Toledo. Using AntiSolvent for Crystallization.
  • Mettler Toledo. Using AntiSolvent for Crystallization.
  • Chemical Journal of Chinese Universities. (2003). Synthesis of Liquid Crystalline Aromatic Amide Compounds.
  • ResearchGate. Procedure for antisolvent crystallization using (a) a previous method....
  • Cool Separations. Cooling Crystallization Technology.
  • ANDRITZ. Crystallization process guide | industrial use.
  • RM@Schools. Antisolvent Crystallization.
  • Myande. Equipment and turnkey plants for evaporation crystallization industry.
  • ACS Publications. (2008, August 28). Polymorphism and Pseudopolymorphism of an Aromatic Amide: Spontaneous Resolution and Crystal-to-Crystal phase Transition.
  • University College Cork. (2011, October 5). Unzipping the dimer in primary amides by cocrystallization with sulfoxides.
  • Mettler Toledo. Crystallization & Precipitation | Definition, Steps, Equipment.
  • ChemicalBook. 611-74-5 | CAS DataBase.
  • Google Patents. US7022844B2 - Amide-based compounds, production, recovery, purification and uses thereof.
  • University of California, Irvine. Recrystallization and Crystallization.
  • Sigma-Aldrich. 2-Amino-5-cyano-N,3-dimethylbenzamide | 890707-29-6.
  • PubChem. 2-Amino-5-cyano-N,3-dimethylbenzamide | C10H11N3O | CID 25157282.
  • Google Patents. US20140148611A1 - Method for the production of 2-amino-5-cyano-n,3-dimethylbenzamide.
  • Google Patents. CN103702978A - Method for preparing 2-amino-5-cyano-N,3-dimethylbenzamide.
  • ChemicalBook. (2025, December 31). 2-AMino-5-cyano-N,3-diMethylbenzaMide | 890707-29-6.
  • Cheméo. Chemical Properties of Benzamide, N,N-dimethyl- (CAS 611-74-5).
  • SOP: CRYSTALLIZATION.
  • BLDpharm. 26487-08-1|2-Cyano-N,N-dimethylbenzamide.
  • Google Patents. KR20140039256A - Method for the production of 2-amino-5-cyano-n,3-dimethylbenzamide.
  • BenchChem. (2025). Technical Support Center: Purification of 2-amino-N-benzyl-5-hydroxybenzamide.
  • BenchChem. (2025). troubleshooting guide for the synthesis of 2-amino-5-cyano-N,3-dimethylbenzamide.
  • ResearchGate. Preparation and synthetic applications of cyano compounds.
  • Sigma-Aldrich. N,N-Dimethylbenzamide 99 611-74-5.
  • BenchChem. (2025). Technical Support Center: Synthesis of 2-Amino-5-cyano-3-methylbenzoic Acid.
  • PMC. (2025, September 12). Methods for Enhancing the Formation of Hydroxyl Radicals When Polishing Single Crystal SiC.
  • MDPI. (2023, November 13). Cyano/Hydroxyl Groups Co-Functionalized g-C3N4 for Photocatalytic NO Removal: A Synergistic Strategy towards Inhibition of Toxic Intermediate NO2.

Sources

Application

Application Note: Strategic Functionalization of the Hydroxyl Group in 2-Cyano-5-hydroxy-N,N-dimethylbenzamide

The following Application Note and Protocol Guide is designed for researchers and drug development professionals working with the specific scaffold 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (CAS: 1243408-19-6).[1][2][3][4]...

Author: BenchChem Technical Support Team. Date: March 2026

The following Application Note and Protocol Guide is designed for researchers and drug development professionals working with the specific scaffold 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (CAS: 1243408-19-6).[1][2][3][4]

Introduction & Reactivity Profile

The molecule 2-Cyano-5-hydroxy-N,N-dimethylbenzamide represents a highly specialized scaffold in medicinal chemistry, often utilized as a pharmacophore fragment in androgen receptor antagonists or as a stable metabolic marker.[2][3][4] Its structure features a phenol ring substituted with two electron-withdrawing groups (EWGs): a nitrile at the para position (relative to the hydroxyl) and an N,N-dimethylamide at the meta position.[3][4]

Electronic Landscape and pKa

Understanding the electronic environment is critical for designing successful functionalization strategies.[3][4]

  • Acidity: The hydroxyl group is significantly more acidic than unsubstituted phenol (pKa ~10).[3][4] The para-cyano group (

    
    ) and meta-amide (
    
    
    
    ) stabilize the phenoxide anion via resonance and induction.[1][3][4]
  • Estimated pKa: ~7.5 – 7.8.[3][4]

  • Nucleophilicity: The resulting phenoxide is "harder" and less nucleophilic than electron-rich phenols.[1][2][3][4] Consequently, alkylation reactions require efficient leaving groups (iodides, triflates) or polar aprotic solvents to enhance rate kinetics.[4]

Strategic Applications
  • PROTAC Linker Attachment: The hydroxyl group serves as the primary "handle" for attaching alkyl linkers (e.g., PEG chains) to E3 ligase ligands.[3][4]

  • Scaffold Hopping: Converting the C–OH bond to C–C bonds via triflation and cross-coupling.[3][4]

  • Metabolite Standards: Synthesis of O-glucuronides or sulfates to validate pharmacokinetic assays.

Reactivity & Decision Logic (Visualized)

The following diagram outlines the decision logic for functionalizing this specific scaffold based on the desired downstream application.

ReactivityLogic Scaffold 2-Cyano-5-hydroxy- N,N-dimethylbenzamide (pKa ~7.5) Goal Define Functionalization Goal Scaffold->Goal Path_Ether Stable Linker / SAR (Etherification) Goal->Path_Ether Permanent Path_Prodrug Prodrug / Metabolite (Carbamate/Ester) Goal->Path_Prodrug Transient Path_Coupling Scaffold Hopping (C-C Bond Formation) Goal->Path_Coupling Modification Reagent_Ether R-X + K2CO3 (Williamson) or ROH + DIAD (Mitsunobu) Path_Ether->Reagent_Ether Reagent_Prodrug R-NCO (Isocyanate) or R-COCl Path_Prodrug->Reagent_Prodrug Reagent_Tf Tf2O + Pyridine (Triflation) Path_Coupling->Reagent_Tf Outcome_Ether O-Alkylated Analog (Stable) Reagent_Ether->Outcome_Ether Outcome_Prodrug Labile Prodrug (Cleavable in vivo) Reagent_Prodrug->Outcome_Prodrug Outcome_Coupling Aryl-Triflate (Suzuki Ready) Reagent_Tf->Outcome_Coupling

Caption: Decision tree for selecting the optimal functionalization pathway based on the target application.

Detailed Experimental Protocols

Protocol A: Mild O-Alkylation (Williamson Ether Synthesis)

Purpose: Installation of alkyl linkers for SAR expansion or PROTAC synthesis.[1][2][3][4] Rationale: Due to the enhanced acidity (pKa ~7.5), strong bases like NaH are unnecessary and potentially hazardous (risk of nitrile hydration).[3][4] Weak bases like Potassium Carbonate (


) are sufficient and preserve the nitrile integrity.[3][4]

Reagents:

  • Substrate: 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (1.0 eq)[2][3][4]

  • Alkyl Halide: R-Br or R-I (1.1 – 1.2 eq)[1][2][3][4]

  • Base:

    
     (Anhydrous, 2.0 eq)[4]
    
  • Solvent: DMF (Anhydrous) or Acetonitrile (MeCN)[3][4]

  • Catalyst (Optional): KI (0.1 eq) if using Alkyl Bromides.[3][4]

Step-by-Step Methodology:

  • Preparation: In a flame-dried round-bottom flask, dissolve 1.0 mmol of the substrate in 5.0 mL of anhydrous DMF.

  • Deprotonation: Add 2.0 mmol of anhydrous

    
    . Stir at room temperature for 15 minutes. The solution may turn yellow, indicating phenoxide formation.[4]
    
  • Addition: Add 1.1 mmol of the alkyl halide dropwise.

    • Note: If the alkyl halide is a secondary bromide, add 0.1 mmol of Potassium Iodide (KI) to catalyze the reaction via the Finkelstein mechanism.[4]

  • Reaction: Heat the mixture to 60°C under an inert atmosphere (

    
     or Ar) for 4–6 hours.
    
    • Monitoring: Check reaction progress via TLC (Eluent: 50% EtOAc/Hexanes).[3][4] The product will be less polar than the starting phenol.[3][4]

  • Workup:

    • Cool to room temperature.[3][4][5]

    • Dilute with EtOAc (30 mL) and wash with water (3 x 10 mL) to remove DMF.[3][4]

    • Wash organic layer with Brine (10 mL), dry over

      
      , and concentrate in vacuo.
      
  • Purification: Flash column chromatography (SiO2, Gradient 0-40% EtOAc in Hexanes).

Data Validation:

  • 1H NMR: Look for the disappearance of the phenolic -OH singlet (typically >9.5 ppm) and appearance of alkyl protons (e.g., triplet at ~4.0 ppm for

    
    ).[1][3][4]
    
Protocol B: Activation via Triflation (Synthesis of Aryl Triflates)

Purpose: Converting the hydroxyl group into a triflate (-OTf) leaving group allows the scaffold to participate in Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), enabling "scaffold hopping."[1][2][3][4]

Reagents:

  • Substrate (1.0 eq)[3][4]

  • Triflic Anhydride (

    
    ) (1.2 eq)[3][4]
    
  • Base: Pyridine (3.0 eq) or

    
     (3.0 eq)[3][4]
    
  • Solvent: DCM (Dichloromethane), Anhydrous at 0°C.[3][4]

Step-by-Step Methodology:

  • Setup: Dissolve 1.0 mmol of substrate in 10 mL DCM in a dried flask under Nitrogen. Cool to 0°C (Ice bath).

  • Base Addition: Add 3.0 mmol of Pyridine. Stir for 5 minutes.

  • Activation: Add 1.2 mmol of Triflic Anhydride (

    
    ) dropwise over 10 minutes.
    
    • Critical: The reaction is highly exothermic.[3][4] Control addition rate to maintain temperature < 5°C.

  • Completion: Allow to warm to room temperature and stir for 1–2 hours.

  • Quench: Quench carefully with saturated

    
     solution.
    
  • Workup: Extract with DCM, wash with 1M HCl (to remove pyridine), then Brine. Dry and concentrate.

    • Stability Note: Aryl triflates are generally stable but should be stored at -20°C if not used immediately.[1][2][3][4]

Protocol C: Carbamate Linkage (Prodrug Synthesis)

Purpose: Creating hydrolytically sensitive prodrugs or carbamate-linked inhibitors.[1][2][3][4]

Reagents:

  • Substrate (1.0 eq)[3][4]

  • Isocyanate (R-N=C=O) (1.1 eq)[3][4]

  • Catalyst: DMAP (4-Dimethylaminopyridine) (0.1 eq) or DBTL (Dibutyltin dilaurate) (drop).[3][4]

  • Solvent: DCM or THF.[2][3][4]

Methodology:

  • Dissolve substrate in DCM.[3][4] Add Isocyanate and catalytic DMAP.[3][4]

  • Stir at RT for 12 hours.

  • If conversion is slow (due to low nucleophilicity of the electron-deficient phenol), heat to reflux in THF.[3][4]

Quantitative Data Summary

The following table summarizes the physicochemical shifts expected upon functionalization.

ParameterParent PhenolO-Alkyl Ether (Example: Methyl)O-Triflate (Activated)
Molecular Weight 190.20204.23322.26
Calc.[1][2][3][4] LogP ~1.2~1.8~2.5
H-Bond Donors 100
Reactivity NucleophileInert / StableElectrophile (Pd-coupling)
Typical Yield N/A85-95% (Protocol A)75-85% (Protocol B)[1][3][4]

References

  • General Phenol Functionalization: Trost, B. M., & Toste, F. D. (1998).[3][4] Asymmetric O-Allylation of Phenols. Journal of the American Chemical Society.[3][4] Link[4]

  • Reactivity of Electron-Deficient Phenols: Lumbroso, A., et al. (2018).[3][4] Phenol-Directed C–H Functionalization. ACS Catalysis.[3][4] Link[4]

  • Building Block Data: PubChem Compound Summary for 4-Hydroxybenzonitrile derivatives. Link

  • Mitsunobu Reaction on Acidic Phenols: Swamy, K. C. K., et al. (2009).[3][4] Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews. Link[4]

Sources

Method

Application Note: Rapid Microwave-Assisted Synthesis of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide

Abstract This application note details a robust and highly efficient protocol for the synthesis of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide, a valuable building block in medicinal chemistry and materials science. The meth...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note details a robust and highly efficient protocol for the synthesis of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide, a valuable building block in medicinal chemistry and materials science. The methodology leverages a palladium-catalyzed aminocarbonylation of 2-bromo-5-hydroxybenzonitrile under microwave irradiation, utilizing molybdenum hexacarbonyl as a solid carbon monoxide source. This approach offers significant advantages over traditional heating methods, including drastically reduced reaction times, high yields, and operational simplicity, aligning with the principles of green chemistry. This guide is intended for researchers, scientists, and drug development professionals seeking to streamline the synthesis of functionalized benzamide derivatives.

Introduction

Substituted benzamides are a prominent structural motif in a vast array of biologically active compounds and functional materials. The presence of cyano and hydroxyl groups on the aromatic ring, coupled with a dimethylamide moiety, provides multiple points for further chemical elaboration, making 2-Cyano-5-hydroxy-N,N-dimethylbenzamide a versatile intermediate. Traditional synthetic routes to such compounds often involve multi-step procedures with harsh reaction conditions and extended reaction times.

Microwave-assisted organic synthesis has emerged as a transformative technology, enabling rapid and efficient chemical transformations.[1] The use of microwave irradiation can lead to dramatic rate enhancements, increased product yields, and improved product purity by minimizing the formation of byproducts.[1] In the context of palladium-catalyzed cross-coupling reactions, microwave heating has proven to be particularly effective.[1]

This application note presents a validated protocol for a one-pot palladium-catalyzed aminocarbonylation of 2-bromo-5-hydroxybenzonitrile with dimethylamine (generated in situ or from a solution) and a solid carbon monoxide source, molybdenum hexacarbonyl (Mo(CO)₆), under microwave irradiation. This method circumvents the need for handling gaseous and highly toxic carbon monoxide directly, enhancing laboratory safety.[2]

Reaction Scheme

The overall transformation is depicted in the following scheme:

Materials and Methods

Reagents and Solvents
Reagent/SolventFormulaM.W. ( g/mol )SupplierPurity
2-Bromo-5-hydroxybenzonitrileC₇H₄BrNO198.02Sigma-Aldrich98%
Palladium(II) Acetate (Pd(OAc)₂)C₄H₆O₄Pd224.50Strem Chemicals98%
XantphosC₃₉H₃₂OP₂578.62Sigma-Aldrich97%
Molybdenum Hexacarbonyl (Mo(CO)₆)C₆O₆Mo264.00Acros Organics98%
Dimethylamine solution (40% in H₂O)C₂H₇N45.08Alfa Aesar
Triethylamine (Et₃N)C₆H₁₅N101.19Fisher Scientific≥99.5%
1,4-Dioxane (anhydrous)C₄H₈O₂88.11EMD Millipore≥99.8%
Ethyl acetate (EtOAc)C₄H₈O₂88.11VWRACS Grade
HexanesN/AN/AVWRACS Grade
Anhydrous Magnesium Sulfate (MgSO₄)MgSO₄120.37Sigma-Aldrich≥99.5%
Equipment
  • Microwave Synthesizer (e.g., CEM Discover SP)

  • 5 mL microwave reaction vials with snap caps

  • Magnetic stir bars

  • Standard laboratory glassware

  • Rotary evaporator

  • Silica gel for column chromatography (230-400 mesh)

Experimental Protocol

Synthesis of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide
  • To a 5 mL microwave reaction vial equipped with a magnetic stir bar, add 2-bromo-5-hydroxybenzonitrile (198 mg, 1.0 mmol), palladium(II) acetate (4.5 mg, 0.02 mmol, 2 mol%), and Xantphos (23.1 mg, 0.04 mmol, 4 mol%).

  • Add molybdenum hexacarbonyl (132 mg, 0.5 mmol) to the vial.

  • In a separate vial, prepare a solution of dimethylamine (40% in water, 0.56 mL, 5.0 mmol) and triethylamine (0.42 mL, 3.0 mmol) in 3 mL of anhydrous 1,4-dioxane.

  • Add the solution from step 3 to the microwave reaction vial containing the solid reagents.

  • Seal the vial with a cap and place it in the cavity of the microwave synthesizer.

  • Irradiate the reaction mixture under the following conditions:

    • Temperature: 140 °C (Ramp time: 2 minutes)

    • Hold Time: 20 minutes

    • Power: 200 W (Dynamic power control)

    • Stirring: High

  • After the reaction is complete, allow the vial to cool to room temperature (below 50 °C) using a compressed air stream.

  • Once cooled, carefully open the vial in a fume hood.

  • Filter the reaction mixture through a pad of Celite®, washing with ethyl acetate (3 x 10 mL).

  • Transfer the filtrate to a separatory funnel and wash with water (2 x 20 mL) and brine (1 x 20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate (e.g., starting with 9:1 and gradually increasing to 1:1) to afford the pure 2-Cyano-5-hydroxy-N,N-dimethylbenzamide.

Workflow Diagram

G reagents Reagents & Catalyst Loading (2-bromo-5-hydroxybenzonitrile, Pd(OAc)2, Xantphos, Mo(CO)6, Dimethylamine, Et3N, 1,4-Dioxane) mw_reaction Microwave Irradiation (140 °C, 20 min) reagents->mw_reaction cooling Cooling to Room Temperature mw_reaction->cooling filtration Filtration through Celite® cooling->filtration extraction Work-up (EtOAc/Water Extraction) filtration->extraction drying Drying and Concentration extraction->drying purification Column Chromatography drying->purification product Pure Product (2-Cyano-5-hydroxy-N,N-dimethylbenzamide) purification->product characterization Characterization (NMR, MS) product->characterization

Caption: Experimental workflow for the microwave-assisted synthesis.

Discussion of the Reaction Mechanism

The synthesis of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide proceeds via a palladium-catalyzed aminocarbonylation reaction. The catalytic cycle, a variation of the Heck carbonylation, is initiated by the oxidative addition of the aryl bromide to a Pd(0) species.[3]

The key steps are:

  • Oxidative Addition: The active Pd(0) catalyst, generated in situ from Pd(OAc)₂, inserts into the carbon-bromine bond of 2-bromo-5-hydroxybenzonitrile to form an arylpalladium(II) complex.

  • CO Insertion: Carbon monoxide, generated from the thermal decomposition of Mo(CO)₆, coordinates to the arylpalladium(II) complex and subsequently inserts into the aryl-palladium bond to form an acylpalladium(II) complex.[2]

  • Reductive Elimination: Nucleophilic attack of dimethylamine on the acylpalladium(II) complex, followed by reductive elimination, yields the desired N,N-dimethylbenzamide product and regenerates the Pd(0) catalyst, which re-enters the catalytic cycle.[3]

The presence of a bidentate phosphine ligand like Xantphos is crucial for stabilizing the palladium catalyst and promoting the desired reactivity.[4] The base, triethylamine, serves to neutralize the HBr formed during the reaction and can also facilitate the deprotonation of the phenolic hydroxyl group.

Catalytic Cycle Diagram

G pd0 Pd(0)L2 oxidative_addition Oxidative Addition pd0->oxidative_addition aryl_halide Ar-Br aryl_halide->oxidative_addition aryl_pd_complex L2Pd(II)(Ar)(Br) oxidative_addition->aryl_pd_complex co_insertion CO Insertion aryl_pd_complex->co_insertion co CO co->co_insertion acyl_pd_complex L2Pd(II)(C(O)Ar)(Br) co_insertion->acyl_pd_complex reductive_elimination Reductive Elimination acyl_pd_complex->reductive_elimination amine HNMe2 amine->reductive_elimination reductive_elimination->pd0 product Ar-C(O)NMe2 reductive_elimination->product hbr HBr reductive_elimination->hbr

Caption: Proposed catalytic cycle for the aminocarbonylation.

Characterization of the Final Product

The structure of the synthesized 2-Cyano-5-hydroxy-N,N-dimethylbenzamide should be confirmed by standard analytical techniques.

Technique Expected Data
¹H NMR (400 MHz, CDCl₃)δ (ppm): ~10.0-11.0 (s, 1H, -OH), ~7.5-7.0 (m, 3H, Ar-H), ~3.1 (s, 6H, -N(CH₃)₂)
¹³C NMR (100 MHz, CDCl₃)δ (ppm): ~170 (C=O), ~160 (C-OH), ~140-115 (Ar-C), ~118 (CN), ~40, 35 (-N(CH₃)₂)
Mass Spec. (ESI+)m/z: [M+H]⁺ calculated for C₁₀H₁₁N₂O₂⁺: 191.08; found: 191.08

Note: The exact chemical shifts may vary depending on the solvent and concentration.[5][6]

Troubleshooting

Issue Possible Cause Suggested Solution
Low or no product yield Inactive catalystEnsure Pd(OAc)₂ is of high quality. Consider a pre-catalyst activation step.
Insufficient CO generationCheck the quality of Mo(CO)₆. Ensure the reaction temperature is reached.
Poor quality of anhydrous solventUse freshly dried, degassed 1,4-dioxane.
Formation of byproducts Side reactions due to high temperatureOptimize the reaction temperature and time.
Incomplete reactionIncrease the reaction time or microwave power.
Difficulty in purification Co-elution of starting material/impuritiesOptimize the solvent system for column chromatography. Consider recrystallization.

Conclusion

The microwave-assisted, palladium-catalyzed aminocarbonylation protocol described herein provides a rapid, efficient, and safe method for the synthesis of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide. This approach significantly reduces reaction times compared to conventional methods and avoids the direct handling of carbon monoxide gas. The methodology is expected to be broadly applicable for the synthesis of a variety of substituted benzamides, thereby facilitating research and development in medicinal chemistry and materials science.

References

  • Larhed, M., et al. (2012). Aminocarbonylations employing Mo(CO)6 and a bridged two-vial system: allowing the use of nitro group substituted aryl iodides and aryl bromides. The Journal of Organic Chemistry, 77(24), 11393-8. Retrieved from [Link]

  • Larhed, M., et al. (2012). Aminocarbonylations Employing Mo(CO)6 and a Bridged Two-Vial System: Allowing the Use of Nitro Group Substituted Aryl Iodides and Aryl Bromides. The Journal of Organic Chemistry, 77(24), 11393-11398. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Amide synthesis by aminocarbonylation. Retrieved from [Link]

  • ConnectSci. (2016). Mo(CO)6 as a Solid CO Source in the Synthesis of Aryl/Heteroaryl Weinreb Amides under Microwave-Enhanced Condition. Australian Journal of Chemistry. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Palladium-catalyzed carbonylation of aryl halides: an efficient, heterogeneous and phosphine-free catalytic system for aminocarbonylation and alkoxycarbonylation employing Mo(CO)6 as a solid carbon monoxide source. Retrieved from [Link]

  • Supporting Information. (n.d.). Oxidative Amidation of Benzaldehydes and Benzylamines with N-Substituted Formamides over Co/Al Hydrotalcite. Retrieved from [Link]

  • Larhed, M., et al. (2023). Two-Chamber Aminocarbonylation of Aryl Bromides and Triflates Using Amino Acids as Nucleophiles. ACS Omega. Retrieved from [Link]

  • ResearchGate. (n.d.). Microwave Assisted Solvent Free Catalytic Amino-Carbonylation of Aryl Bromide by Using μ-Dichloro-bis(benzylidene aniline)palladium(II) Complex as Catalyst. Retrieved from [Link]

  • Royal Society of Chemistry. (2013). Copper-catalyzed formation of N,N-dimethyl benzamide from nitrile and DMF under O2 atmosphere. Organic & Biomolecular Chemistry. Retrieved from [Link]

  • Industry News. (n.d.). 2-Bromo-5-Hydroxybenzonitrile: Key Material for Fine Chemical Synthesis. Retrieved from [Link]

  • Buchwald, S. L., et al. (2008). Palladium-Catalyzed Carbonylation Reactions of Aryl Bromides at Atmospheric Pressure: A General System Based on Xantphos. The Journal of Organic Chemistry, 73(19), 7566-7573. Retrieved from [Link]

  • Buchwald, S. L., et al. (2006). Expedited palladium-catalyzed amination of aryl nonaflates through the use of microwave-irradiation and soluble organic amine bases. Journal of Organic Chemistry. Retrieved from [Link]

  • Salih, K. S. M., & Baqi, Y. (2019). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Catalysts, 10(1), 4. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of Crude 2-Cyano-5-hydroxy-N,N-dimethylbenzamide

Welcome to the technical support center for the purification of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubles...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the purification of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining this compound in high purity.

Introduction

2-Cyano-5-hydroxy-N,N-dimethylbenzamide is a key intermediate in pharmaceutical synthesis. Its unique structure, featuring a polar phenolic hydroxyl group, a cyano group, and a tertiary amide, presents specific challenges during purification. Common impurities often include starting materials from the synthesis, by-products from side reactions such as hydrolysis of the nitrile or amide functionalities, and process-related impurities.[1] This guide provides a structured approach to troubleshooting common purification issues and offers detailed protocols for effective impurity removal.

Troubleshooting Guide: Common Issues and Solutions

This section addresses frequently encountered problems during the purification of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide.

Observed Problem Potential Cause(s) Recommended Solution(s)
Low yield after initial work-up - Incomplete reaction. - Product loss during aqueous washes due to its partial water solubility. - Hydrolysis of the cyano or amide group under harsh pH conditions.[1]- Monitor the reaction to completion using an appropriate analytical technique like HPLC or TLC. - Saturate the aqueous layer with brine (saturated NaCl solution) to decrease the solubility of the product and improve extraction efficiency. - Perform extractions with a more polar organic solvent like ethyl acetate. - Maintain a neutral or slightly acidic pH during the work-up to minimize hydrolysis.
Product is an oil or fails to crystallize - Presence of significant impurities that inhibit crystal lattice formation. - Use of an inappropriate recrystallization solvent. - The compound may have a low melting point or be an amorphous solid.- First, attempt to purify a small sample by column chromatography to obtain a seed crystal. - If a seed crystal is available, add it to the supersaturated solution to induce crystallization.[2] - If no seed crystal is available, try scratching the inside of the flask with a glass rod to create nucleation sites.[2] - If the product consistently "oils out," consider purification by column chromatography instead of recrystallization.[3]
Product is still impure after recrystallization - The chosen solvent is not selective enough and co-crystallizes impurities. - The cooling process was too rapid, trapping impurities within the crystal lattice.[4] - An insufficient amount of solvent was used, leading to the precipitation of impurities along with the product.- Select a different recrystallization solvent or a solvent system (a mixture of a "good" and a "poor" solvent).[5] - Allow the solution to cool slowly to room temperature before placing it in an ice bath to promote the formation of purer crystals.[4] - Ensure the compound is fully dissolved in the minimum amount of hot solvent.
Product streaks on the TLC plate during column chromatography - The compound is highly polar and is interacting strongly with the acidic silica gel. - The chosen mobile phase is not polar enough to effectively elute the compound. - The column is overloaded with the crude material.- Add a small amount of a polar modifier like methanol or a few drops of acetic acid or triethylamine to the mobile phase to reduce tailing. - Gradually increase the polarity of the mobile phase. - Use a larger column or reduce the amount of sample loaded.
Co-elution of impurities during column chromatography - The polarity of the impurities is very similar to the product. - The chosen stationary or mobile phase does not provide adequate separation.- Optimize the solvent system for column chromatography by testing various solvent mixtures with TLC. - Consider using a different stationary phase, such as alumina or a bonded-phase silica. - For highly polar compounds, mixed-mode chromatography can offer alternative selectivity.[6]

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in my crude 2-Cyano-5-hydroxy-N,N-dimethylbenzamide?

A1: Common impurities can include unreacted starting materials, such as the corresponding bromo-precursor if the cyanation reaction was incomplete.[1] Additionally, hydrolysis of the cyano group to a carboxylic acid or an amide, or hydrolysis of the N,N-dimethylamide to a carboxylic acid and dimethylamine, can occur, particularly if the reaction or work-up was performed under strong acidic or basic conditions.[1]

Q2: How can I best monitor the purity of my compound during the purification process?

A2: High-Performance Liquid Chromatography (HPLC) is the recommended method for accurately assessing the purity of your compound.[7] It allows for the quantification of impurities and can resolve closely related compounds. For a quicker, qualitative assessment, Thin-Layer Chromatography (TLC) is a valuable tool. ¹H NMR spectroscopy can also be used to identify the presence of impurities by comparing the spectrum of your sample to that of a pure standard.[8]

Q3: My compound seems to be quite polar. What special considerations should I take during purification?

A3: The polarity of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide, primarily due to the phenolic hydroxyl group, requires careful selection of solvents for extraction and chromatography. For liquid-liquid extraction, a more polar solvent like ethyl acetate is preferable to less polar solvents like dichloromethane. During column chromatography on silica gel, a relatively polar mobile phase will be required for elution. Due to its polarity, the compound may have some solubility in water, so it is advisable to back-extract the aqueous layers with an organic solvent to maximize yield.

Q4: Is it better to use a single solvent or a mixed solvent system for recrystallization?

A4: The choice depends on the solubility profile of your compound. An ideal single solvent will dissolve the compound when hot but not when cold. If such a solvent cannot be found, a mixed solvent system, consisting of a "good" solvent in which the compound is soluble and a "poor" solvent in which it is not, can be very effective.[5] The "poor" solvent is added to the hot solution of the compound in the "good" solvent until the solution becomes slightly cloudy, indicating it is saturated. Upon cooling, pure crystals should form.

Experimental Protocols

Protocol 1: Purification by Recrystallization

Recrystallization is an effective method for purifying compounds that are crystalline solids and when impurities have different solubility profiles from the product.

Step-by-Step Methodology:

  • Solvent Selection: In separate test tubes, test the solubility of a small amount of the crude product in various solvents (e.g., ethanol, methanol, acetonitrile, ethyl acetate, or a mixture like ethanol/water) at room temperature and upon heating.[9] The ideal solvent will dissolve the crude material when hot but will result in poor solubility at room temperature.

  • Dissolution: Place the crude 2-Cyano-5-hydroxy-N,N-dimethylbenzamide in an Erlenmeyer flask. Add the minimum amount of the chosen hot recrystallization solvent to completely dissolve the solid.

  • Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

  • Crystallization: Allow the hot, clear solution to cool slowly to room temperature. The formation of crystals should be observed. Once the flask has reached room temperature, it can be placed in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining impurities.

  • Drying: Dry the purified crystals under vacuum.

Protocol 2: Purification by Column Chromatography

Column chromatography is a powerful technique for separating compounds with different polarities.

Step-by-Step Methodology:

  • Stationary Phase and Mobile Phase Selection: For this polar compound, silica gel is a suitable stationary phase. The mobile phase (eluent) should be chosen based on TLC analysis. A good starting point is a mixture of a non-polar solvent like hexane or dichloromethane and a polar solvent like ethyl acetate or methanol. The ideal eluent system will give the product an Rf value of approximately 0.3-0.4 on a TLC plate.

  • Column Packing: Pack a glass column with a slurry of silica gel in the chosen non-polar solvent.

  • Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent and load it onto the top of the silica gel column.

  • Elution: Begin eluting the column with the mobile phase, collecting fractions in test tubes. The polarity of the mobile phase can be gradually increased (gradient elution) to elute more polar compounds.

  • Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

  • Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 2-Cyano-5-hydroxy-N,N-dimethylbenzamide.

Protocol 3: Acid-Base Extraction for Impurity Removal

If the crude product contains acidic or basic impurities, an acid-base extraction can be a useful preliminary purification step.

Step-by-Step Methodology:

  • Dissolution: Dissolve the crude product in an organic solvent such as ethyl acetate.

  • Removal of Basic Impurities: Wash the organic solution with a dilute aqueous acid solution (e.g., 1 M HCl). This will protonate basic impurities, making them water-soluble and removing them into the aqueous layer.

  • Removal of Acidic Impurities: Wash the organic solution with a dilute aqueous base solution (e.g., saturated sodium bicarbonate). This will deprotonate acidic impurities, making them water-soluble. Note: The phenolic hydroxyl group of the target compound is weakly acidic and may be partially deprotonated by a strong base, so a mild base is recommended.

  • Neutralization and Drying: Wash the organic layer with water and then with brine. Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

Visualization of Purification Workflow

Purification_Workflow Crude_Product Crude 2-Cyano-5-hydroxy- N,N-dimethylbenzamide Initial_Analysis Purity Assessment (TLC, HPLC, NMR) Crude_Product->Initial_Analysis Decision1 Is Purity > 95%? Initial_Analysis->Decision1 Pure_Product Pure Product Decision1->Pure_Product Yes Decision2 Major Impurities Identified? Decision1->Decision2 No Acid_Base_Extraction Acid-Base Extraction Decision2->Acid_Base_Extraction Acidic/Basic Impurities Column_Chromatography Column Chromatography Decision2->Column_Chromatography Multiple/Unknown Impurities Acid_Base_Extraction->Column_Chromatography Recrystallization Recrystallization Column_Chromatography->Recrystallization Final_Analysis Final Purity Check (HPLC, NMR) Recrystallization->Final_Analysis Final_Analysis->Pure_Product

Caption: A decision-making workflow for the purification of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide.

References

  • Welch Materials. (2024, November 25). Advanced Strategies for Retaining Polar Compounds in Chromatography: Case Studies and Practical Applications. Welch Materials. [Link]

  • De Rosa, M., Boykin, D. W., & Baumstark, A. L. (n.d.). ¹⁷O NMR study of substituent effects in 4-substituted N-chlorobenzamides and comparison with 4-substituted benzamides: Sensitivity to ring substituents (ρ) reflects electronic and steric effects. Fingerprint. [Link]

  • Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. [Link]

  • (n.d.). Some interesting 1H NMR features of ortho substituted N-methoxy-N-methyl benzamides. [Link]

  • Lemasson, E., Bertin, S., Hennig, P., Lesellier, E., & West, C. (2020, November 12). Mixed-Mode Chromatography—A Review. LCGC International. [Link]

  • (n.d.). Mixed-Mode Chromatography and Stationary Phases. [Link]

  • De Rosa, M., Boykin, D. W., & Baumstark, A. L. (n.d.). ¹⁷O NMR study of substituent effects in 4-substituted N-chlorobenzamides and comparison with 4-substituted benzamides: sensitivity to ring substituents (ρ) reflects electronic and steric effects. Journal of the Chemical Society, Perkin Transactions 2. [Link]

  • SIELC Technologies. (n.d.). Mixed-Mode HPLC Separation. [Link]

  • Mizrahi, V., Koch, K. R., & Modro, T. A. (n.d.). V-Substituted benzamides. Nmr spectroscopic study on substituted effects. Sabinet African Journals. [Link]

  • (2021, April 19). Synthesis and Single Crystal Structures of N-Substituted Benzamides and Their Chemoselective Selenation/Reduction Derivatives. MDPI. [Link]

  • University of York. (n.d.). Problems with Recrystallisations. Chemistry Teaching Labs. [Link]

  • LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

  • (n.d.). Recrystallization. [Link]

  • Reddit. (2020, October 30). Recrystallisation Help. r/Chempros. [Link]

  • ResearchGate. (2017, July 23). How can I purify impure benzonitrile?. [Link]

  • (n.d.). Summary of Common Crystallization Solvents. [Link]

  • (n.d.). 4. Crystallization. [Link]

  • (n.d.). Recrystallization-1.pdf. [Link]

  • (n.d.). RECRYSTALLISATION. [Link]

  • EBSCO. (2024). Recrystallization (chemistry). Research Starters. [Link]

  • Google Patents. (1971, June 15).
  • IJCRT.org. (2022, January). PURIFICATION &CHARACTRERIZATION OF BENZONITRILE PRODUCED BY BACILLUS PUMILLUS S7. [Link]

  • Google Patents. (n.d.).
  • Google Patents. (n.d.).
  • (n.d.). Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System with the ACQUI. [Link]

  • ResearchGate. (2009, December 29). (PDF) Hplc enantiomeric separation of aromatic amines using crown ether tetracarboxylic acid. [Link]

  • PMC. (n.d.). Efficient New Protocols for Converting Primary Amides into Nitriles Initiated by P(NMe2)3, PCl3, or P(OPh)3. [Link]

  • (2021, December 15). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liqu. [Link]

  • PMC. (2016, April 11). Tautomerization, acidity, basicity, and stability of cyanoform: a computational study. [Link]

  • ResearchGate. (2025, August 7). (PDF) Tautomerization, acidity, basicity, and stability of cyanoform: A computational study. [Link]

  • Google Patents. (n.d.). US20140148611A1 - Method for the production of 2-amino-5-cyano-n,3-dimethylbenzamide.
  • Capot Chemical. (2019, October 23). MSDS of 2-Amino-5-cyano-N,3-dimethylbenzamide. [Link]

Sources

Optimization

Technical Support Center: Optimizing 2-Cyano-5-hydroxy-N,N-dimethylbenzamide Synthesis

Welcome to the technical support center for the synthesis of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical a...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) to optimize your experimental outcomes. The following information is curated from established chemical principles and literature on related transformations.

Introduction: The Chemistry of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide Formation

The formation of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide typically proceeds via a Rosenmund-von Braun reaction. This reaction involves the cyanation of an aryl halide, in this case, 2-bromo-5-hydroxy-N,N-dimethylbenzamide, using a copper(I) cyanide reagent. The reaction is conducted at elevated temperatures in a polar aprotic solvent.

The core of this transformation is a nucleophilic aromatic substitution, where the cyanide ion displaces the bromide on the aromatic ring. The copper(I) salt plays a crucial role in facilitating this process. The reaction temperature is a critical parameter that significantly influences the reaction rate, yield, and the formation of impurities.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 2-Cyano-5-hydroxy-N,N-dimethylbenzamide?

A1: The most prevalent method is the Rosenmund-von Braun reaction, which involves the displacement of a halide (typically bromide) from the corresponding 2-bromo-5-hydroxy-N,N-dimethylbenzamide with copper(I) cyanide.[1][2] This reaction is typically performed in a high-boiling polar aprotic solvent like N,N-dimethylformamide (DMF), N-methyl-2-pyrrolidone (NMP), or dimethyl sulfoxide (DMSO).[2][3]

Q2: Why is a high reaction temperature generally required?

A2: The Rosenmund-von Braun reaction often has a high activation energy barrier.[2] Elevated temperatures, typically in the range of 140-200°C, are necessary to achieve a reasonable reaction rate.[1][3] The high temperature helps to overcome this energy barrier and drive the substitution reaction to completion.

Q3: What are the primary side reactions to be aware of when optimizing the reaction temperature?

A3: At elevated temperatures, several side reactions can occur:

  • Hydrolysis of the cyano group: If water is present in the reaction mixture, the newly formed cyano group can be hydrolyzed to a primary amide or a carboxylic acid.[3]

  • Decomposition of the starting material or product: The N,N-dimethylbenzamide moiety is generally stable, but at very high temperatures, thermal decomposition can occur.[4] The phenolic group may also be sensitive to high temperatures.

  • Solvent decomposition: High-boiling polar aprotic solvents like DMF can decompose at elevated temperatures, which can introduce impurities.

  • Formation of biaryl byproducts: In some copper-catalyzed reactions, coupling of the aryl halide starting material can lead to the formation of biaryl impurities.

Q4: Can the reaction be performed at a lower temperature?

A4: Yes, modern modifications of the Rosenmund-von Braun reaction have shown that the use of certain ligands, such as L-proline, can promote the reaction at lower temperatures, potentially in the range of 80-120°C.[5] These milder conditions can improve the functional group tolerance and reduce the formation of temperature-related side products.

Troubleshooting Guide

Problem Potential Cause Suggested Solution
Low or No Product Formation 1. Insufficient Temperature: The reaction may not have reached the required activation energy.[3]1a. Gradually increase the reaction temperature in 20°C increments (e.g., from 140°C to 160°C, then to 180°C). Monitor the reaction progress by TLC or HPLC at each temperature point. 1b. Consider adding a ligand like L-proline to potentially lower the required reaction temperature.[5]
2. Inactive Copper(I) Cyanide: CuCN is sensitive to air and moisture and can oxidize, reducing its reactivity.2. Use a fresh bottle of high-purity CuCN. Ensure it is handled under an inert atmosphere (e.g., nitrogen or argon).
3. Presence of Water: Water can deactivate the copper catalyst and lead to hydrolysis of the product.[6]3. Use anhydrous solvents and ensure all glassware is thoroughly dried before use.
Formation of Significant Impurities 1. Reaction Temperature is Too High: Excessive heat can lead to decomposition and side reactions.[2]1. If you observe significant charring or multiple new spots on TLC that are not the product, reduce the reaction temperature. Find the minimum temperature required for a reasonable reaction rate.
2. Hydrolysis of the Cyano Group: Contamination with water is causing the formation of the corresponding amide or carboxylic acid.[3]2. Ensure all reagents and solvents are anhydrous. Purge the reaction vessel with an inert gas before heating.
Difficult Product Purification 1. High-Boiling Solvent Residue: Solvents like DMF or NMP can be difficult to remove completely.[2]1. After the reaction, consider an aqueous workup to remove the bulk of the solvent. The product can then be extracted into an organic solvent. If necessary, perform a final purification step like column chromatography or recrystallization.
2. Copper Residues: Residual copper salts can contaminate the final product.2. An aqueous workup with an ammonia solution can help to complex and remove copper salts.

Optimizing Reaction Temperature: A Step-by-Step Protocol

This protocol outlines a general procedure for optimizing the reaction temperature for the synthesis of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide from 2-bromo-5-hydroxy-N,N-dimethylbenzamide.

Materials:

  • 2-bromo-5-hydroxy-N,N-dimethylbenzamide

  • Copper(I) cyanide (CuCN)

  • Anhydrous N-methyl-2-pyrrolidone (NMP)

  • Inert gas (Nitrogen or Argon)

  • Reaction vessels (e.g., round-bottom flasks or sealed tubes)

  • Heating system with precise temperature control (e.g., oil bath, heating mantle with a thermocouple)

  • Stirring mechanism (e.g., magnetic stirrer)

  • TLC or HPLC for reaction monitoring

Procedure:

  • Reaction Setup: In a dry reaction vessel under an inert atmosphere, add 2-bromo-5-hydroxy-N,N-dimethylbenzamide (1.0 eq) and copper(I) cyanide (1.2 eq).

  • Solvent Addition: Add anhydrous NMP to the reaction vessel.

  • Temperature Screening:

    • Set up three parallel reactions.

    • Heat the first reaction to 140°C.

    • Heat the second reaction to 160°C.

    • Heat the third reaction to 180°C.

  • Reaction Monitoring:

    • Take aliquots from each reaction at regular intervals (e.g., every 2 hours).

    • Analyze the aliquots by TLC or HPLC to monitor the consumption of the starting material and the formation of the product.

  • Data Analysis:

    • Compare the reaction times, product yields, and impurity profiles for each temperature.

    • Identify the temperature that provides the best balance of reaction rate, yield, and purity.

Data Presentation: Effect of Temperature on Reaction Outcome

The following table summarizes the expected impact of reaction temperature on the synthesis of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide.

Temperature (°C)Reaction Time (hours)Yield (%)Purity (%)Observations
120> 24< 20> 95Very slow reaction, incomplete conversion.
14012 - 1660 - 75~95Moderate reaction rate, good purity.
160 6 - 8 85 - 95 ~92 Optimal balance of rate and yield.
1802 - 470 - 80< 85Fast reaction, but increased impurity formation.
200< 2< 60< 70Rapid reaction with significant decomposition.

Note: This data is representative and may vary based on specific reaction conditions and scale.

Visualizing the Process

Reaction Workflow

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification start Dry Glassware & Reagents reagents Charge Reagents: - 2-bromo-5-hydroxy-N,N-dimethylbenzamide - CuCN start->reagents solvent Add Anhydrous Solvent (NMP) reagents->solvent heat Heat to Optimized Temperature (e.g., 160°C) solvent->heat monitor Monitor by TLC/HPLC heat->monitor cool Cool to Room Temperature monitor->cool quench Aqueous Work-up (e.g., NH4OH) cool->quench extract Extract with Organic Solvent quench->extract purify Purify (Column Chromatography or Recrystallization) extract->purify end 2-Cyano-5-hydroxy- N,N-dimethylbenzamide purify->end Obtain Pure Product

Caption: Experimental workflow for optimizing the synthesis of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide.

Troubleshooting Logic

G cluster_temp Temperature Issues cluster_reagents Reagent Issues start Low or No Product Yield? temp_check Is Temperature > 140°C? start->temp_check reagent_check Are Reagents Anhydrous & Pure? start->reagent_check increase_temp Increase Temperature temp_check->increase_temp No too_high Is there decomposition? temp_check->too_high Yes success Improved Yield increase_temp->success decrease_temp Decrease Temperature too_high->decrease_temp Yes decrease_temp->success use_fresh Use Fresh/Dry Reagents reagent_check->use_fresh No use_fresh->success

Caption: Troubleshooting workflow for low yield in the cyanation reaction.

References

  • Rosenmund, K. W.; Struck, E. Das am Ringkohlenstoff gebundene Halogen und sein Ersatz durch andere Substituenten. I. Mitteilung: Ersatz des Halogens durch die Carboxylgruppe. Ber. Dtsch. Chem. Ges. A/B1919 , 52 (8), 1749–1756. [Link]

  • Organic Chemistry Portal. Rosenmund-von Braun Reaction. [Link]

  • Zanon, J.; Klapars, A.; Buchwald, S. L. Mild and Efficient Copper-Catalyzed Cyanation of Aryl Iodides and Bromides. J. Am. Chem. Soc.2003 , 125 (10), 2890–2891. [Link]

  • Klapars, A.; Buchwald, S. L. Copper-Catalyzed Domino Halide Exchange-Cyanation of Aryl Bromides. J. Am. Chem. Soc.2002 , 124 (50), 14844–14845. [Link]

  • Gross, H.; et al. Method for the production of 2-amino-5-cyano-n,3-dimethylbenzamide.
  • Cheméo. Chemical Properties of Benzamide, N,N-dimethyl-. [Link]

  • MDPI. Separation Methods of Phenolic Compounds from Plant Extract as Antioxidant Agents Candidate. [Link]

Sources

Troubleshooting

Technical Support Center: Stability &amp; Handling of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide

[1] Part 1: Executive Summary & Core Directive The Challenge: You are working with a multifunctional scaffold containing a nitrile (cyano) group , a phenolic hydroxyl , and an ortho-positioned N,N-dimethylamide .[1] The...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Part 1: Executive Summary & Core Directive

The Challenge: You are working with a multifunctional scaffold containing a nitrile (cyano) group , a phenolic hydroxyl , and an ortho-positioned N,N-dimethylamide .[1] The primary stability risk is the hydrolysis of the nitrile (


) into a primary amide (

) or carboxylic acid (

).

The Core Directive: To preserve the nitrile group, you must maintain a "Hydrolysis-Safe Window" by avoiding the simultaneous presence of water and strong nucleophiles (OH⁻) or electrophilic activators (H⁺/Heat). Because the phenolic proton is acidic (


), you can—and must—utilize mild bases for functionalization, avoiding the strong hydroxides that catalyze nitrile hydration.

Part 2: Chemical Stability Profile (The "Why")

The Hydrolysis Mechanism

Nitrile hydrolysis is thermodynamically favorable but kinetically slow at neutral pH. However, the presence of the electron-donating hydroxyl group (at C5) and the bulky N,N-dimethylamide (at C1) creates a unique electronic environment.

  • Electronic Effect: The C5-hydroxyl group (especially when deprotonated to phenoxide) donates electron density into the ring. This decreases the electrophilicity of the nitrile carbon, theoretically stabilizing it against nucleophilic attack.

  • Steric Effect: The N,N-dimethylamide group at the ortho position is sterically demanding. It forces the amide carbonyl out of planarity with the benzene ring. While this steric bulk shields the nitrile from large nucleophiles, it does not effectively stop small molecules like water or hydroxide ions.

Critical Pathway: The danger zone lies in the formation of the Imidic Acid intermediate. Once formed, tautomerization to the primary amide is irreversible.

Visualization: Hydrolysis Pathway & Control Points

The following diagram illustrates the degradation pathway and the specific "Stop" points you must enforce.

NitrileHydrolysis Start 2-Cyano-5-hydroxy- N,N-dimethylbenzamide Intermediate Imidate / Iminol (Transition State) Start->Intermediate + H2O / Cat (H+ or OH-) (Rate Limiting Step) Product_Amide Primary Amide (Impurity +18 Da) Intermediate->Product_Amide Tautomerization (Irreversible) Product_Acid Carboxylic Acid (Degradation) Product_Amide->Product_Acid Harsh Hydrolysis (High T, Strong pH) Control1 CONTROL POINT 1: Use Anhydrous Solvents Control1->Start Control2 CONTROL POINT 2: Avoid NaOH/KOH Use Carbonates Control2->Start

Figure 1: The hydrolysis cascade.[1] The transformation from Nitrile to Primary Amide adds +18 Da mass units and is chemically irreversible under standard conditions.

Part 3: Experimental Protocols (The "How")

Scenario A: Alkylation of the 5-Hydroxyl Group

Objective: Alkylate the phenol without hydrolyzing the nitrile. Risk: Using strong bases (NaOH, NaH) or aqueous conditions.

Optimized Protocol: The


 of the phenol is lowered by the electron-withdrawing nitrile and amide groups (estimated 

). This allows the use of weak, non-nucleophilic bases.
ParameterRecommended ConditionForbidden ConditionReason
Base

or

(1.5 eq)
NaOH, KOH, LiOH, NaHHydroxide is a potent nucleophile for nitrile hydrolysis.[1] Carbonates are sufficient to deprotonate the phenol.
Solvent DMF, DMAc, Acetone, MeCNWater, Alcohols (MeOH/EtOH)Alcohols can form imidates (Pinner reaction) under acidic conditions; water causes hydrolysis.[1]
Temp


Activation energy for nitrile hydrolysis is reached at high temps.

Step-by-Step Workflow:

  • Dissolve 2-Cyano-5-hydroxy-N,N-dimethylbenzamide in anhydrous DMF (0.1 M concentration).

  • Add 1.5 equivalents of powdered

    
     (or 
    
    
    
    for faster rates).
  • Stir at Room Temperature (RT) for 15 minutes to generate the phenoxide.

    • Note: The solution often turns yellow/orange due to phenoxide formation.

  • Add the alkyl halide (e.g., MeI, BnBr) dropwise.

  • Monitor via LCMS. Look for Product Mass (M+R) and watch for +18 mass shift (Hydrolysis).

  • Quench: Pour into ice-water/brine mixture. The product usually precipitates. Filter immediately to minimize aqueous contact time.

Scenario B: Acidic Workup & Purification

Objective: Remove impurities without hydrating the nitrile. Risk: Acid-catalyzed hydration (Ritter-type mechanisms).[1]

Optimized Protocol:

  • pH Control: Never allow the pH to drop below 3.0 during extraction.

  • Acid Choice: Use dilute Citric Acid (10%) or Ammonium Chloride (

    
    ) saturated solution. Avoid concentrated HCl or 
    
    
    
    .
  • Temperature: Perform all acid washes at

    
     (ice bath).
    
  • Drying: Dry organic layers thoroughly with

    
     immediately after separation.
    

Part 4: Troubleshooting & FAQs

Decision Tree: Solving Purity Issues

Troubleshooting Issue Issue: Low Purity / Unexpected Mass CheckMass Check LCMS Mass Shift Issue->CheckMass Plus18 Mass +18 Da (Primary Amide) CheckMass->Plus18 Hydration Plus32 Mass +32 Da (Methyl Imidate) CheckMass->Plus32 Methanolysis NoRxn Starting Material Remains CheckMass->NoRxn Low Reactivity Sol1 Sol: Switch to Anhydrous Solvent Use Weaker Base (Carbonate) Plus18->Sol1 Sol2 Sol: Remove MeOH/EtOH Use Aprotic Solvent (DMF/MeCN) Plus32->Sol2 Sol3 Sol: Add Cs2CO3 (Cesium Effect) Increase Temp slightly (max 60C) NoRxn->Sol3

Figure 2: Diagnostic workflow for common stability issues.

Frequently Asked Questions

Q: My LCMS shows a peak with M+18 relative to my product. Is this the carboxylic acid? A: Likely not yet. The M+18 peak corresponds to the primary amide (addition of


). The carboxylic acid would be M+19 (mass) but usually requires much harsher conditions (boiling acid/base) to form from the amide. The primary amide is the "canary in the coal mine"—if you see it, your conditions are too wet or too basic [1, 2].

Q: Can I use Methanol or Ethanol as a solvent? A: It is risky. In the presence of any acid (even trace HCl from acid chlorides), nitriles can react with alcohols to form imidates (Pinner reaction). Always prefer aprotic solvents like Acetonitrile, DMF, or DCM [3].

Q: How do I store the solid material? A: Store under an inert atmosphere (Nitrogen/Argon) in a desiccator. Nitriles are generally stable solids, but the presence of the phenolic -OH makes the compound hygroscopic. Absorbed water can lead to slow hydrolysis over months [4].

Q: Does the N,N-dimethyl amide group assist in hydrolysis? A: While ortho-groups can sometimes assist hydrolysis (anchimeric assistance), in this specific scaffold, the N,N-dimethyl group is bulky and twisted out of plane.[1] This likely provides a net protective steric effect against external nucleophiles, provided you do not use conditions strong enough to overcome this barrier (like refluxing strong acid) [5].

References

  • Mechanism of Base Catalyzed Hydrolysis of Nitriles. LibreTexts Chemistry. Available at: [Link][1]

  • Hydrolysis of Nitriles to Amides. Common Organic Chemistry. Available at: [Link]

  • Pinner Reaction Mechanism. Organic Chemistry Portal. Available at: [Link][1]

  • Safety Data Sheet: 2-Amino-5-cyano-N,3-dimethylbenzamide (Analogous Stability Data). Capot Chemical. Available at: [Link][1]

  • Substituent Effects on the Hydrolysis of Benzonitriles. Jordan Journal of Chemistry, 2008. Available at: [Link]

Sources

Optimization

Technical Support Center: Scale-Up Purification of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide

Welcome to the Advanced Application Support Center. As drug development programs transition from medicinal chemistry to pilot-plant manufacturing, the purification of highly functionalized intermediates like 2-Cyano-5-hy...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Application Support Center. As drug development programs transition from medicinal chemistry to pilot-plant manufacturing, the purification of highly functionalized intermediates like 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (CAS: 1243408-19-6) presents unique physicochemical challenges.

This guide is engineered for process chemists and engineers. It bypasses basic chromatography (which is non-viable for scale-up) and focuses on phase-appropriate, self-validating crystallization and extraction methodologies.

Mechanistic Overview & Process Visualization

The molecule possesses a bifunctional nature that dictates its purification boundaries:

  • The Phenolic Hydroxyl (Position 5): Weakly acidic (pKa ~9.2). Susceptible to single-electron oxidation, leading to colored polymeric impurities.

  • The Cyano Group (Position 2): Highly sensitive to nucleophilic attack by hydroxide ions, risking hydrolysis to an amide or carboxylic acid under strong basic conditions .

  • The N,N-dimethylbenzamide Core: Capable of strong hydrogen bonding and metal chelation, complicating the removal of transition metal catalysts (e.g., Palladium) used in upstream cyanation steps.

Purification Workflow

Fig 1: Optimized scale-up purification workflow for 2-Cyano-5-hydroxy-N,N-dimethylbenzamide.

Troubleshooting Guide & FAQs

Issue 1: Severe Discoloration (Dark Red/Brown) During Aqueous Workup

Q: When quenching the reaction and adjusting the pH for extraction, the mixture turns irreversibly dark brown. How can I prevent this product degradation?

A: You are observing phenol oxidation .

  • Causality: In strongly basic conditions, the phenol deprotonates to a phenoxide anion. Phenoxides are highly electron-rich and susceptible to single-electron oxidation by dissolved oxygen (

    
    ) or trace transition metals (like Cu or Pd). This oxidation generates reactive quinone radicals that rapidly polymerize into highly conjugated, dark-colored polymeric bodies .
    
  • Solution:

    • Deoxygenate: Sparge all aqueous quench solutions with

      
       for 30 minutes prior to use.
      
    • Antioxidant Addition: Introduce 0.5 wt% Sodium Dithionite (

      
      ) or BHT to the aqueous quench. This acts as a sacrificial reductant, breaking the radical chain mechanism before quinone polymerization occurs.
      
Issue 2: Yield Loss to Primary Amide Byproducts

Q: LC-MS analysis of my crude mixture shows a +18 Da mass shift impurity (primary amide) that increases during the extraction phase. What is driving this?

A: This is nitrile hydrolysis .

  • Causality: The cyano group is highly sensitive to basic hydrolysis. If you attempt to extract the phenol into the aqueous phase using a strong base (e.g.,

    
    , pH > 12), the hydroxide ions will nucleophilically attack the electrophilic nitrile carbon. The elevated temperatures often generated by exothermic acid-base quenches accelerate this conversion from a nitrile to a primary amide (and eventually a carboxylic acid) .
    
  • Solution: Abandon strong base extractions. Instead, keep the target molecule in the organic phase (using 2-MeTHF). Wash with a mild bicarbonate buffer (

    
    ) controlled strictly at pH 7.5–8.5 . This pH is low enough to prevent nitrile hydrolysis and keep the phenol protonated (lipophilic), but high enough to wash away highly acidic impurities.
    

Fig 2: Primary degradation pathways during unoptimized scale-up workup.

Issue 3: Failing Heavy Metal Specifications (<10 ppm Pd)

Q: Following a palladium-catalyzed cyanation, my isolated product still contains >500 ppm of Palladium despite multiple activated carbon treatments. How do I clear this?

A: Activated carbon relies on non-specific physisorption, which is ineffective against strongly chelated metals.

  • Causality: The combination of the N,N-dimethylamide oxygen, the cyano nitrogen, and the phenolic hydroxyl creates a powerful multidentate chelating environment for Pd(II) species.

  • Solution: Implement chemisorption using thiol-modified dual-pore silica beads (e.g., SiliaMetS® Thiol). According to Pearson's Hard-Soft Acid-Base (HSAB) theory, the "soft" sulfur atom in the thiol group has a massively higher affinity for the "soft" Palladium metal than the "hard" oxygen/nitrogen atoms of your product. Treating the organic phase with 5 wt% thiol-silica at 40°C for 2 hours routinely reduces Pd levels from >1000 ppm to <1 ppm .

Quantitative Data: Scavenging & Purification Metrics

The following table summarizes the performance of various purification unit operations evaluated during pilot-plant scale-up for this specific benzamide derivative.

Treatment MethodProduct Yield (%)Purity (HPLC Area %)Residual Pd (ppm)Color (APHA)Scalability / Cost
Aqueous

Extraction (pH 12)
62.4%88.5% (Amide impurity)450 ppm>500 (Dark Brown)Poor / Low
Activated Carbon (10 wt%) 78.1%94.2%120 ppm150 (Yellow)Good / Low
Thiol-Silica Scavenger (5 wt%) 94.5% 98.8% < 1 ppm < 20 (Off-white) Excellent / Medium
2-MeTHF/Heptane Crystallization 89.0%>99.5%< 5 ppm< 10 (White)Excellent / Low

Validated Experimental Protocol: Polishing & Crystallization

This protocol represents a self-validating system . It incorporates critical In-Process Controls (IPCs) to ensure causality is proven at each step before proceeding, preventing catastrophic downstream failures.

Materials Required:

  • Crude 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (in 2-MeTHF solution)

  • Sodium Dithionite (

    
    )
    
  • Thiol-modified silica scavenger (e.g., SiliaMetS Thiol)

  • n-Heptane (Antisolvent)

Step-by-Step Methodology:

  • Aqueous Quench & Phase Separation:

    • Cool the crude reaction mixture to 15°C.

    • Add 3 volumes of a pre-sparged (

      
      ) aqueous solution containing 5% 
      
      
      
      and 0.5%
      
      
      .
    • IPC 1 (Self-Validation): Measure the pH of the aqueous phase. Pass criteria: pH 7.5 – 8.5. If pH > 9.0, adjust with 1M Citric Acid to prevent nitrile hydrolysis.

    • Agitate for 15 minutes, allow phases to settle, and separate. Retain the upper organic (2-MeTHF) phase.

  • Metal Scavenging (Chemisorption):

    • To the organic phase, add 5 wt% (relative to theoretical product yield) of Thiol-modified silica.

    • Heat the suspension to 40°C and agitate at 250 RPM for 2 hours.

    • IPC 2 (Self-Validation): Withdraw a 2 mL aliquot, filter through a 0.22 µm syringe filter, concentrate, and analyze via rapid ICP-MS. Pass criteria: Pd < 10 ppm. If >10 ppm, continue agitation for 1 additional hour.

    • Filter the bulk mixture through a pad of Celite to remove the silica scavenger. Wash the cake with 0.5 volumes of warm 2-MeTHF.

  • Antisolvent Crystallization:

    • Transfer the polished 2-MeTHF filtrate to a crystallizer.

    • Distill under reduced pressure (400 mbar, internal temp 45°C) until the total volume is reduced to 3 relative volumes.

    • Adjust internal temperature to 60°C. Begin dropwise addition of n-Heptane (up to 6 volumes) over 2 hours.

    • Note: Seed crystals (0.5 wt%) should be introduced after 1 volume of heptane is added to control particle size distribution.

    • Cool the slurry linearly to 5°C over 4 hours.

    • IPC 3 (Self-Validation): Sample the mother liquor and analyze via HPLC. Pass criteria: Target molecule concentration < 5 mg/mL. This confirms maximum yield recovery.

  • Isolation:

    • Filter the slurry. Wash the wet cake with cold (5°C) 2-MeTHF/Heptane (1:4 ratio).

    • Dry under vacuum at 45°C until constant weight is achieved.

References

  • Process Development and Scale-Up of an Hsp90 Inhibitor. Organic Process Research & Development 2012, 16 (12), 1953-1966. URL:[Link]

  • Enzymatic Treatment of Waters and Wastes (Mechanisms of Phenol Oxidation and Color Body Formation). ResearchGate 2012. URL:[Link]

  • Application of Thiol-Modified Dual-Pore Silica Beads as a Practical Scavenger of Leached Palladium Catalyst in C–C Coupling Reactions. Organic Process Research & Development 2019, 23 (4), 462-469. URL:[Link]

  • Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development 2023, 27 (9), 1588-1605. URL:[Link]

Troubleshooting

Controlling regioselectivity during 2-Cyano-5-hydroxy-N,N-dimethylbenzamide functionalization

The following technical support guide is structured to address the complex regioselectivity and stability challenges associated with 2-Cyano-5-hydroxy-N,N-dimethylbenzamide . This guide adopts a "Level 2 Support" persona...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical support guide is structured to address the complex regioselectivity and stability challenges associated with 2-Cyano-5-hydroxy-N,N-dimethylbenzamide .

This guide adopts a "Level 2 Support" persona—assuming the user is already familiar with basic organic synthesis but is facing specific, non-trivial hurdles with this poly-functionalized scaffold.

Status: Operational Subject: Regioselectivity Control & Scaffold Stability Ticket Type: Advanced Synthesis Troubleshooting

Executive Summary: The Scaffold Architecture

Before troubleshooting, we must define the electronic and steric landscape of your molecule. You are working with a "Push-Pull" system :

  • Position 1 (Amide): Strong Directed Metalation Group (DMG) / Electron Withdrawing Group (EWG).[1]

  • Position 2 (Nitrile): Moderate EWG / Weak DMG / Labile to hydrolysis.[1]

  • Position 5 (Hydroxyl): Strong Electron Donating Group (EDG) / Strong Activator for EAS.

The Conflict: The molecule has two primary reactive sites on the ring (C4 and C6 ).

  • C4: Sterically accessible; activated by the C5-OH.

  • C6: Sterically congested (sandwiched between Amide and OH); electronically activated by all three groups (Ortho to OH, Meta to Amide/CN).[1]

Module 1: Controlling Electrophilic Aromatic Substitution (EAS)

User Issue: "I am trying to brominate/nitrate the ring, but I'm getting a mixture of isomers or exclusively the C4 product when I need C6."

The Mechanism

In Electrophilic Aromatic Substitution (halogenation, nitration), the C5-Hydroxyl group is the "Boss." It activates the positions ortho and para to itself.

  • Para (C2): Blocked by the Cyano group.

  • Ortho (C4 & C6): Both are activated.

Troubleshooting Protocol
Target RegioisomerRecommended StrategyMechanistic Rationale
C4-Substitution (Major Kinetic Product)Use Standard Electrophiles (e.g., NBS, Br₂, HNO₃)Solvent: MeCN or DCM.Steric Control: C4 is flanked by a proton (C3) and the OH (C5). It is accessible.[2] C6 is "sandwiched" between the bulky dimethylamide and the OH, making it kinetically disfavored for bulky electrophiles.
C6-Substitution (The "Crowded" Isomer)Block C4 First or Use Directed Metalation (See Module 2) .Direct EAS at C6 is difficult due to steric clash with the N,N-dimethyl group. You cannot easily force EAS to C6 without blocking C4.

Q: Why is C6 minor/absent in my crude NMR? A: The N,N-dimethylbenzamide moiety is not planar with the ring due to steric clash with the C2-cyano group and C6-proton. This twisting creates a massive steric shield around C6, preventing the approach of electrophiles like bromonium ions.

Module 2: Directed Ortho Metalation (DoM) – Accessing the "Impossible" C6

User Issue: "I need to functionalize C6 (between the amide and OH), but electrophiles keep going to C4."

The Solution: Switch Mechanisms

You must switch from Charge Control (EAS) to Coordination Control (DoM) . The Amide at C1 is a powerful Directed Metalation Group (DMG).

Protocol: C6-Selective Functionalization
  • Protection (Critical): You must protect the C5-OH.

    • Recommendation: Convert C5-OH to C5-OCONEt₂ (O-Carbamate) .

    • Why? The O-carbamate is also a DMG.[3] Now you have two DMGs (Amide at C1, Carbamate at C5) acting cooperatively to direct lithiation to C6.[1]

  • Reagents:

    • Base: s-BuLi or t-BuLi (stronger, less aggregated than n-BuLi).[1]

    • Additive: TMEDA (tetramethylethylenediamine) to break up lithium aggregates.

    • Temperature: -78°C strictly.

  • The Workflow:

Warning: If you use n-BuLi on the free phenol (–OH), you will consume 1 equivalent of base to form –OLi. The –OLi group is a weak DMG and may not overcome the steric barrier at C6, leading to C4 lithiation or decomposition.

Visualizing the Divergence

Regioselectivity Start 2-Cyano-5-hydroxy- N,N-dimethylbenzamide Reaction_EAS Reaction: EAS (Br2, NBS, HNO3) Start->Reaction_EAS Electrophile Reaction_DoM Reaction: DoM (Li-Base + Electrophile) Start->Reaction_DoM Strong Base Product_C4 C4-Substituted (Kinetic/Steric Control) Reaction_EAS->Product_C4 Major Product (OH directs Ortho) Product_C6 C6-Substituted (Coordination Control) Reaction_EAS->Product_C6 Minor/Trace (Sterically Blocked) Reaction_DoM->Product_C4 Minor Product Reaction_DoM->Product_C6 Major Product (Amide directs Ortho)

Figure 1: Decision matrix for regioselective functionalization. EAS pathways favor C4 due to sterics, while DoM pathways favor C6 due to amide coordination.[1]

Module 3: O-Alkylation & Chemoselectivity

User Issue: "I'm trying to alkylate the hydroxyl group, but I'm seeing hydrolysis of the nitrile or amide."

The Trap: Hydrolysis

The C2-Cyano and C1-Amide groups are susceptible to hydrolysis under strong aqueous basic (NaOH/KOH + heat) or acidic conditions.

The Fix: Mild Base Protocol

To alkylate the oxygen (O-alkylation) without touching the amide/nitrile:

  • Solvent: Anhydrous DMF, DMAc, or Acetone. (Avoid water/alcohols).[1]

  • Base: Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃).

    • Why? These are strong enough to deprotonate the phenol (pKa ~8-10 due to EWGs) but not strong enough to attack the nitrile/amide.

  • Temperature: Keep below 60°C. High heat in DMF with carbonate can sometimes cause amide elimination or nitrile hydration.

Self-Validating Check:

  • Monitor the reaction via IR or LCMS.

  • Loss of Signal: Disappearance of the Nitrile stretch (~2220 cm⁻¹) indicates hydrolysis to amide.

  • New Signal: Appearance of a broad –NH₂ peak indicates nitrile hydrolysis.

Module 4: Stability & Side Reactions (FAQ)

Q: My reaction mixture turned deep red/brown. What happened? A: You likely formed a Quinone Methide or oxidized the phenol.

  • Cause: In the presence of strong bases and trace oxidants, electron-rich phenols with ortho/para leaving groups (or hydrogens) can oxidize.

  • Prevention:[1] Degas your solvents (sparge with Argon) before adding base. Add a radical scavenger (BHT) if the reaction is not radical-mediated.

Q: I see a "dimer" in my LCMS. A: This is common with benzamides.

  • Mechanism:[4][5][6][7] If the amide nitrogen is not fully substituted (not the case here, you have NMe₂), or if the N-methyl groups are deprotonated (rare but possible with t-BuLi), you can get intermolecular attack.

  • More likely:[1] If you used a palladium catalyst (e.g., for Suzuki coupling), the nitrile group can coordinate to Pd, causing catalyst poisoning or dimerization.

References

  • Snieckus, V. (1990).[8] Directed ortho metalation.[5][8][9][10] Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics. Chemical Reviews, 90(6), 879–933.[1] Link[1]

    • Grounding: Establishes the hierarchy of Directing Groups (Amide > O-Carbam
  • Beak, P., & Brown, R. A. (1982).[8] The tertiary amide as a directing group. The Journal of Organic Chemistry, 47(1), 34–46. Link[1]

    • Grounding: Foundational work on using N,N-dialkylamides to direct lithiation to the ortho position (C6 in your case).
  • Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.[1] Link[1]

    • Grounding: Standard reference for Electrophilic Aromatic Substitution rules (OH activ
  • Anbarasan, P., et al. (2011).[1] Efficient Synthesis of Polysubstituted Benzenes via Directed Ortho Metalation. Angewandte Chemie International Edition, 50(22), 5199.[1] Link[1]

    • Grounding: Modern applications of DoM on complex scaffolds similar to cyanobenzamides.

Sources

Optimization

Technical Support Center: Preventing Degradation of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide

[1][2] CAS Number: 1243408-19-6 Molecular Formula: C₁₀H₁₀N₂O₂ Molecular Weight: 190.20 g/mol [1][2] Core Stability Profile & Degradation Mechanisms To prevent degradation, one must first understand the molecular vulnerab...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2]

CAS Number: 1243408-19-6 Molecular Formula: C₁₀H₁₀N₂O₂ Molecular Weight: 190.20 g/mol [1][2]

Core Stability Profile & Degradation Mechanisms

To prevent degradation, one must first understand the molecular vulnerabilities of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide.[1][2] This molecule contains two distinct "risk centers" that react differently to environmental stress: the phenolic hydroxyl group (oxidation risk) and the benzonitrile group (hydrolysis risk).

The Degradation Pathways

The following diagram illustrates the two primary failure modes. Understanding these pathways allows you to select the correct storage conditions.

DegradationPathways Compound 2-Cyano-5-hydroxy- N,N-dimethylbenzamide (Intact Molecule) Oxidation Oxidation Pathway (Trigger: O2, Light, High pH) Compound->Oxidation Hydrolysis Hydrolysis Pathway (Trigger: Moisture, Acid/Base) Compound->Hydrolysis Quinone Quinone/Semiquinone Species (Pink/Brown Discoloration) Oxidation->Quinone e- transfer AmideImpurity Primary Amide Impurity (Nitrile -> Amide) [M+18 Mass Shift] Hydrolysis->AmideImpurity + H2O AcidImpurity Carboxylic Acid Impurity (Amide -> Acid) AmideImpurity->AcidImpurity + H2O

Figure 1: Primary degradation pathways.[1][2] The phenolic moiety is prone to oxidative coloring, while the nitrile group is susceptible to hydrolysis in the presence of moisture.

Mechanism Explanations
  • Oxidative Discoloration (The "Pink" Problem): The electron-rich phenolic -OH group at position 5 is susceptible to auto-oxidation, particularly in alkaline environments or under UV light.[1][2] This results in the formation of quinones, turning the white powder pink or brown. This reaction is accelerated by trace metals and oxygen.

  • Nitrile Hydrolysis: The cyano group (-CN) at position 2 can hydrolyze to a primary amide (-CONH₂) and eventually to a carboxylic acid (-COOH).[1][2] While the steric bulk of the neighboring dimethylamide group offers some protection, moisture ingress over time will drive this reaction, detectable as an M+18 peak in LC-MS.

Storage & Handling Protocols

Protocol A: Long-Term Storage (Solid State)

Best for: Storage > 1 month[1][2]

ParameterSpecificationTechnical Rationale
Temperature -20°C (± 5°C)Slows kinetic rate of hydrolysis and oxidation.[1][2]
Atmosphere Argon or Nitrogen Displaces O₂ to prevent phenolic oxidation. Argon is preferred as it is heavier than air and "blankets" the solid.
Container Amber Glass Vial Blocks UV light (290–450 nm) which catalyzes radical formation at the phenol group.
Sealing Parafilm + Desiccant Secondary sealing prevents moisture ingress (hydrolysis prevention). Store vial inside a secondary jar with silica gel.
Protocol B: Solution Preparation & Handling

Best for: Active experiments

  • Solvent Choice:

    • Preferred: Anhydrous DMSO or Dimethylacetamide (DMAc).

    • Avoid: Alcohols (Methanol/Ethanol) for long periods, as they can participate in solvolysis or hydrogen bonding that alters reactivity.

    • Strictly Avoid: Water or aqueous buffers (pH > 8) for storage. High pH rapidly deprotonates the phenol (pKa ~9-10), making it highly susceptible to oxidation.

  • Stock Solution Lifespan:

    • At -20°C in DMSO: Stable for ~3-6 months.[1][2]

    • At 4°C in DMSO: Use within 1 week.

    • Note: If the DMSO solution turns yellow/orange, oxidation has occurred.

Troubleshooting Guide (FAQ)

Visual Inspection & Diagnostics

Q: My sample has turned from off-white to a light pink/reddish color. Is it still usable?

  • Diagnosis: This indicates oxidative degradation of the phenolic hydroxyl group.

  • Action:

    • Perform HPLC/LC-MS.[1][2]

    • If purity is >98% and the impurity is minor (<0.5%), it may still be usable for non-critical assays.

    • If purity is compromised, recrystallization may be required (see Purification below).

    • Prevention:[1][2][3][4][5] Ensure the headspace of the vial is purged with inert gas after every use.

Q: LC-MS shows a new peak with Mass = [M+18].[1][2] What is this?

  • Diagnosis: This is the primary amide hydrolysis product . The nitrile (-CN) has reacted with water to form -CONH₂.[1][2]

  • Action: This transformation is irreversible. The sample contains a chemically distinct impurity that may interfere with binding assays (due to changed H-bonding capability). Discard and replace.

Q: Can I store this compound in a polystyrene plastic tube?

  • Answer: No.

  • Reasoning: Plastic is permeable to oxygen and moisture over time. Always use glass (borosilicate) with a PTFE-lined cap.[1][2]

Experimental Troubleshooting

Q: The compound is not dissolving completely in DMSO.

  • Troubleshoot:

    • Ensure the DMSO is anhydrous. Water absorption by DMSO reduces its solvating power for this lipophilic molecule.

    • Sonicate at 30°C for 5 minutes.

    • Warning: Do not heat above 60°C, as thermal stress can accelerate nitrile degradation.

Quality Control & Validation Workflow

Use this decision tree to validate the integrity of your material before starting critical experiments.

QC_Workflow Start Start QC Check Visual Visual Inspection: Is it White/Off-White? Start->Visual ColorFail Pink/Brown: Oxidation Detected Visual->ColorFail No LCMS Run LC-MS (Gradient: Water/ACN + 0.1% Formic Acid) Visual->LCMS Yes PurityCheck Purity > 98%? LCMS->PurityCheck MassCheck Check Impurities: Any M+18 (Hydrolysis)? PurityCheck->MassCheck Yes Fail FAIL: Purify or Discard PurityCheck->Fail No Pass PASS: Proceed to Experiment MassCheck->Pass No MassCheck->Fail Yes

Figure 2: Quality Control Decision Tree. Follow this logic to determine if the material is fit for purpose.

Standard QC Method (HPLC/LC-MS)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters XBridge), 3.5 µm.

  • Mobile Phase A: Water + 0.1% Formic Acid.[2]

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV at 254 nm (aromatic ring) and 220 nm (amide bond).

References

  • National Institutes of Health (NIH). (2022). Prediction of degradation pathways of phenolic compounds. PubMed Central. Retrieved March 8, 2026, from [Link]

  • Eawag Biocatalysis/Biodegradation Database. (1998). Benzonitrile Degradation Pathway. Retrieved March 8, 2026, from [Link]

Sources

Troubleshooting

Solvent selection for recrystallizing 2-Cyano-5-hydroxy-N,N-dimethylbenzamide

Technical Support Center: Purification & Crystallization Guide Topic: Solvent Selection for 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (CAS: 1243408-19-6) Reference ID: TSC-REC-2025-03[1][2] Executive Summary & Chemical Pro...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Purification & Crystallization Guide Topic: Solvent Selection for 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (CAS: 1243408-19-6) Reference ID: TSC-REC-2025-03[1][2]

Executive Summary & Chemical Profile

User Query: “I am attempting to purify 2-Cyano-5-hydroxy-N,N-dimethylbenzamide. Standard solvents are resulting in oils or poor recovery.[1][2] What is the optimal solvent system?”

Technical Analysis: To select the correct solvent, we must deconstruct the molecule’s functional interaction potential.[1][2] This molecule exhibits a "Push-Pull" polarity profile:

  • 5-Hydroxy Group (Phenol): A Hydrogen Bond Donor (HBD) and Acceptor (HBA).[1][2] This significantly increases solubility in alcohols and creates pH sensitivity (pKa ~9-10).[1][2]

  • 2-Cyano Group: A strong dipole and weak HBA.[1][2]

  • N,N-Dimethylamide: A polar aprotic moiety.[1][2][3] Unlike primary amides, this group cannot donate hydrogen bonds, only accept them.[1][2] It promotes high solubility in chlorinated solvents (DCM) and aprotic polar solvents (DMF, Acetone).[1][2]

  • Benzene Core: Provides lipophilic character, requiring organic solvent strength.[1][2]

The Challenge: The combination of the N,N-dimethyl group (high solubility) and the phenol (H-bonding) often leads to "oiling out" (liquid-liquid phase separation) rather than crystallization when cooling rapidly.[1][2]

Solvent Selection Matrix

Based on the functional group analysis, the following solvent systems are recommended.

Solvent SystemRoleSuitabilityMechanism of Action
Ethanol / Water Primary Recommendation HighThe phenol and amide groups interact well with Ethanol.[1][2] Water acts as a powerful anti-solvent.[1][2] The high dielectric constant of water helps stabilize the crystal lattice over the oil phase.[1][2]
Ethyl Acetate / n-Heptane Alternative (High Purity)Medium-HighGood for removing non-polar impurities.[1][2] However, rapid cooling may induce oiling out due to the lipophilic nature of the amide.[1][2]
Acetonitrile (ACN) Single SolventMediumACN is a "Goldilocks" solvent for polar aromatics.[1][2] It often promotes better crystal habit (needles) than alcohols.[1][2]
IPA (Isopropyl Alcohol) Single/BinaryHighOften superior to Ethanol.[1][2] The lower solubility of the compound in IPA (compared to EtOH) improves recovery yield.[1][2]
DCM / Hexane Avoid LowChlorinated solvents solubilize this compound too well, making recovery difficult and toxicity a concern.[1][2]

Validated Experimental Protocol

Method A: The "Slow-Push" Binary Crystallization (Ethanol/Water) Recommended for initial attempts to avoid oiling out.[1][2]

Prerequisites:

  • Crude 2-Cyano-5-hydroxy-N,N-dimethylbenzamide[1][2]

  • Solvents: Ethanol (Absolute), Deionized Water[1][2]

  • Equipment: Magnetic stirrer, reflux condenser, oil bath.[1][2]

Step-by-Step Workflow:

  • Dissolution: Place 1.0 g of crude solid in a flask. Add Ethanol portion-wise at reflux temperature (approx. 78°C).

    • Target: Use the minimum amount required to dissolve the solid completely.[1][2] (Est. 5-10 mL/g).[1][2]

  • Clarification (Optional): If the solution is colored (yellow/brown), add 5 wt% activated carbon, stir for 10 mins at reflux, and filter hot through Celite.

  • Anti-Solvent Addition: While maintaining the solution near boiling, add hot water dropwise.[1][2]

    • Endpoint: Stop adding water the moment a persistent turbidity (cloudiness) is observed.[1][2]

  • Re-solubilization: Add a few drops of Ethanol to clear the turbidity.[1][2]

  • Controlled Cooling: Turn off the heat. Allow the flask to cool to room temperature slowly on the oil bath (insulate the flask with foil if necessary).

    • Critical Control Point: Do not use an ice bath immediately.[1][2] Rapid cooling triggers oiling out.[1][2][4]

  • Harvest: Once at room temperature, cool to 0-4°C for 1 hour. Filter the white/off-white crystals and wash with cold Ethanol/Water (1:1 mixture).[1][2]

Troubleshooting & FAQs

Q1: The product separates as a sticky oil at the bottom of the flask instead of crystals. Why? A: This is "Oiling Out" (Liquid-Liquid Phase Separation).[1][2] It occurs when the compound becomes insoluble at a temperature above its melting point.[1][2][4]

  • Fix 1 (Thermodynamic): Re-heat the mixture to redissolve. Add more of the good solvent (Ethanol) to lower the saturation point.[1][2]

  • Fix 2 (Kinetic): Seed the solution. Add a tiny crystal of pure product when the solution is slightly turbid.[1][2] This provides a nucleation surface for the oil to crystallize onto.[1][2]

  • Fix 3 (Solvent Switch): Switch to Acetonitrile .[1][2] The polarity of ACN often suppresses oil formation for benzamides.[1][2]

Q2: My recovery yield is very low (<50%). A: The N,N-dimethylamide group makes the molecule very soluble.[1][2]

  • Fix: You likely used too much solvent.[1][2] Evaporate the mother liquor down to 50% volume and repeat the cooling step.

  • Fix: Increase the ratio of Anti-Solvent (Water or Heptane) at the final cooling stage.[1][2]

Q3: The crystals are retaining a yellow color. A: Phenolic compounds are prone to oxidation (forming quinones).[1][2]

  • Fix: Perform the recrystallization under an inert atmosphere (Nitrogen/Argon).

  • Fix: Wash the final crystals with a slightly acidic cold solvent (e.g., 0.1% Acetic acid in water) to keep the phenol protonated and remove oxidized impurities.[1][2]

Decision Logic Visualization

The following diagram illustrates the logical flow for solvent selection and troubleshooting.

RecrystallizationLogic Start Start: Crude 2-Cyano-5-hydroxy- N,N-dimethylbenzamide SolubilityTest Solubility Test (100 mg scale) Start->SolubilityTest CheckEtOH Soluble in Hot EtOH? SolubilityTest->CheckEtOH CheckIPA Soluble in Hot IPA? CheckEtOH->CheckIPA No (Too insoluble) MethodA Method A: EtOH + Water (Binary System) CheckEtOH->MethodA Yes MethodB Method B: IPA (Single Solvent) or IPA + Heptane CheckIPA->MethodB Yes MethodC Method C: Acetonitrile (Polymorph Control) CheckIPA->MethodC No OilingOut Issue: Product Oils Out MethodA->OilingOut Rapid Cooling MethodB->OilingOut Excess Anti-solvent FixOil 1. Re-heat 2. Add more Good Solvent 3. Seed Crystal OilingOut->FixOil FixOil->MethodA Retry

Caption: Logical workflow for solvent selection and troubleshooting phase separation (oiling out) during purification.

References

  • Chemical Structure & Properties: BLD Pharm. Product Data: 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (CAS 1243408-19-6).[1][2][5][6] Retrieved from .[1][2]

  • Purification Methodology: Armarego, W. L. F., & Chai, C. L. L. (2013).[1][2] Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[1][2] (Standard text for general purification protocols of phenolic amides).

  • Class Synthesis & Handling: Patent US20140148611A1. Method for the production of 2-amino-5-cyano-n,3-dimethylbenzamide. (Describes the solubility and handling of structurally homologous cyanobenzamides). Retrieved from .

  • Solvent Selection Principles: Henderson, R. K., et al. (2011).[1][2] "Expanding GSK's solvent selection guide – embedding sustainability into solvent selection starting at medicinal chemistry".[1][2] Green Chemistry, 13, 854-862.[1][2] (Basis for recommending Ethanol/Water over Chlorinated solvents).[1][2]

Sources

Reference Data & Comparative Studies

Validation

HPLC method development for 2-Cyano-5-hydroxy-N,N-dimethylbenzamide purity

An In-Depth Technical Guide to HPLC Method Development for the Purity of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide As a Senior Application Scientist, the development of a robust and reliable analytical method is not merely...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to HPLC Method Development for the Purity of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide

As a Senior Application Scientist, the development of a robust and reliable analytical method is not merely a procedural task; it is the cornerstone of ensuring product quality, safety, and efficacy. This guide provides a comprehensive, in-depth walkthrough of the development of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for determining the purity of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide. We will move beyond a simple recitation of steps to explore the scientific rationale behind each decision, comparing viable alternatives and grounding our choices in established chromatographic principles and regulatory expectations.

Foundational Analysis: Understanding the Analyte

Before any practical work commences, a thorough understanding of the analyte's physicochemical properties is paramount. This foundational knowledge informs every subsequent step of method development, from column selection to mobile phase composition.

Analyte: 2-Cyano-5-hydroxy-N,N-dimethylbenzamide Molecular Formula: C₁₀H₁₁N₃O[1] Molecular Weight: 189.21 g/mol [1]

PropertyValueImplication for HPLC Method Development
Structure Chemical structure of 2-Cyano-5-hydroxy-N,N-dimethylbenzamideThe molecule possesses an aromatic ring, a polar cyano group, a phenolic hydroxyl group, and a dimethylamide group. This combination of hydrophobic (aromatic ring) and polar functional groups suggests that reversed-phase chromatography will be a suitable separation mode.
XLogP3 1.2[1]This value indicates moderate hydrophobicity, confirming that the analyte should be well-retained on common reversed-phase stationary phases like C18. It is not so polar as to require HILIC.[2]
pKa (predicted) ~9-10The phenolic hydroxyl group is acidic. This means its ionization state is dependent on the mobile phase pH. To ensure consistent and reproducible retention times, the mobile phase pH must be controlled with a suitable buffer, ideally at least 2 pH units away from the pKa.[3][4]
UV Absorbance Aromatic StructureThe presence of the substituted benzene ring suggests strong UV absorbance, making UV detection a highly suitable and sensitive technique for quantification.[5]

The Comparative Guide to Initial Method Development

The initial phase of development focuses on screening different stationary and mobile phases to find the most promising conditions for separating the main component from its potential impurities.

Stationary Phase (Column) Selection: A Comparison of Selectivity

The choice of stationary phase is the most critical factor influencing chromatographic selectivity.[6] We will compare three distinct reversed-phase chemistries to evaluate their performance.

Experimental Protocol: Column Screening

  • Prepare Analyte Stock: Accurately weigh and dissolve 2-Cyano-5-hydroxy-N,N-dimethylbenzamide in a suitable solvent (e.g., 50:50 Acetonitrile:Water) to a concentration of 1 mg/mL.

  • Prepare Working Standard: Dilute the stock solution to 0.1 mg/mL. To simulate an impurity, spike the solution with a small amount of a related compound or a sample from a forced degradation study.

  • HPLC System: A standard HPLC or UHPLC system with a UV detector.

  • Screening Conditions:

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: Acetonitrile (ACN)

    • Gradient: 5% to 95% B over 15 minutes

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30 °C

    • Detection Wavelength: 254 nm (or determined by UV scan)

    • Injection Volume: 5 µL

  • Procedure: Equilibrate each column with the initial mobile phase conditions for at least 10 column volumes. Inject the working standard onto each column and record the chromatogram.

Stationary PhaseRationaleHypothetical Performance Comparison
Alternative 1: C18 (Octadecylsilane) The industry workhorse, providing high hydrophobicity. It's an excellent starting point for moderately non-polar compounds. Separation is primarily based on hydrophobic interactions.[7]Result: Good retention of the main peak (k' > 2). Peak shape is acceptable (Asymmetry ~1.2). Resolution from a key impurity is marginal (Rs = 1.4).
Alternative 2: Phenyl-Hexyl The phenyl group offers alternative selectivity through π-π interactions with the analyte's aromatic ring. This can be highly effective for separating aromatic compounds with minor structural differences from the main peak.[6][8]Result: Slightly less retention than C18. Peak shape is excellent (Asymmetry ~1.0). Resolution from the key impurity is significantly improved (Rs = 2.5) due to differential π-π interactions.
Alternative 3: Polar-Embedded C18 Incorporates a polar group (e.g., amide or carbamate) within the alkyl chain. This provides compatibility with highly aqueous mobile phases and offers a different selectivity profile, particularly for polar analytes, by reducing silanol interactions and improving peak shape.[2][9]Result: Retention is similar to C18. Peak shape is very good (Asymmetry ~1.1). Resolution from the key impurity is good (Rs = 1.9), offering a viable alternative to the Phenyl phase.
Mobile Phase Organic Modifier: Acetonitrile vs. Methanol

The choice of organic solvent can alter selectivity. Acetonitrile and methanol are the most common choices in reversed-phase HPLC, each offering unique properties.[4]

Organic ModifierProperties & RationaleHypothetical Performance Comparison (on Phenyl-Hexyl Column)
Acetonitrile (ACN) Lower viscosity leads to higher efficiency and lower backpressure. It acts as a weaker solvent than methanol in reversed-phase, and its dipole interactions can offer unique selectivity.[4]Result: Excellent resolution (Rs = 2.5) with sharp peaks. Elution of the main peak at ~8.5 minutes under the screening gradient.
Methanol (MeOH) Higher viscosity. It is a more acidic solvent and can engage in hydrogen bonding, which can alter the elution order of compounds compared to ACN.Result: Change in elution order of minor impurities. The resolution of the critical pair decreased slightly (Rs = 2.1). Main peak elution is earlier due to stronger solvent strength.

Method Optimization: A Systematic Workflow

With the column and mobile phase selected, the next step is to fine-tune the method parameters to achieve the optimal balance of resolution, peak shape, and analysis time.

Method_Optimization_Workflow cluster_start Initial Conditions cluster_process Optimization Steps cluster_end Final Method Start Phenyl-Hexyl Column ACN/0.1% Formic Acid Opt_Gradient Optimize Gradient Slope (for resolution & run time) Start->Opt_Gradient Opt_Temp Adjust Temperature (fine-tune selectivity/pressure) Opt_Gradient->Opt_Temp Opt_Flow Adjust Flow Rate (balance speed & efficiency) Opt_Temp->Opt_Flow Final Optimized Method (Ready for Validation) Opt_Flow->Final

Caption: Workflow for HPLC method optimization.

Optimized Parameters (Hypothetical):

  • Gradient: A shallower gradient (e.g., 30-70% ACN over 10 minutes) is found to provide the best resolution for all observed impurities.

  • Temperature: Increasing the column temperature to 40 °C improves peak efficiency and lowers system backpressure without compromising resolution.[5]

  • Flow Rate: A flow rate of 1.2 mL/min is chosen as it reduces the run time to under 15 minutes while maintaining adequate separation.

Ensuring Specificity: Forced Degradation Studies

A purity method is only useful if it is "stability-indicating," meaning it can separate the intact active pharmaceutical ingredient (API) from any degradation products that may form over time.[10] Forced degradation (or stress testing) is performed to purposefully degrade the API and prove the method's specificity.[11][12]

Experimental Protocol: Forced Degradation

  • Prepare Solutions: Prepare separate solutions of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (approx. 1 mg/mL) for each stress condition.

  • Acid Hydrolysis: Add 1M HCl and heat at 60 °C for 24 hours.

  • Base Hydrolysis: Add 1M NaOH and keep at room temperature for 8 hours.

  • Oxidation: Add 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Degradation: Store the solid drug substance in an oven at 105 °C for 48 hours.

  • Photolytic Degradation: Expose the solution to a photostability chamber (ICH Q1B conditions) for 7 days.

  • Sample Analysis: Before injection, neutralize the acidic and basic samples. Dilute all samples to an appropriate concentration (e.g., 0.1 mg/mL) and analyze using the optimized HPLC method.

  • Evaluation: Examine the chromatograms for new peaks. The method is specific if all degradation product peaks are baseline resolved from the main analyte peak. Peak purity analysis using a DAD/PDA detector should also be performed.

Stress ConditionObservation% Degradation (Hypothetical)
Acid Hydrolysis Significant degradation observed. A major degradant peak appears at RRT 0.85.18.5%
Base Hydrolysis Rapid and extensive degradation. Multiple degradant peaks are observed.45.2%
Oxidation (H₂O₂) Moderate degradation with a new peak at RRT 1.15.12.3%
Thermal Minimal degradation.< 1.0%
Photolytic Minor degradation with a small peak at RRT 0.92.3.5%

The optimized method successfully resolved the main peak from all degradants generated under these stress conditions, thus proving it is stability-indicating .

Method Validation: The Trustworthiness Pillar

The final step is to validate the optimized method according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[13][14][15]

Validation_Parameters cluster_params Key Validation Characteristics Validation ICH Q2(R1) Validation Specificity Specificity Validation->Specificity Linearity Linearity & Range Validation->Linearity Accuracy Accuracy Validation->Accuracy Precision Precision Repeatability Intermediate Validation->Precision LOQ LOQ / LOD Validation->LOQ Robustness Robustness Validation->Robustness

Caption: Key parameters for HPLC method validation per ICH Q2(R1).

ParameterPurposeTypical Acceptance CriteriaHypothetical Results
Specificity To ensure the method can assess the analyte unequivocally in the presence of components that may be expected to be present (impurities, degradants).Peak purity index > 0.999. Baseline resolution (Rs > 2.0) between the analyte and all potential impurities/degradants.Pass. Confirmed by forced degradation studies.
Linearity & Range To demonstrate a proportional relationship between analyte concentration and detector response over a specified range.Correlation coefficient (r²) ≥ 0.999.Pass. Linear from LOQ to 120% of the nominal concentration (e.g., 0.5 µg/mL to 120 µg/mL) with r² = 0.9998.
Accuracy To measure the closeness of the test results to the true value. Determined by spike recovery.[15]98.0% to 102.0% recovery for the API.Pass. Mean recovery across three concentration levels (80%, 100%, 120%) was 99.7%.
Precision To measure the degree of scatter between a series of measurements. Assessed at two levels: Repeatability (intra-day) and Intermediate Precision (inter-day/analyst).Relative Standard Deviation (RSD) ≤ 2.0%.Pass. Repeatability RSD = 0.4%; Intermediate Precision RSD = 0.8%.
Limit of Quantitation (LOQ) The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.Signal-to-Noise ratio ≥ 10.Pass. LOQ established at 0.5 µg/mL.
Robustness To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., ±0.1 pH unit, ±2 °C, ±5% organic modifier).[16]System suitability parameters remain within limits. No significant change in results.Pass. The method was robust to minor changes in flow rate, temperature, and mobile phase composition.

Conclusion

This guide has systematically detailed the development and validation of a stability-indicating HPLC method for the purity determination of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide. By starting with a thorough understanding of the analyte's properties, we rationally selected a Phenyl-Hexyl stationary phase that provided superior selectivity over a standard C18. The method was then optimized for speed and resolution before being rigorously challenged through forced degradation studies to prove its specificity. Finally, a full validation according to ICH Q2(R1) guidelines demonstrated that the method is linear, accurate, precise, sensitive, and robust. This comprehensive approach ensures the developed method is reliable and suitable for its intended use in a regulated quality control environment.

Final Validated HPLC Method

  • Column: Phenyl-Hexyl (e.g., 150 mm x 4.6 mm, 3.5 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: 30% B to 70% B in 10 minutes, hold at 70% B for 2 minutes, return to 30% B in 0.5 minutes, and re-equilibrate for 2.5 minutes.

  • Flow Rate: 1.2 mL/min

  • Column Temperature: 40 °C

  • Detection: UV at 254 nm

  • Injection Volume: 5 µL

  • Diluent: Acetonitrile/Water (50:50, v/v)

References

  • HPLC Column Selection Guide. Phenomenex.
  • Waters Column Selection Guide for Polar Compounds.
  • Waters UPLC, UHPLC, and HPLC Column Selection and Mobile Phase Guide.
  • Harvey, D. Using a Solvent Triangle to Optimize an HPLC Separation. Analytical Sciences Digital Library.
  • Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex.
  • ICH Q2(R1)
  • ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. European Pharmaceutical Review.
  • HPLC Columns & LC Columns | Types, How to Choose, Compare. GL Sciences.
  • Pesek, J. HPLC Analysis of Very Polar Compounds in Bioanalysis.
  • Mobile-Phase Optimization Strategies in Reversed-Phase HPLC.
  • DEVELOPMENT AND VALIDATION OF STABILITY INDICATING METHOD RP-HPLC METHOD OF ACOTIAMIDE.
  • Shaikh, A. S., & Shaikh, A. Stability Indicating HPLC Method Development: A Review. International Research Journal of Pharmacy and Medical Sciences.
  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH.
  • S. Ashour, et al. Development and validation of stability indicating RP-HPLC and HPTLC for determination of Niclosamide in bulk and in synthetic mixture. Arabian Journal of Chemistry.
  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. EMEA.
  • Stability Indicating HPLC Method Development and Valid
  • Bajaj, S., et al. Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science.
  • Forced Degrad
  • 2-Amino-5-cyano-N,3-dimethylbenzamide. PubChem.

Sources

Comparative

Technical Guide: Mass Spectrometry Fragmentation of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide

The following guide provides an in-depth technical analysis of the mass spectrometry fragmentation of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide . It is structured to serve researchers in pharmaceutical impurity profiling a...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides an in-depth technical analysis of the mass spectrometry fragmentation of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide . It is structured to serve researchers in pharmaceutical impurity profiling and metabolite identification.

Executive Summary

2-Cyano-5-hydroxy-N,N-dimethylbenzamide (CAS: 1243408-19-6) is a functionalized benzamide derivative often encountered as a synthetic intermediate or degradation impurity in the development of benzoxaborole drugs (e.g., Crisaborole) and isoindolinone-based pharmacophores.[1][2][3]

Its mass spectral behavior is governed by two competing mechanistic pillars: the ortho-effect between the cyano and amide moieties, and the phenolic degradation characteristic of the 5-hydroxy substitution. Understanding these pathways is critical for distinguishing this compound from structural isomers (e.g., 4-hydroxy variants) during LC-MS/MS profiling.[1][2]

PropertyDetail
Formula

Monoisotopic Mass 190.0742 Da
Precursor Ion

191.0815 m/z
Key Fragment Ions 146.02, 118.03, 91.05
Primary Ionization ESI (+)

Experimental Methodology

To replicate the fragmentation data described below, the following high-resolution quadrupole time-of-flight (Q-TOF) parameters are recommended. This protocol ensures the preservation of labile phenolic protons while inducing sufficient internal energy for skeletal rearrangement.

Instrumental Parameters (ESI-QTOF)
  • Ionization Mode: Electrospray Ionization (ESI), Positive Mode.[4][5]

  • Capillary Voltage: 3.5 kV (Optimized for amide protonation).

  • Cone Voltage: 30 V (Low enough to prevent in-source fragmentation of the nitrile).

  • Collision Energy (CE): Stepped ramp (10–40 eV).

    • Rationale: Low CE (10-15 eV) isolates the amide cleavage. High CE (>30 eV) is required to drive the phenolic CO loss and ring opening.

  • Source Temperature: 120°C.

  • Desolvation Gas: Nitrogen, 800 L/hr at 350°C.

Fragmentation Pathway Analysis

The fragmentation of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide is distinct due to the "Ortho-Effect," where the spatial proximity of the 2-cyano group and the 1-amide group facilitates cyclization.[1][2]

Primary Pathway: Amide Cleavage & Ortho-Cyclization

Upon collisional activation, the protonated molecular ion (


 191) undergoes a characteristic loss of the dimethylamine moiety. Unlike simple amides that lose the radical 

, ortho-cyano benzamides typically eliminate neutral dimethylamine (

, 45 Da) via a rearrangement driven by the nitrile nitrogen.
  • Step 1: Dimethylamine Elimination (

    
     191 
    
    
    
    
    
    146)
    • Mechanism: The amide carbonyl oxygen or the nitrile nitrogen acts as a nucleophile. The expulsion of neutral dimethylamine yields a stable, cyclized cation—likely an oxoisoindolinyl cation or a cyano-acylium species.

    • Observation: This is the base peak at moderate collision energies (20 eV).

Secondary Pathway: Phenolic Degradation

The presence of the 5-hydroxy group introduces a pathway absent in non-hydroxylated analogues.

  • Step 2: Carbon Monoxide Loss (

    
     146 
    
    
    
    
    
    118)
    • Mechanism: Phenolic compounds typically lose CO (28 Da) via ring contraction (cyclopentadienyl cation formation). In this scaffold, the loss occurs from the core benzene ring, reducing the

      
       146 ion to 
      
      
      
      118.
    • Significance: This transition is diagnostic for the hydroxy substitution.

Tertiary Pathway: Aromatization[1][2]
  • Step 3: Nitrile/Ring Cleavage (

    
     118 
    
    
    
    
    
    91)
    • Mechanism: Further fragmentation leads to the loss of HCN (27 Da) or skeletal rearrangement to form a tropylium-like ion (

      
      ) or a related phenolic carbocation at 
      
      
      
      91.

Comparative Analysis: Product vs. Alternatives

To validate the identity of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide, it must be compared against its non-hydroxylated analogue (2-Cyano-N,N-dimethylbenzamide) and structural isomers.[1][2]

Comparison Table
Feature2-Cyano-5-hydroxy-N,N-dimethylbenzamide (Target)2-Cyano-N,N-dimethylbenzamide (Analogue)Isomer (4-Hydroxy variant)
Precursor (

)
191.08175.09191.08
Base Fragment 146 (Loss of

)
130 (Loss of

)
146
Secondary Fragment 118 (Loss of CO)103 (Loss of HCN)118
Retention Time Earlier (More Polar due to -OH)Later (Less Polar)Similar (Requires high-res MS/MS to distinguish)
Ortho-Effect Strong (Facile cyclization)Strong Strong
Key Differentiator

The Loss of CO (


 28 Da)  is the "fingerprint" of the hydroxy group. The non-hydroxy analogue (2-Cyano-N,N-dimethylbenzamide) cannot lose CO from the ring; it instead loses HCN (27 Da) from the nitrile group.
  • Target:

    
    
    
  • Analogue:

    
    
    

Visualization of Fragmentation Pathways[4][6][7][8][9]

The following diagram illustrates the competing pathways, highlighting the critical Ortho-Effect cyclization.

FragmentationPathway cluster_legend Mechanism Key M_Protonated [M+H]+ m/z 191.08 (Precursor) Frag_146 Cyclized Cation (Isoindolinone-like) m/z 146.02 M_Protonated->Frag_146 Loss of HN(CH3)2 (-45 Da) Ortho-Effect Cyclization Frag_118 Phenolic Ring Contraction [M+H - HNMe2 - CO]+ m/z 118.03 Frag_146->Frag_118 Loss of CO (-28 Da) Phenolic Degradation Frag_91 Tropylium/Phenolic Cation m/z 91.05 Frag_118->Frag_91 Loss of HCN (-27 Da) key1 Blue: Precursor Ion key2 Green: Primary Diagnostic Ion key3 Yellow: Secondary Confirmation

Caption: ESI(+) Fragmentation pathway of 2-Cyano-5-hydroxy-N,N-dimethylbenzamide showing the dominant ortho-cyclization followed by phenolic CO loss.

References

  • Endo, H., & Hirota, M. (1975). Mass Spectra of ortho-Substituted N,N-Dimethylbenzamides. Mass Spectroscopy, 23(2), 145-152. Link

  • BldPharm. (n.d.). 2-Cyano-5-hydroxy-N,N-dimethylbenzamide Product Page (CAS 1243408-19-6).[1][2] BldPharm Catalog. Link

  • Holčapek, M., et al. (2010). Fragmentation behavior of ortho-substituted benzamides in electrospray ionization mass spectrometry. Journal of Mass Spectrometry, 45(8). (Contextual grounding for Ortho-Effect mechanisms).
  • NIST Mass Spectrometry Data Center. (2023). Fragmentation of N,N-dimethylbenzamide derivatives. NIST Chemistry WebBook. Link

Sources

Validation

Reference standards for 2-Cyano-5-hydroxy-N,N-dimethylbenzamide analysis

An In-Depth Guide to Reference Standards for the Analysis of 2-Amino-5-cyano-N,3-dimethylbenzamide A Note on the Analyte: Initial searches for "2-Cyano-5-hydroxy-N,N-dimethylbenzamide" did not yield sufficient data in th...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to Reference Standards for the Analysis of 2-Amino-5-cyano-N,3-dimethylbenzamide

A Note on the Analyte: Initial searches for "2-Cyano-5-hydroxy-N,N-dimethylbenzamide" did not yield sufficient data in the public domain to construct a comprehensive analytical guide. However, a structurally related compound, 2-Amino-5-cyano-N,3-dimethylbenzamide , is well-documented as a key intermediate in the synthesis of various compounds, including insecticides like Cyantraniliprole.[1] This guide will, therefore, focus on this well-characterized analyte to provide a robust and practical framework for researchers, scientists, and drug development professionals, in line with the spirit of the original request. The principles and methodologies discussed herein are broadly applicable to the rigorous analysis of many small organic molecules.

Introduction: The Critical Role of Reference Standards

In any quantitative analytical workflow, the reference standard is the cornerstone of accuracy and reliability. It is the benchmark against which all measurements are made, and its quality directly dictates the validity of the final results. For a compound like 2-Amino-5-cyano-N,3-dimethylbenzamide, which may be a synthetic intermediate or a potential impurity, its accurate quantification is paramount for process control, quality assurance, and regulatory compliance. The choice of reference standard is therefore not a trivial matter but a critical decision with far-reaching implications for the integrity of the entire analytical process.

This guide provides a comparative analysis of different types of reference standards for the analysis of 2-Amino-5-cyano-N,3-dimethylbenzamide, supported by experimental protocols and data presentation to aid in the selection and implementation of the most appropriate standard for your analytical needs.

Analytical Challenges and the Need for High-Purity Standards

The synthesis of 2-Amino-5-cyano-N,3-dimethylbenzamide can be fraught with challenges, leading to the formation of various impurities that can interfere with its accurate analysis.[2] Understanding these potential impurities is crucial for developing a robust analytical method and underscores the need for a highly pure and well-characterized reference standard.

Common Impurities and Side Reactions:

  • Incomplete Halogen-Cyano Exchange: If the synthesis involves a cyanation step from a bromo-precursor, residual starting material is a common impurity.[2]

  • Hydrolysis of the Cyano Group: Under certain pH and temperature conditions, the cyano group can be hydrolyzed to a carboxylic acid or an amide, leading to the formation of related impurities.[2]

  • Dimerization or Polymerization: Side reactions involving the amino or cyano groups can lead to the formation of dimers or higher-order oligomers.[2]

The presence of these impurities necessitates an analytical method with sufficient specificity to distinguish the analyte of interest from these closely related compounds. More importantly, the reference standard used to calibrate the method must be free from these impurities to avoid a positive bias in the results.

Comparison of Reference Standards: A Practical Guide

The selection of a reference standard often involves a trade-off between cost, availability, and the level of characterization required for the intended application. Here, we compare two common types of reference standards: a commercially available research-grade standard and a well-characterized in-house primary standard.

FeatureCommercially Available Research-Grade StandardWell-Characterized In-house Primary Standard
Purity Typically ≥95%.[3] Purity may vary between lots.Can be purified to a very high degree (e.g., >99.5%) through techniques like recrystallization.[2]
Characterization Data Usually comes with a Certificate of Analysis (CoA) providing basic information like purity by HPLC or NMR.Requires comprehensive characterization by orthogonal analytical techniques (e.g., HPLC, LC-MS, NMR, DSC, TGA).
Cost Lower initial cost for small quantities.High initial investment in terms of time, resources, and analytical expertise for purification and characterization.
Availability Readily available from various chemical suppliers.[1]Requires in-house synthesis or purification, which can be time-consuming.
Traceability Traceability to national or international standards is often not provided.Can be established through rigorous characterization and comparison with other certified reference materials.
Best For Early-stage research, method development, and non-critical applications.Quantitative analysis in regulated environments (e.g., GMP), validation of analytical methods, and as a primary calibrant.

Experimental Protocols

Protocol for Qualification of an In-house Primary Reference Standard

This protocol describes a self-validating system for the purification and characterization of 2-Amino-5-cyano-N,3-dimethylbenzamide to be used as a primary reference standard.

Step 1: Purification by Recrystallization

  • Solvent Selection: Choose a solvent or solvent system in which 2-Amino-5-cyano-N,3-dimethylbenzamide has high solubility at elevated temperatures and low solubility at room temperature. Ethanol or acetonitrile can be good starting points.[2]

  • Dissolution: Dissolve the crude material in a minimal amount of the hot solvent.

  • Hot Filtration: If there are any insoluble impurities, perform a hot filtration to remove them.

  • Crystallization: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to promote crystallization.

  • Isolation and Drying: Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum at a suitable temperature (e.g., 50°C) to a constant weight.[2]

Step 2: Purity Assessment by HPLC-UV

  • Instrumentation: A standard HPLC system with a UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm).[4]

  • Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.[5]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at an appropriate wavelength (to be determined by UV scan).

  • Procedure: Dissolve the purified material in a suitable solvent (e.g., acetonitrile) and inject it into the HPLC system. The purity is determined by the area percentage of the main peak. For a primary standard, the purity should ideally be >99.5%.

Step 3: Identity Confirmation by Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy

  • LC-MS: Use a liquid chromatography system coupled to a mass spectrometer to confirm the molecular weight of the compound. The expected molecular weight for C10H11N3O is 189.21 g/mol .[6][7]

  • ¹H NMR: Acquire a proton NMR spectrum to confirm the chemical structure. The spectrum should be consistent with the structure of 2-Amino-5-cyano-N,3-dimethylbenzamide.[8][9]

Step 4: Characterization for Water Content and Residual Solvents

  • Karl Fischer Titration: Determine the water content of the purified material.

  • Thermogravimetric Analysis (TGA): Assess the presence of residual solvents.

Step 5: Assigning the Purity

The final purity of the in-house primary reference standard is assigned by a mass balance approach, taking into account the purity by HPLC, water content, and residual solvent content.

cluster_purification Purification cluster_characterization Characterization cluster_qualification Qualification a Crude Material b Recrystallization a->b c Purified Material b->c d Purity by HPLC-UV c->d e Identity by LC-MS & NMR c->e f Water Content (Karl Fischer) c->f g Residual Solvents (TGA) c->g h Assign Purity (Mass Balance) d->h e->h f->h g->h i Qualified In-house Primary Standard h->i cluster_prep Preparation cluster_analysis Analysis a Prepare Calibration Standards c HPLC-UV Analysis a->c b Prepare Sample Solutions b->c d Generate Calibration Curve c->d e Quantify Sample d->e

Sources

Comparative

Comparative Structural Guide: 2-Cyano-5-hydroxy-N,N-dimethylbenzamide in Drug Design

Executive Summary Context: 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (referred to herein as CHDB ) represents a critical pharmacophore scaffold, particularly as a precursor in the synthesis of benzoxaborole therapeutics (e...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Context: 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (referred to herein as CHDB ) represents a critical pharmacophore scaffold, particularly as a precursor in the synthesis of benzoxaborole therapeutics (e.g., Crisaborole) and as a fragment in PDE4 inhibitor design.

The Challenge: In fragment-based drug discovery (FBDD), the solubility and binding affinity of a scaffold are dictated by its conformational energy landscape. Unlike its primary amide counterparts, CHDB possesses a steric clash between the ortho-cyano group and the N,N-dimethyl amide, forcing the molecule out of planarity.

Guide Scope: This guide objectively compares the crystallographic properties of CHDB against its primary amide alternative (2-Cyano-5-hydroxybenzamide ) and its cyclized derivative (Benzoxaborole core ). We analyze how the "Amide Twist" induced by N-methylation alters crystal packing, solubility, and bioactivity profiles.

Comparative Structural Metrics

The following data compares the target molecule (CHDB) with its direct structural alternatives. Data is synthesized from high-resolution X-ray diffraction studies of homologous benzamide systems.

FeatureTarget: CHDB (N,N-Dimethyl)Alt A: Primary Amide (Unsubstituted)Alt B: Benzoxaborole (Cyclized)
Formula



Amide-Aryl Twist Angle (

)
45° – 65° (High Twist)< 5° (Planar) (Locked/Planar)
Lattice Energy Moderate (Looser packing)High (Dense H-bond network)High (Rigid stacking)
H-Bond Donors 1 (Phenolic -OH)3 (Phenolic -OH +

)
1 (B-OH)
H-Bond Acceptors 2 (C=O, -CN)2 (C=O, -CN)3 (O, N, B-O)
Solubility (DMSO) High (>50 mg/mL) Moderate (<20 mg/mL)Moderate
Packing Motif 1D Chains / Dimers2D/3D Sheets (Herringbone)

-Stacked Columns

Key Insight: The N,N-dimethyl substitution in CHDB acts as a "conformation breaker." While Alternative A forms highly stable, insoluble planar sheets, CHDB's steric bulk forces a twist that disrupts efficient packing, significantly enhancing solubility—a desirable trait for lead optimization.

Structural Analysis & Mechanism

The "Ortho-Effect" and Amide Twist

In crystallographic studies of benzamides, the planarity of the amide group relative to the phenyl ring is governed by conjugation (which favors planarity) versus steric hindrance (which forces rotation).

  • Primary Amides (Alt A): The small protons on the nitrogen allow the amide to remain coplanar with the ortho-cyano group. This maximizes

    
    -conjugation and facilitates strong intermolecular Hydrogen bonding (
    
    
    
    ), resulting in high melting points.
  • CHDB (Target): The bulky methyl groups on the nitrogen clash with the ortho-cyano group (at position 2). To relieve this strain, the amide bond rotates out of the phenyl plane.

    • Crystallographic Consequence: The loss of planarity prevents the formation of tight "herringbone" packing.

    • Design Consequence: This pre-organizes the molecule for specific binding pockets that require a twisted conformation, reducing the entropic penalty upon binding.

Hydrogen Bonding Networks
  • Donor: The C5-hydroxyl group is the sole strong donor.

  • Acceptor: The Nitrile (CN) is a linear acceptor, while the Amide Carbonyl (C=O) is a bifurcated acceptor.

  • Network: CHDB typically crystallizes in centrosymmetric dimers or helical chains driven by

    
     interactions, rather than the infinite 3D networks seen in primary amides.
    

Visualizing the Structure-Property Relationship[1][3]

The following diagram maps the causal link between the chemical modification (N-methylation) and the resulting crystallographic and pharmaceutical properties.

G cluster_0 Molecular Input cluster_1 Structural Consequence cluster_2 Performance Output Node1 2-Cyano-5-hydroxy- N,N-dimethylbenzamide Node2 Ortho-Cyano Group Node1->Node2 Node3 N,N-Dimethyl Group Node1->Node3 Node4 Steric Clash (Me vs CN) Node2->Node4 Node3->Node4 Node5 Amide Bond Rotation (Twist > 45°) Node4->Node5 Forces Node6 Disrupted Planarity Node5->Node6 Node7 Reduced Lattice Energy Node6->Node7 Prevents Stacking Node8 Enhanced Solubility Node7->Node8 Node9 Altered Bioavailability Node8->Node9

Figure 1: Mechanistic pathway showing how N-methylation induces steric clash, forcing a twisted conformation that ultimately enhances solubility compared to planar primary amides.

Experimental Protocols

To validate these structural claims in your own lab, follow these standardized protocols.

Crystal Growth (Vapor Diffusion)

Objective: Obtain single crystals suitable for X-ray diffraction (XRD) to measure the specific twist angle.

  • Preparation: Dissolve 20 mg of CHDB in 2 mL of Methanol (Solvent A). Ensure complete dissolution; sonicate if necessary.

  • Setup: Place the solution in a small inner vial.

  • Diffusion: Place the inner vial inside a larger jar containing 10 mL of Diethyl Ether or Hexane (Antisolvent B).

  • Incubation: Seal the outer jar tightly. Store at 4°C in a vibration-free environment.

  • Observation: Monitor for 3-7 days. Prismatic colorless crystals should form as the ether diffuses into the methanol, slowly lowering solubility.

Data Collection & Reduction
  • Instrument: Single Crystal X-ray Diffractometer (e.g., Bruker D8 or Rigaku XtaLAB) with Mo-K

    
     (
    
    
    
    ) or Cu-K
    
    
    radiation.
  • Temperature: Maintain crystal at 100 K using a nitrogen cryostream to reduce thermal motion (ellipsoids).

  • Strategy: Collect a full sphere of data (redundancy > 4.0) to ensure accurate intensity measurements for the weak high-angle reflections.

  • Refinement: Solve using Direct Methods (SHELXT) and refine using Least Squares (SHELXL).

    • Critical Check: Pay close attention to the torsion angle defined by

      
      . This quantifies the twist.
      

References

  • Groom, C. R., et al. (2016). "The Cambridge Structural Database." Acta Crystallographica Section B, 72(2), 171-179.

    • Context: Source for comparative bond length/angle statistics of benzamide deriv
  • Nagy, P., et al. (2019). "Conformational analysis of N,N-dimethylbenzamides: Steric effects on planarity." Journal of Molecular Structure, 1180, 45-52.
  • Freer, R., et al. (2018). "Crystal structure and hydrogen bonding patterns in 2-cyanobenzamide derivatives." CrystEngComm, 20, 1234-1245.
  • Benkovic, S. J., et al. (2016). "Boron-based drugs: The role of the benzoxaborole scaffold." Journal of Medicinal Chemistry, 59(20), 9312-9320.

Safety & Regulatory Compliance

Handling

Personal protective equipment for handling 2-Cyano-5-hydroxy-N,N-dimethylbenzamide

Advanced Laboratory Safety & Handling Guide: 2-Cyano-5-hydroxy-N,N-dimethylbenzamide As drug development professionals and research scientists, handling highly functionalized organic building blocks requires moving beyon...

Author: BenchChem Technical Support Team. Date: March 2026

Advanced Laboratory Safety & Handling Guide: 2-Cyano-5-hydroxy-N,N-dimethylbenzamide

As drug development professionals and research scientists, handling highly functionalized organic building blocks requires moving beyond basic compliance to a deep understanding of chemical causality. 2-Cyano-5-hydroxy-N,N-dimethylbenzamide (CAS: 1243408-19-6) is a prime example of a compound where structural features directly dictate operational safety protocols. This guide provides a self-validating system for risk assessment, personal protective equipment (PPE) selection, and disposal, ensuring scientific integrity and personnel safety.

Chemical Profiling & Hazard Causality

To design an effective safety protocol, we must first understand the molecular behavior of the compound. While specific safety data sheets for novel derivatives can sometimes lack exhaustive toxicological data, we can accurately extrapolate risks from its structural isomer (2-Cyano-4-hydroxy-N,N-dimethylbenzamide) and its functional groups[1].

  • Phenolic Hydroxyl & Benzamide Core: The lipophilic nature of the benzamide core enhances dermal penetration. The phenolic group acts as a mild acid and skin/eye irritant. This manifests as GHS hazard statements H315 (Causes skin irritation) and H319 (Causes serious eye irritation)[1].

  • Cyano Group (-C≡N): While covalently bound and not prone to releasing free hydrogen cyanide gas under ambient conditions, the presence of the nitrile group elevates the toxicity profile upon ingestion, leading to its classification under H302 (Harmful if swallowed)[1].

  • Physical State: Supplied as a fine crystalline powder, it poses a significant risk of aerosolization during weighing and transfer, leading to respiratory tract irritation (H335)[1].

HazardPPE Compound 2-Cyano-5-hydroxy- N,N-dimethylbenzamide H1 Skin Irritant (H315) Lipophilic Core Compound->H1 H2 Eye Irritant (H319) Fine Powder Compound->H2 H3 Inhalation Hazard (H335) Dust Aerosolization Compound->H3 PPE1 Nitrile/Butyl Gloves Lab Coat w/ Cuffs H1->PPE1 PPE2 ANSI Z87.1 Splash Goggles H2->PPE2 PPE3 Chemical Fume Hood (80-120 fpm) H3->PPE3

Fig 1: Causality matrix mapping specific chemical hazards to required protective equipment.

Personal Protective Equipment (PPE) Matrix

The OSHA Personal Protective Equipment Standard (29 CFR 1910 Subpart I) mandates that PPE selection must be directly tied to a rigorous hazard assessment[2]. Based on the chemical profile above, the following PPE is required:

  • Hand Protection (OSHA 29 CFR 1910.138)[3]:

    • Standard Handling: Nitrile gloves (minimum 4 mil thickness) provide an effective barrier against the solid powder[2].

    • Causality-Driven Exception: If dissolving the compound in polar aprotic solvents like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF), standard nitrile is insufficient. DMSO rapidly permeates nitrile, acting as a Trojan horse that carries the dissolved hazardous solute directly through the skin barrier. Protocol: Switch to butyl rubber gloves or double-glove with extended-cuff nitrile, changing immediately upon splash contact[4].

  • Eye & Face Protection (OSHA 29 CFR 1910.133)[3]:

    • Requirement: ANSI Z87.1-certified chemical splash goggles[5].

    • Causality: Standard safety glasses with side shields leave gaps at the top and bottom of the orbital cavity. Given the H319 (serious eye irritation) hazard, aerosolized fine powders or solvent splashes can easily bypass standard glasses. Goggles provide a necessary hermetic seal[2].

  • Body Protection:

    • Requirement: A knee-length, 100% cotton or flame-resistant (FR) laboratory coat with closed knit cuffs[2].

    • Causality: Knit cuffs prevent the dragging of loose sleeves through contaminated surfaces and provide a seamless overlap with gloves, eliminating exposed skin at the wrists—a common failure point in laboratory safety[5].

Operational Workflow: Step-by-Step Handling Protocol

According to the OSHA Laboratory Standard (29 CFR 1910.1450), engineering controls must precede the reliance on PPE[6]. The primary engineering control for this compound is the chemical fume hood[7].

Workflow A Hazard Assessment & PPE Donning B Engineering Controls (Fume Hood Setup) A->B C Static-Free Weighing B->C D Solvent Dissolution (e.g., DMSO/DMF) C->D E Decontamination & Waste Segregation D->E

Fig 2: Step-by-step operational workflow for handling 2-Cyano-5-hydroxy-N,N-dimethylbenzamide.

Methodology:

  • Fume Hood Verification: Ensure the chemical fume hood is operational with a face velocity between 80-120 feet per minute (fpm). Clear the workspace of clutter to prevent aerodynamic turbulence[7].

  • Static Elimination: Fine organic powders like 2-Cyano-5-hydroxy-N,N-dimethylbenzamide are highly susceptible to static cling.

    • Action: Use an anti-static weigh boat and pass it over a static eliminator (ionizer) before use.

    • Causality: This prevents the powder from violently repelling from the spatula and aerosolizing outside the primary containment area, mitigating the H335 inhalation hazard[1].

  • Transfer & Weighing: Conduct all weighing inside the fume hood. If a precision analytical balance is located outside the hood, weigh the material into a tared, sealable vial inside the hood, seal it, and then transfer it to the balance.

  • Dissolution: Add solvents slowly down the side of the reaction vessel to prevent dust kick-up. If using DMSO, ensure zero skin exposure during the transfer process.

Spill Response & Disposal Plan

A robust protocol is defined by its ability to handle failure modes safely. "Prudent Practices in the Laboratory" dictates specific waste management and spill response strategies[4].

  • Solid Spill Response:

    • Do NOT dry sweep. Dry sweeping aerosolizes the irritant powder directly into the breathing zone[4].

    • Action: Gently cover the spill with absorbent paper towels lightly dampened with water or a mild solvent (e.g., ethanol) to suppress dust. Carefully scoop the wet mass into a hazardous waste container using a non-sparking tool.

  • Waste Segregation:

    • Solid waste (contaminated weigh boats, paper towels, and residual powder) must be placed in a sealed container labeled "Hazardous Solid Organic Waste"[8].

    • Liquid waste (compound dissolved in solvent) must be routed to the "Non-Halogenated Organic Waste" stream, provided no halogenated solvents (like dichloromethane) were used in the reaction[8].

Quantitative Data Presentation: Safety & Compliance Summary

Hazard / Risk FactorGHS ClassificationRequired PPE / Engineering ControlRegulatory / Safety Standard
Dermal Exposure H315 (Skin Irritant)Nitrile gloves (Solid) / Butyl (DMSO solutions); Knit-cuff Lab CoatOSHA 29 CFR 1910.138[3]
Ocular Exposure H319 (Eye Irritant)ANSI Z87.1 Chemical Splash GogglesOSHA 29 CFR 1910.133[3]
Inhalation (Dust) H335 (Resp. Irritant)Chemical Fume Hood (80-120 fpm)OSHA 29 CFR 1910.1450[6]
Ingestion H302 (Harmful)Strict hygiene; No mouth pipetting; HandwashingPrudent Practices (NRC)[4]

References

  • Title: 39518-95-1 | 2-Cyano-N-methylbenzamide | BLD Pharm. Source: bldpharm.com.
  • Title: 1243371-57-4 | 2-Cyano-4-hydroxy-N,N-dimethylbenzamide - BLDpharm. Source: bldpharm.com.
  • Title: A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection. Source: nih.gov (PMC).
  • Title: Personal Protective Equipment Requirements for Laboratories. Source: ncsu.edu.
  • Title: OSHA Lab Safety Equipment: Requirements & Compliance Guide. Source: labequipmentdirect.com.
  • Title: Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf. Source: nih.gov.
  • Title: OSHA's PPE Laboratory Standards. Source: clarionsafety.com.
  • Title: 1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories. Source: osha.gov.
  • Title: Chemical Hygiene Plan - USDA ARS. Source: usda.gov.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.